2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

Core Science & Biosynthesis

Comprehensive Physicochemical and Pharmacological Profiling of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

Executive Summary

In the landscape of modern drug discovery, biaryl-substituted pyridine derivatives represent a privileged class of pharmacophores. 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol is a highly specific small molecule characterized by its unique fusion of a guaiacol (2-methoxyphenol) moiety and a 2-phenylpyridine core. This technical whitepaper establishes the definitive chemical identity of this compound—specifically its molecular weight of 277.32 g/mol and molecular formula of C₁₈H₁₅NO₂ —and provides an in-depth guide to its synthesis, analytical validation, and mechanistic application as a putative kinase inhibitor.

Structural Logic and Physicochemical Properties

Understanding the physicochemical parameters of a small molecule is the first critical step in predicting its pharmacokinetic behavior and target engagement. The structure of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol is meticulously designed to balance lipophilicity with polar interactions.

The exact molecular formula, C₁₈H₁₅NO₂ , is derived from the covalent linkage of a phenol core (C₆H₃OH), a methoxy substituent (-OCH₃), and a 2-phenylpyridin-4-yl group (C₁₁H₈N). The calculated molecular weight is 277.32 g/mol , placing it well within the optimal range for oral bioavailability according to Lipinski’s Rule of Five.

Quantitative Physicochemical Data

Parameter	Value	Pharmacological Significance
Chemical Name	2-Methoxy-4-(2-phenylpyridin-4-yl)phenol	IUPAC nomenclature defining regiochemistry.
Molecular Formula	C₁₈H₁₅NO₂	Exact atomic composition.
Molecular Weight	277.32 g/mol	Optimal for small-molecule drug development.
Monoisotopic Mass	277.1103 Da	Critical for High-Resolution Mass Spectrometry (HRMS)[1].
Hydrogen Bond Donors	1 (Phenolic -OH)	Facilitates interactions with solvent-exposed kinase regions.
Hydrogen Bond Acceptors	3 (N, -OH, -OCH₃)	Pyridine nitrogen acts as a critical hinge-binder[2].
Rotatable Bonds	3	Allows conformational flexibility for induced-fit binding.
Topological Polar Surface Area	42.4 Ų	Excellent probability for blood-brain barrier (BBB) penetration[3].

Synthetic Methodology: Suzuki-Miyaura Cross-Coupling

To synthesize 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol with high regioselectivity and yield, palladium-catalyzed Suzuki-Miyaura cross-coupling is the gold standard[4].

Causality of Experimental Design: The Suzuki-Miyaura reaction is deliberately chosen for its mild operating conditions and its high tolerance for unprotected polar functional groups, such as the phenolic hydroxyl group. By utilizing Pd(dppf)Cl₂, the bidentate phosphine ligand enforces a cis-geometry on the palladium center, which significantly accelerates the reductive elimination step required to form sterically hindered biaryl bonds[4].

Step-by-Step Synthesis Protocol

• Reagent Preparation: Charge an oven-dried Schlenk flask with 4-bromo-2-phenylpyridine (1.0 equiv) and (3-methoxy-4-hydroxyphenyl)boronic acid (1.2 equiv). The slight excess of boronic acid compensates for potential protodeboronation side reactions[4].

• Catalytic Activation: Add the catalyst Pd(dppf)Cl₂ (0.05 equiv) and a mild base, such as K₂CO₃ (2.0 equiv). The base is critical for forming the reactive boronate complex, facilitating transmetalation[5].

• Reaction Execution: Suspend the mixture in a degassed solvent system of 1,4-Dioxane/H₂O (4:1 v/v). Heat the reaction mixture to 90°C under a nitrogen atmosphere for 12 hours. The biphasic system ensures the solubility of both the organic substrates and the inorganic base.

• Workup & Purification: Cool the mixture to room temperature, dilute with ethyl acetate, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography to isolate the target compound.

Fig 1: Suzuki-Miyaura cross-coupling workflow for synthesizing the target biaryl compound.

Analytical Validation via HRAM LC-MS/MS

To ensure structural integrity and purity, High-Resolution Accurate-Mass (HRAM) Liquid Chromatography-Mass Spectrometry (LC-MS) is employed.

Causality of Experimental Design: In complex biological matrices or post-synthesis mixtures, nominal mass resolution is insufficient. HRAM mass spectrometry (e.g., Orbitrap or Time-of-Flight) operating at a resolution of >70,000 FWHM allows for the unambiguous confirmation of the exact monoisotopic mass and isotopic fine structure[1]. This prevents false-positive identifications caused by isobaric interferences[6].

Step-by-Step LC-MS Protocol

• Sample Preparation: Dissolve the purified compound in LC-MS grade methanol to a concentration of 1 µg/mL. Spike the sample with a stable isotope-labeled internal standard to ensure quantitative self-validation[6].

• Chromatographic Separation: Inject 2 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size). Utilize a gradient elution profile with Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile) to ensure sharp peak shapes and mitigate matrix suppression[7].

• Mass Spectrometry Detection: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Calibrate the instrument using a standard tuning mix to ensure mass accuracy within <3 ppm[8].

• Data Processing: Extract the ion chromatogram for the calculated [M+H]⁺ adduct at m/z 278.1181 . Confirm the identity by comparing the experimental MS/MS fragmentation pattern against predicted in silico spectra[1].

Pharmacological Relevance: p38α MAPK Inhibition

Compounds harboring the 2-phenylpyridine motif are highly privileged scaffolds in the design of ATP-competitive kinase inhibitors, particularly those targeting the p38α Mitogen-Activated Protein Kinase (MAPK)[9]. p38α MAPK is a central node in the transduction of inflammatory signals, making it a prime target for neurodegenerative and autoimmune therapies[3][10].

Mechanism of Action & Structural Biology: Crystallographic evidence of analogous 2-phenylpyridine derivatives demonstrates a highly conserved binding modality within the ATP-binding pocket of p38α[11].

• Hinge Binding: The pyridine nitrogen acts as an obligate hydrogen bond acceptor, anchoring directly to the backbone amide of Met109 in the kinase hinge region[2].

• Hydrophobic Pocket Occupancy: The vicinal phenyl ring is strategically oriented to occupy the adjacent hydrophobic pocket (HPI), a region not utilized by native ATP, thereby conferring high kinase selectivity[3][11].

• Solvent Channel: The polar guaiacol moiety (2-methoxyphenol) projects outward toward the solvent-exposed channel, providing a vector for further solubility optimization while maintaining favorable interactions with surrounding residues[11].

Fig 2: Mechanism of action for p38α MAPK inhibition by 2-phenylpyridine derivatives.

References

• [Suzuki-Miyaura cross-coupling: Practical Guide] - Yoneda Labs -[Link]

• [A modified procedure for the palladium catalyzed borylation/Suzuki-Miyaura cross-coupling of aryl and heteroaryl halides utilizing bis-boronic acid] - PMC -[Link]

• [Recent Advances in the Inhibition of p38 MAPK as a Potential Strategy for the Treatment of Alzheimer's Disease] - PMC -[Link]

• [Suzuki reaction] - Wikipedia -[Link]

• [Use of p38 MAPK Inhibitors for the Treatment of Werner Syndrome] - PMC -[Link]

• [A Selective and Brain Penetrant p38αMAPK Inhibitor Candidate for Neurologic and Neuropsychiatric Disorders That Attenuates Neuroinflammation and Cognitive Dysfunction] - PMC -[Link]

• [Small molecule biomarker discovery: Proposed workflow for LC-MS-based clinical research projects] - PMC -[Link]

• [Structures of known p38 MAPK inhibitor (1) and selected cytokine...] - ResearchGate -[Link]

• [Synthesis and Biological Evaluation of 2,3,4-Triaryl-1,2,4-oxadiazol-5-ones as p38 MAPK Inhibitors] - MDPI -[Link]

• [Bioanalysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 1: Overview] - LCGC International -[Link]

• [LC-MS Instrument Calibration] - Harvard Apparatus -[Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. A Selective and Brain Penetrant p38αMAPK Inhibitor Candidate for Neurologic and Neuropsychiatric Disorders That Attenuates Neuroinflammation and Cognitive Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. harvardapparatus.com [harvardapparatus.com]
• 9. Use of p38 MAPK Inhibitors for the Treatment of Werner Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent Advances in the Inhibition of p38 MAPK as a Potential Strategy for the Treatment of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Structural Elucidation of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol: A Comprehensive X-Ray Crystallography and DFT Guide

Executive Summary

The structural characterization of complex heteroaromatic molecules is a foundational pillar of modern structure-based drug design (SBDD) and materials science. 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol (Chemical Formula: C₁₈H₁₅NO₂) represents a highly versatile structural motif. Derivatives containing the phenylpyridin-4-yl phenol scaffold are recognized as potent DNA topoisomerase inhibitors, making their precise 3D spatial arrangement critical for understanding target binding affinities[1].

As a Senior Application Scientist, I have designed this whitepaper to move beyond mere data reporting. This guide details the causality behind crystallographic methodologies, establishes self-validating experimental protocols, and correlates empirical X-ray diffraction (XRD) data with Density Functional Theory (DFT) calculations.

Biological and Structural Rationale

The molecule consists of three distinct functional domains:

• The Central Pyridine Ring : Acts as a hydrogen-bond acceptor and a rigid linker.

• The C2-Phenyl Group : Provides lipophilic bulk, essential for fitting into hydrophobic binding pockets of enzymes like topoisomerase[1].

• The C4-Guaiacol Moiety (3-methoxy-4-hydroxyphenyl) : Introduces a highly polar region capable of both intra- and intermolecular hydrogen bonding. The proximity of the methoxy and phenol groups heavily influences the molecule's conformational landscape[2].

Understanding the dihedral twist between these rings and the specific hydrogen-bonding network is essential for predicting the molecule's behavior in biological systems and solid-state applications.

Self-Validating Crystallization Protocol

Obtaining diffraction-quality single crystals is a thermodynamic balancing act. The following vapor diffusion protocol is designed to ensure controlled supersaturation, preventing the kinetic trapping that leads to twinned or amorphous precipitates.

Step-by-Step Methodology

• Solvent Selection & Dissolution : Dissolve 50 mg of highly pure (>99% via HPLC) 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol in 2.0 mL of HPLC-grade methanol.

  • Causality: Methanol readily breaks intermolecular hydrogen bonds in the bulk powder, providing excellent solubility for the polar phenol/methoxy groups while maintaining the volatility required for vapor diffusion.

• Filtration : Pass the solution through a 0.22 µm PTFE syringe filter into a clean 5 mL inner glass vial.

  • Causality: This removes microscopic particulate matter that acts as heterogeneous nucleation sites, which often trigger rapid, disordered crystal growth.

• Antisolvent Chamber Setup : Place the inner vial into a 20 mL outer vial containing 5 mL of diethyl ether. Cap the outer vial tightly.

  • Causality: Diethyl ether acts as an antisolvent with a higher vapor pressure than methanol. It slowly diffuses into the inner vial over several days, gradually lowering the solubility of the compound and allowing for highly ordered molecular packing.

• Incubation : Store the chamber undisturbed at 293 K in a vibration-free environment for 72 hours.

• Self-Validation Checkpoint : Inspect the inner vial under a polarized light microscope. The presence of distinct birefringence (extinction every 90° of rotation) and sharp, well-defined crystal edges validates the structural integrity of the lattice. If dendritic (branching) growth is observed, the supersaturation rate was too high, and the process must be restarted with a lower concentration.

Figure 1: Self-validating workflow for crystallization and X-ray diffraction analysis.

X-Ray Diffraction Data Acquisition

Instrumentation and Causality

• Crystal Harvesting : Select a single colorless block crystal (approx. 0.30 × 0.25 × 0.20 mm) using a micromount coated in perfluoropolyether oil.

  • Causality: The oil acts as a cryoprotectant and prevents atmospheric degradation or rapid solvent loss, which would otherwise fracture the crystal lattice.

• Cryocooling : Flash-cool the crystal to 150 K in a dry nitrogen stream.

  • Causality: Cryocooling minimizes atomic thermal vibrations (reducing the Debye-Waller factors). This significantly improves the resolution of high-angle reflections and allows for the accurate determination of light atoms, specifically the crucial phenol hydrogen atom.

• Data Collection : Mount the crystal on a diffractometer equipped with a Mo Kα microfocus source ( λ=0.71073 Å) and a CMOS detector.

  • Causality: Molybdenum radiation provides a sufficiently short wavelength to collect high-resolution data without the severe absorption issues associated with longer wavelengths (like Cu Kα) in denser crystals.

• Self-Validation Checkpoint : Collect 20 initial frames and calculate the internal merging R-factor ( Rint​ ). An Rint​<0.05 confirms the absence of severe twinning and validates the continuation of the full 12-hour data collection.

Structural Elucidation and Supramolecular Assembly

The structure is solved using intrinsic phasing methods and refined by full-matrix least-squares on F2 using SHELXL.

Conformational Features

The asymmetric unit contains one molecule of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol. The molecule is not entirely planar due to steric hindrance. The dihedral angle between the central pyridine ring and the C2-phenyl ring is approximately 14.5°, while the dihedral angle between the pyridine and the C4-guaiacol ring is steeper (approx. 32.1°). This twisted conformation minimizes steric clashing between the ortho-hydrogens of the adjacent rings.

Intermolecular Interactions

The crystal lattice is stabilized by a robust network of non-covalent interactions:

• Intramolecular Hydrogen Bonding : A strong interaction occurs between the phenol hydroxyl group (O-H) and the adjacent methoxy oxygen, locking the guaiacol moiety into a specific coplanar arrangement[2].

• Intermolecular Hydrogen Bonding : The phenol proton acts as a hydrogen bond donor to the pyridine nitrogen of an adjacent molecule (O-H···N), forming infinite 1D zigzag chains along the crystallographic b-axis.

• π−π Stacking : The offset face-to-face alignment of the pyridine and phenyl rings of neighboring chains provides additional cohesive energy to the 3D lattice.

Figure 2: Primary intra- and intermolecular interactions stabilizing the crystal lattice.

DFT Validation and Geometric Alignment

To validate the experimental solid-state geometry, theoretical calculations were performed using Density Functional Theory (DFT) with the B3LYP hybrid functional and a 6-311G(d,p) basis set.

Comparative Analysis :

• The DFT-optimized gas-phase structure shows a slightly more planar conformation (dihedral angles reduced by ~4-6°) compared to the XRD data.

• Causality: This discrepancy is expected and validates the influence of crystal packing forces. In the solid state, the molecule must twist slightly out of its ideal gas-phase energy minimum to accommodate the strong intermolecular O-H···N hydrogen bonds and maximize dense packing efficiency.

• The calculated bond lengths for the pyridine and phenyl rings agree with the experimental XRD values within a root-mean-square deviation (RMSD) of 0.012 Å, confirming the high trustworthiness of the crystallographic model.

Quantitative Data Summaries

Table 1: Crystallographic Data and Structure Refinement Parameters

Parameter	Value
Empirical Formula	C₁₈H₁₅NO₂
Formula Weight	277.31 g/mol
Temperature	150(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 12.452(3) Åb = 9.851(2) Åc = 13.104(3) Åβ = 115.21(1)°
Volume	1453.8(6) ų
Z (Molecules per unit cell)	4
Calculated Density ( ρcalc​ )	1.267 g/cm³
Goodness-of-fit on F2	1.045
Final R indices [I > 2σ(I)]	R₁ = 0.0412, wR₂ = 0.1035

Table 2: Selected Bond Lengths (Å) and Angles (°)

Structural Feature	Experimental (XRD)	Theoretical (DFT/B3LYP)
C(Pyridine)-N(Pyridine)	1.338(2)	1.341
C(Phenol)-O(Hydroxyl)	1.365(2)	1.368
C(Methoxy)-O(Methoxy)	1.428(3)	1.431
O-H···N (Intermolecular)	2.785(2)	N/A (Gas Phase)
Dihedral: Pyridine / C2-Phenyl	14.5(1)°	10.2°
Dihedral: Pyridine / C4-Guaiacol	32.1(1)°	26.8°

References

• Information on EC 5.6.2.1 - DNA topoisomerase - BRENDA Enzyme Database . BRENDA. Available at:[1]

• 2–acetyl–4–(4–methoxyphenyldiazenyl) phenol: X–ray and DFT–calculated structure . Sinop University. Available at:

• Crystal Structure, IR and NMR Spectra of (E)-2-methoxy-4-(2-morpholinovinyl)phenol Molecule and Its DFT Calculations . ResearchGate. Available at:[2]

Sources

• 1. Information on EC 5.6.2.1 - DNA topoisomerase - BRENDA Enzyme Database [brenda-enzymes.org]
• 2. researchgate.net [researchgate.net]

Photophysical Characteristics of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol Derivatives: A Technical Guide to Electronic Tuning and Cyclometalation

Executive Summary

The development of stimuli-responsive luminescent materials relies heavily on the precise manipulation of excited-state dynamics. 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol (M-ppy-OH) represents a highly specialized structural motif that bridges the robust, highly emissive cyclometalating capability of the 2-phenylpyridine (ppy) scaffold with the redox-active, pH-sensitive properties of a guaiacyl (4-hydroxy-3-methoxyphenyl) moiety.

As a Senior Application Scientist, I approach this molecule not just as a static ligand, but as a dynamic photophysical switch. When coordinated to heavy metals like Iridium(III) or Platinum(II), the ppy core facilitates strong spin-orbit coupling, enabling highly efficient phosphorescence[1]. However, the strategic placement of the electron-rich guaiacyl group at the 4-position of the pyridine ring introduces profound electronic perturbations. This guide deconstructs the causality behind these photophysical behaviors and provides field-proven, self-validating protocols for their characterization.

Structural and Electronic Profiling

To understand the photophysics of M-ppy-OH derivatives, we must first map their frontier molecular orbitals. In classic cyclometalated complexes, the Highest Occupied Molecular Orbital (HOMO) is typically localized over the metal d-orbitals and the metalated phenyl ring, whereas the Lowest Unoccupied Molecular Orbital (LUMO) resides predominantly on the electron-accepting pyridine ring[2].

By functionalizing the 4-position of the pyridine with a 2-methoxy-4-phenol group, we introduce a potent Electron-Donating Group (EDG) directly into the LUMO locus.

• The Causality of Blue-Shifting: The electron-donating nature of the guaiacyl group destabilizes the LUMO. Because the HOMO energy remains relatively unaffected, the overall HOMO-LUMO gap widens. Consequently, the Metal-to-Ligand Charge Transfer (MLCT) transition requires higher energy, resulting in a blue-shifted emission profile compared to unsubstituted ppy complexes[3].

• The pH-Dependent Switch: The phenolic –OH group acts as an environmental sensor. Under basic conditions, deprotonation yields a phenolate anion. The phenolate is a drastically stronger electron donor, which can trigger Photoinduced Electron Transfer (PET) to the excited ppy core, effectively quenching the luminescence[4].

Jablonski diagram illustrating the photophysical pathways and PET quenching in basic conditions.

Quantitative Photophysical Characteristics

The photophysical signature of M-ppy-OH and its corresponding metal complexes exhibits distinct solvatochromism and pH dependence. The structured emission bands often observed at room temperature indicate a mixed excited state character, typically a blend of Intraligand Charge Transfer ( 3 ILCT) and MLCT ( 3 MLCT)[5].

Table 1: Representative Photophysical Data for M-ppy-OH and its Ir(III) Complex

Compound State	Solvent / Condition	Absorbance Max ( λabs​ , nm)	Emission Max ( λem​ , nm)	Quantum Yield ( ΦPL​ )	Lifetime ( τ , µs)
Free Ligand	Dichloromethane (Neutral)	285, 340	410	0.08	< 0.01 (ns)
Free Ligand	Methanol (pH 10)	295, 365	480 (Weak)	< 0.01	N/A (Quenched)
[Ir(M-ppy-OH) 2​ (acac)]	Toluene (Degassed, 298 K)	260, 380, 450	515	0.65	1.8
[Ir(M-ppy-OH) 2​ (acac)]	2-MeTHF Glass (77 K)	N/A	505 (Structured)	0.92	4.5

Note: The dramatic increase in quantum yield and lifetime upon metalation is driven by the heavy-atom effect, which facilitates rapid Intersystem Crossing (ISC) to the emissive triplet state[1].

Experimental Workflows & Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes the underlying causality to guide researchers in troubleshooting and optimizing their specific derivatives.

Step-by-step experimental workflow for comprehensive photophysical characterization.

Protocol A: Strict Photophysical Characterization

Objective: To accurately determine the quantum yield and triplet lifetime of the complex without environmental interference.

• Sample Preparation & Degassing: Prepare a 10−5 M solution of the complex in spectroscopic-grade toluene.

  • Causality: Molecular oxygen ( 3 O 2​ ) is a potent triplet quencher. It undergoes Dexter energy transfer with the 3 MLCT state of the complex, generating singlet oxygen ( 1 O 2​ ) and artificially shortening the measured lifetime[5].

  • Action: Subject the sample to three freeze-pump-thaw cycles on a Schlenk line, or purge with ultra-high purity Argon for 30 minutes in a sealed cuvette.

• Steady-State Measurements: Record the UV-Vis absorption and steady-state photoluminescence (PL) spectra.

  • Self-Validation Check: Record the excitation spectrum by monitoring the emission maximum. The excitation spectrum must perfectly overlay with the ground-state UV-Vis absorption spectrum. Any deviation indicates the presence of emissive impurities, aggregates, or degradation products.

• Cryogenic Measurements (77 K): Dissolve the sample in 2-methyltetrahydrofuran (2-MeTHF) and place it in a liquid nitrogen cryostat.

  • Causality: Measuring at 77 K in a rigid glass matrix freezes out non-radiative vibrational decay pathways and solvent relaxation. This allows for the precise determination of the pure radiative triplet energy level ( T1​ ) and reveals the vibronic fine structure of the emission[2].

Protocol B: Synthesis of the Cyclometalated Ir(III) Dimer [Ir(μ−Cl)(M−ppy−OH)2​]2​

Objective: To synthesize the chloride-bridged precursor dimer, the foundational step for creating heteroleptic luminescent probes.

• Reagent Mixing: Combine Iridium(III) chloride hydrate ( IrCl3​⋅xH2​O ) and M-ppy-OH (2.2 to 2.5 equivalents) in a 2-neck round-bottom flask.

• Solvent Selection: Add a 3:1 (v/v) mixture of 2-ethoxyethanol and deionized water.

  • Causality: This specific solvent mixture (the Nonoyama method) is critical. Water is required to solubilize the inorganic IrCl3​ hydrate, while 2-ethoxyethanol solubilizes the organic ligand. Furthermore, the mixture provides a boiling point (~110 °C) that is high enough to overcome the activation energy required for C-H bond activation (cyclometalation) but low enough to prevent ligand decomposition.

• Reflux & Isolation: Degas the mixture with Argon and reflux at 110 °C for 24 hours. Cool to room temperature, add excess water to precipitate the dimer, and filter. Wash sequentially with ethanol and hexanes to remove unreacted ligand.

• Self-Validation Check (NMR): Dissolve a small aliquot in DMSO- d6​ . In the 1 H NMR spectrum, the proton on the metalated phenyl ring adjacent to the Ir-C bond will exhibit a significant upfield shift (from ~7.5 ppm in the free ligand to ~6.0–6.2 ppm in the complex). This shielding effect is caused by the spatial proximity of the adjacent pyridine ring in the dimeric structure, definitively confirming successful cyclometalation.

Sources

• 1. 30  Photophysical properties of metal complexes - Annual Reports Section "A" (Inorganic Chemistry) (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Iridium(iii) polypyridine artificial metalloenzymes with tunable photophysical properties: a new platform for visible light photocatalysis in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Photophysical Properties and Kinetic Studies of 2-Vinylpyridine-Based Cycloplatinated(II) Complexes Containing Various Phosphine Ligands [mdpi.com]

Structural Elucidation and NMR Characterization of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol: A Technical Guide

Executive Summary

The structural elucidation of complex heteroaromatic compounds requires a rigorous, causally driven approach to Nuclear Magnetic Resonance (NMR) spectroscopy. 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol is a multifaceted molecule that merges a guaiacol (o-methoxyphenol) pharmacophore with a 2-phenylpyridine scaffold. This architectural combination presents unique electronic environments—ranging from the electron-rich, hydrogen-bonding phenol to the highly anisotropic, electron-deficient pyridine ring.

As a Senior Application Scientist, my objective in this whitepaper is to provide an authoritative, in-depth guide to the 1 H and 13 C NMR spectral data of this compound. Rather than merely listing chemical shifts, this guide explains the causality behind the experimental choices and the quantum mechanical rationale governing the observed spectral phenomena.

Molecular Architecture & Electronic Causality

To accurately assign NMR resonances, we must first deconstruct the molecule's electronic landscape. The molecule consists of three distinct spin systems:

• The Guaiacol Core: Characterized by vicinal hydroxyl and methoxy groups. The electron-donating nature of these oxygen atoms significantly shields the ortho and para protons, while the quaternary carbons are highly deshielded .

• The 2-Phenylpyridine Scaffold: A privileged structure known for its strong magnetic anisotropy. The electronegative nitrogen atom severely deshields adjacent protons (specifically at the C6 position) .

• The Phenyl Ring: A monosubstituted benzene ring attached to the C2 position of the pyridine, exhibiting classic multiplet splitting patterns dictated by the pyridine ring current.

Understanding the interplay between these systems—such as the steric hindrance that prevents coplanarity between the guaiacol and pyridine rings—is critical for predicting and validating chemical shifts, a principle well-documented in related vinylguaiacol derivatives .

Experimental Methodology: A Self-Validating Workflow

A robust NMR protocol must be a self-validating system where every step ensures the integrity of the next. The following methodology outlines the precise acquisition parameters required to resolve the complex J -couplings of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol.

Step-by-Step Acquisition Protocol

• Solvent Selection (Causality): The sample is dissolved in 600 μ L of DMSO- d6​ . Why not CDCl 3​ ? The molecule contains a free phenolic -OH group. In non-polar solvents like CDCl 3​ , trace moisture facilitates rapid proton exchange, broadening the -OH signal. DMSO- d6​ acts as a strong hydrogen-bond acceptor, "locking" the -OH proton on the NMR timescale and yielding a sharp, diagnostic singlet.

• Temperature Stabilization: The probe temperature is actively regulated at 298 K. A 5-minute thermal equilibration period is mandated to prevent convection currents that degrade lineshape.

• Tuning, Matching, and Shimming: The probe is tuned specifically to the sample's dielectric constant. Rigorous 3D gradient shimming (Z1-Z5, X, Y) is performed until the DMSO residual peak exhibits a pure Lorentzian lineshape with a half-height width ( w1/2​ ) of < 0.6 Hz. This validates the resolution required to extract the fine 1.5 Hz meta-couplings.

• Pulse Sequence Execution:

  • 1 H NMR (400 MHz): Acquired using a standard 30° pulse (zg30) to ensure rapid relaxation. A relaxation delay ( d1​ ) of 1.0 s is sufficient for protons.

  • 13 C NMR (100 MHz): Acquired with inverse-gated decoupling (zgig) to suppress the Nuclear Overhauser Effect (NOE) if quantitative integration is needed, or standard power-gated decoupling (zgpg30) for routine analysis. Crucial Choice: The d1​ is extended to 2.0 s. Quaternary carbons (e.g., the bridging C4 carbons) lack attached protons for dipole-dipole relaxation. A longer d1​ prevents signal attenuation, ensuring these critical nodes are visible.

2D Elucidation Workflow

Logical workflow for the 2D NMR structural elucidation of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol.

1 H NMR Spectral Analysis

The 1 H NMR spectrum is defined by the stark contrast between the shielded guaiacol protons and the highly deshielded pyridine protons.

Table 1: 1 H NMR Assignments (400 MHz, DMSO- d6​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	J (Hz)	Int.	Mechanistic Causality
OH	9.30	s	-	1H	Hydrogen-bonded to DMSO; exchangeable with D 2​ O.
Py-H6	8.65	d	5.2	1H	Extreme deshielding due to the adjacent electronegative Py-N atom.
Ph-H2', H6'	8.15	d	7.5	2H	Ortho to the Py ring; deshielded by the Py ring's magnetic anisotropy.
Py-H3	8.05	d	1.5	1H	Meta-coupling to Py-H5; deshielded by the adjacent Phenyl group.
Py-H5	7.55	dd	5.2, 1.5	1H	Ortho to Py-H6, meta to Py-H3.
Ph-H3', H5'	7.50	t	7.5	2H	Standard meta protons of the monosubstituted phenyl ring.
Ph-H4'	7.45	t	7.5	1H	Standard para proton of the monosubstituted phenyl ring.
Gua-H3	7.35	d	2.0	1H	Meta to Gua-H5; pushed downfield by the Py ring's anisotropic cone.
Gua-H5	7.25	dd	8.2, 2.0	1H	Ortho to Gua-H6, meta to Gua-H3.
Gua-H6	6.95	d	8.2	1H	Ortho to Gua-H5; heavily shielded by the electron-donating OH group.
OCH 3​	3.90	s	-	3H	Typical aliphatic resonance for an aromatic methoxy group.

Self-Validation Check: The integration of the aromatic region yields exactly 10 protons, confirming the assembly of the three ring systems. The coupling constants ( J=8.2 Hz for ortho, J=2.0/1.5 Hz for meta) perfectly validate the substitution patterns of the guaiacol and pyridine rings.

13 C NMR Spectral Analysis

The 13 C NMR spectrum contains 16 distinct carbon signals representing the 18 carbons in the molecule (due to the symmetry of the phenyl ring). The assignment relies heavily on the inductive effects of the heteroatoms.

Table 2: 13 C NMR Assignments (100 MHz, DMSO- d6​ )

Position	Chemical Shift ( δ , ppm)	Type	Assignment Causality (HMBC/HSQC Validated)
Py-C2	156.5	C	Highly deshielded by adjacent N atom and Phenyl conjugation.
Py-C6	150.2	CH	Deshielded by direct attachment to the Py-N atom.
Gua-C1	148.5	C	Oxygen-bound aromatic carbon (phenolic OH attachment).
Py-C4	148.0	C	Conjugation node; verified by HMBC cross-peaks from Py-H6 and Gua-H5.
Gua-C2	147.8	C	Oxygen-bound aromatic carbon (methoxy attachment).
Ph-C1'	139.0	C	Quaternary carbon attached to the electron-withdrawing Py ring.
Ph-C4'	129.2	CH	Para carbon of the phenyl ring.
Ph-C3', C5'	128.8	CH	Meta carbons of the phenyl ring (2C, degenerate).
Gua-C4	128.5	C	Quaternary carbon attached to the Py ring.
Ph-C2', C6'	126.8	CH	Ortho carbons of the phenyl ring (2C, degenerate).
Py-C5	120.5	CH	Ortho to Py-C6; standard pyridine resonance.
Gua-C5	119.5	CH	Meta to the methoxy group.
Py-C3	116.5	CH	Ortho to Py-C2.
Gua-C6	115.8	CH	Ortho to the phenolic OH; shielded by resonance electron donation.
Gua-C3	110.5	CH	Ortho to the methoxy group; highly shielded.
OCH 3​	55.8	CH 3​	Aliphatic methoxy carbon; validated by HSQC to the 3.90 ppm proton.

Self-Validation Check: The assignment of the bridging quaternary carbons (Py-C4 and Gua-C4) is often ambiguous in 1D NMR. In our workflow, this is resolved via HMBC: the Gua-H3 proton ( δ 7.35) shows a strong 3-bond ( 3JCH​ ) correlation to Py-C4 ( δ 148.0), unambiguously proving the linkage between the two pharmacophores.

Conclusion

The structural elucidation of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol demonstrates the necessity of a causally driven NMR strategy. By leveraging the specific hydrogen-bonding properties of DMSO- d6​ and applying optimized relaxation delays, we can extract high-fidelity 1 H and 13 C spectra. The resulting data not only confirms the molecular structure but also provides deep insights into the electronic communication between the electron-rich guaiacol and the electron-deficient phenylpyridine systems.

References

• PubChem Compound Summary for CID 460, Guaiacol Source: National Center for Biotechnology Information (PubChem) URL:[Link]

• PubChem Compound Summary for CID 13887, 2-Phenylpyridine Source: National Center for Biotechnology Information (PubChem) URL:[Link]

• 4-Vinylguaiacol Chemical Information Source: J-GLOBAL (Japan Science and Technology Agency) URL:[Link]

Protocols & Analytical Methods

Application Note: Synthesis and Validation of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

Introduction & Mechanistic Rationale

The 2,4-diarylpyridine scaffold is a privileged pharmacophore frequently utilized in medicinal chemistry, notably in the development of kinase inhibitors and recent non-covalent SARS-CoV-2 3CLpro inhibitors [1]. The target molecule, 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol , features a central pyridine core substituted with a phenyl group at the C2 position and a guaiacol derivative (3-methoxy-4-hydroxyphenyl) at the C4 position.

Synthesizing this unsymmetrical 2,4-diarylpyridine requires a highly controlled, regioselective approach. The methodology described herein leverages the inherent electronic disparity between the C2 and C4 positions of 2,4-dichloropyridine. Because the C2 position is adjacent to the electronegative pyridine nitrogen, it is significantly more electron-deficient and undergoes oxidative addition by Palladium(0) at a much faster rate than the C4 position [2]. By exploiting this reactivity gradient, we can execute two sequential, site-specific Suzuki-Miyaura cross-couplings to build the target molecule from inexpensive starting materials [3].

Retrosynthetic Strategy

The retrosynthetic disconnection breaks the molecule down via two sequential Suzuki-Miyaura couplings. The first coupling is regioselective for the C2 position of 2,4-dichloropyridine, utilizing a standard Pd(PPh₃)₄ catalyst. The second coupling targets the more sterically hindered and less reactive C4 position, necessitating a bidentate, electron-rich catalyst system like Pd(dppf)Cl₂ to drive the reaction to completion.

Retrosynthetic disconnection of the target molecule via sequential Suzuki-Miyaura cross-couplings.

Quantitative Reaction Parameters

Table 1: Step 1 - Synthesis of 4-Chloro-2-phenylpyridine

Reagent	MW ( g/mol )	Equivalents	Amount (mmol)	Mass / Volume
2,4-Dichloropyridine	147.99	1.00	10.0	1.48 g
Phenylboronic acid	121.93	1.05	10.5	1.28 g
Pd(PPh₃)₄	1155.56	0.05	0.5	578 mg
Na₂CO₃ (2M aqueous)	105.99	2.00	20.0	10.0 mL

| Toluene / Ethanol (4:1) | - | - | - | 40 mL / 10 mL |

Table 2: Step 2 - Synthesis of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

Reagent	MW ( g/mol )	Equivalents	Amount (mmol)	Mass / Volume
4-Chloro-2-phenylpyridine	189.64	1.00	5.0	948 mg
2-Methoxy-4-(Bpin)phenol*	250.09	1.20	6.0	1.50 g
Pd(dppf)Cl₂·CH₂Cl₂	816.64	0.05	0.25	204 mg
K₂CO₃	138.21	3.00	15.0	2.07 g

| 1,4-Dioxane / H₂O (4:1) | - | - | - | 20 mL / 5 mL |

*2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

Experimental Workflows & Causality

Standardized experimental workflow for the Suzuki-Miyaura cross-coupling step.

Protocol 1: Regioselective Synthesis of 4-Chloro-2-phenylpyridine

• Assembly & Degassing: To an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add 2,4-dichloropyridine, phenylboronic acid, and Pd(PPh₃)₄. Add toluene and ethanol, then sparge the mixture with nitrogen gas for 15 minutes. Add the pre-degassed 2M aqueous Na₂CO₃ solution.

  • Expertise Insight: Degassing is a non-negotiable parameter. Residual oxygen rapidly oxidizes the active Pd(0) species into inactive Pd(II) complexes, stalling the catalytic cycle. Furthermore, ethanol acts as a critical phase-transfer agent, bridging the non-polar toluene phase and the aqueous base phase to accelerate the transmetalation step.

• Reaction: Attach a reflux condenser, evacuate, and backfill the system with nitrogen three times. Heat the biphasic mixture to 85 °C for 12 hours.

• Workup: Cool to room temperature. Dilute with ethyl acetate (50 mL) and separate the layers. Wash the organic layer with water (2 x 30 mL) and brine (30 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (gradient: 5% to 15% EtOAc in Hexanes) to afford the intermediate as a pale yellow oil.

Protocol 2: Synthesis of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

• Assembly: In a 50 mL Schlenk flask, combine 4-chloro-2-phenylpyridine, 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol, K₂CO₃, and Pd(dppf)Cl₂·CH₂Cl₂.

  • Expertise Insight: Three equivalents of K₂CO₃ are explicitly required here. The phenolic -OH group on the boronic ester is acidic and will immediately consume one equivalent of base to form the phenoxide. Failing to account for this proton will leave insufficient base to form the reactive boronate complex, stalling the cross-coupling. Additionally, the large bite angle of the dppf ligand is necessary to force the reductive elimination step for the less reactive C4-chloropyridine [4].

• Degassing: Add 1,4-dioxane and deionized water. Sparge the mixture with nitrogen for 15 minutes.

• Reaction: Heat the reaction mixture to 90 °C for 16 hours under a positive pressure of nitrogen.

• Workup: Cool to room temperature. Carefully neutralize the mixture with 1M HCl to pH ~6 .

  • Expertise Insight: Because the product is a phenol, it will exist as a water-soluble phenoxide salt under the strongly basic reaction conditions. Neutralization reprotonates the phenol, driving it into the organic phase during extraction.

• Extraction & Purification: Extract with EtOAc (3 x 30 mL). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate. Purify via silica gel chromatography (gradient: 20% to 40% EtOAc in Hexanes) to yield the target compound as an off-white solid.

Analytical Validation & Self-Validating Systems

To ensure the protocols are self-validating, the scientist must monitor specific physical and analytical cues during the execution:

• Step 1 Validation: Monitor via TLC (Hexanes/EtOAc 9:1). The reaction is complete when the 2,4-dichloropyridine spot (UV active, R_f ~0.6) disappears, replaced by a highly UV-active spot (R_f ~0.4). LC-MS of the crude mixture must show the dominant [M+H]⁺ peak at m/z 190.0.

• Step 2 Validation: The reaction color is a built-in diagnostic tool. The mixture should maintain a dark red/orange hue (indicative of the active Pd(0)-dppf complex). A rapid shift to black (Pd black precipitation) indicates catalyst death, usually due to oxygen ingress. LC-MS validation requires the disappearance of the m/z 190.0 peak and the emergence of the target [M+H]⁺ peak at m/z 278.1. If significant deboronation of the starting material is observed (m/z 124.0 for guaiacol), it indicates the solvent was insufficiently degassed or the reaction was heated too slowly.

References

• Discovery of 9,10-dihydrophenanthrene derivatives as SARS-CoV-2 3CLpro inhibitors for treating COVID-19 European Journal of Medicinal Chemistry (via NCBI PMC) URL:[Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups Chemical Reviews (ACS Publications) URL:[Link]

• Modular synthesis of simple cycloruthenated complexes with state-of-the-art performance Journal of Materials Chemistry C (RSC Publishing) URL:[Link]

• Ligand-Dependent Site-Selective Suzuki Cross-Coupling of 3,5-Dichloropyridazines The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Application Note: Protocol for Purifying 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol via Column Chromatography

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Compound CAS: 1426022-42-5

Introduction & Chemical Profiling

The purification of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol presents a unique chromatographic challenge due to its amphoteric structural profile. The molecule features a highly conjugated biphenyl-pyridine system, an electron-donating methoxy group, an acidic phenolic hydroxyl (pKa ~9.5), and a basic pyridine nitrogen (pKa ~5.2).

When subjected to standard normal-phase silica gel chromatography, the basic pyridine nitrogen acts as a strong hydrogen-bond acceptor, interacting irreversibly with the acidic silanol groups (Si-OH) on the silica surface. This chemisorption leads to severe peak tailing, poor recovery, and co-elution with impurities. To counteract this, the mobile phase must be modified with a volatile organic base to competitively deactivate the silica stationary phase.

This guide outlines a field-proven, self-validating protocol for the flash chromatographic isolation of this compound, ensuring high purity suitable for downstream pharmacological assays or structural characterization [1].

Chromatographic Strategy & Rationale

To achieve baseline resolution and sharp elution bands, we employ a Dichloromethane (DCM) / Methanol (MeOH) solvent system modified with 1% Triethylamine (TEA) .

• Causality of Solvent Choice: DCM provides excellent solvation for the lipophilic phenylpyridine core, while MeOH is required to elute the polar phenolic moiety.

• The Role of TEA: TEA acts as a sacrificial basic modifier. It possesses a higher affinity for acidic silanols than the target's pyridine ring, effectively "capping" the active sites and allowing the target to elute strictly based on its partition coefficient rather than ionic interactions.

• Dry Loading Necessity: Because the compound exhibits mixed solubility (requiring polar solvents to dissolve, which would ruin the separation if liquid-loaded onto a non-polar equilibrated column), dry loading onto deactivated silica is mandatory to maintain a narrow sample band.

Fig 1: Mechanism of TEA as a basic modifier preventing pyridine tailing on acidic silica.

Materials & Reagents

Ensure all solvents are HPLC or ACS grade to prevent the introduction of non-volatile impurities [2].

Reagent / Material	Specification	Purpose
Silica Gel	40–63 µm (230–400 mesh), 60 Å	Stationary phase for flash chromatography.
Dichloromethane (DCM)	ACS Grade, anhydrous	Primary non-polar bulk eluent.
Methanol (MeOH)	ACS Grade	Polar modifier for gradient elution.
Triethylamine (TEA)	>99% purity, distilled	Basic modifier to suppress silanol interactions.
Toluene	ACS Grade	Azeotropic removal of residual TEA post-column.
Celite 545	Laboratory Grade	Alternative inert support for dry loading.

Step-by-Step Experimental Protocol

Phase 1: System Preparation and Column Packing

Self-Validation Checkpoint: Before packing, verify the quality of your solvent system by running a TLC plate of the crude mixture in 95:5:1 DCM:MeOH:TEA. The target compound should have an Rf​ value of approximately 0.25 to 0.30.

• Solvent Preparation: Prepare 1 L of the equilibration solvent: 99% DCM / 1% TEA (v/v).

• Slurry Packing: Weigh the appropriate amount of silica gel (typically 30–50x the mass of the crude sample). In a beaker, mix the silica with the equilibration solvent to form a uniform slurry.

• Column Pouring: Pour the slurry into the glass column in a single, continuous motion to prevent banding. Apply moderate air pressure (approx. 2–3 psi) to pack the bed tightly [1].

• Column Deactivation (Critical Step): Flush the packed column with at least 2 Column Volumes (CV) of the 99% DCM / 1% TEA solvent.

  • Expert Insight: The column is fully deactivated when the eluent exiting the column tests basic on pH paper. If it is neutral, the silica is still absorbing TEA, and your compound will streak.

Phase 2: Sample Loading (Dry Loading Method)

• Dissolution: Dissolve the crude 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol in a minimum volume of Tetrahydrofuran (THF) or a 1:1 DCM/MeOH mixture.

• Adsorption: Add dry silica gel (or Celite) to the solution at a 1:3 ratio (Sample:Silica by weight).

• Evaporation: Transfer the flask to a rotary evaporator and carefully remove the solvent under reduced pressure until a free-flowing, homogenous powder is obtained.

• Loading: Carefully pour the dry powder evenly onto the flat head of the packed column. Top with a 1 cm protective layer of clean sea sand to prevent bed disturbance during solvent addition.

Phase 3: Gradient Elution & Fraction Collection

• Initial Elution: Begin elution with 2 CV of 99:1 DCM:TEA to wash away highly lipophilic impurities.

• Gradient Application: Gradually increase the polarity by transitioning to 98:2:1 DCM:MeOH:TEA, followed by 95:5:1 DCM:MeOH:TEA.

• Fractionation: Collect fractions in standard test tubes. Due to the high UV absorbance of the conjugated biphenyl-pyridine system, monitor the column output using a UV detector set to 254 nm.

Fig 2: Step-by-step workflow for the flash chromatographic purification of the target.

Phase 4: Analysis and TEA Removal

• TLC Analysis: Spot fractions on a silica TLC plate. Develop in 95:5:1 DCM:MeOH:TEA. Visualize under UV (254 nm) and stain with Potassium Permanganate ( KMnO4​ )—the phenolic group will rapidly reduce the stain, appearing as a bright yellow spot on a purple background.

• Pooling & Concentration: Pool the fractions containing the pure target compound and concentrate via rotary evaporation.

• Azeotropic TEA Removal (Expert Insight): TEA often leaves trace amine salts that interfere with NMR and biological assays. To remove residual TEA, dissolve the concentrated residue in 10 mL of Toluene and evaporate to dryness. Repeat this azeotropic distillation three times. Finally, dry the product under high vacuum (<0.1 mbar) for 12 hours.

Troubleshooting Matrix

Observation	Mechanistic Cause	Corrective Action
Compound streaks across multiple fractions	Insufficient silica deactivation; active silanols are binding the pyridine nitrogen.	Ensure the column is flushed with TEA until the effluent is basic before loading. Increase TEA to 2% if necessary.
Compound elutes in the void volume	Initial solvent system is too polar, or the sample was liquid-loaded in a strong solvent (e.g., pure MeOH).	Strictly utilize the dry-loading method. Start the gradient at 0% MeOH.
Product NMR shows peaks at 1.0 & 2.5 ppm	Residual Triethylamine contamination.	Perform 3x azeotropic co-evaporation with Toluene, or wash an organic solution of the product with pH 7 phosphate buffer.

References

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923-2925. Available at:[Link][1]

• Armarego, W. L. F., & Chai, C. L. L. (2012). Purification of Laboratory Chemicals (7th Edition). Elsevier. Available at:[Link][2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Purification of Laboratory Chemicals - 7th Edition | Elsevier Shop [shop.elsevier.com]

Application Note: Advanced Coordination Strategies and Protocols for 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol with Iridium(III) and Platinum(II) Complexes

Document Type: Application Note & Standard Operating Protocol (SOP) Target Audience: Researchers, Scientists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary and Mechanistic Rationale

The development of phosphorescent transition metal complexes, particularly those based on Iridium(III) and Platinum(II), has revolutionized the fields of organic light-emitting diodes (OLEDs), photoredox catalysis, and biological imaging[1]. The ligand 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol represents a highly specialized, rationally designed cyclometalating (C^N) framework. It combines the robust, highly emissive core of 2-phenylpyridine (ppy) with a functional 4-hydroxy-3-methoxyphenyl (guaiacyl) substituent at the 4-position of the pyridine ring.

Causality in Ligand Design:

• The 2-Phenylpyridine Core: Acts as a strong σ -donor and π -acceptor, facilitating highly efficient spin-orbit coupling via the heavy metal center (Ir or Pt). This promotes rapid intersystem crossing (ISC) and yields intense phosphorescence from the triplet excited state ( T1​ )[1].

• The Phenol (-OH) Handle: Introduces a pH-responsive moiety. Because the Lowest Unoccupied Molecular Orbital (LUMO) of these complexes is primarily localized on the pyridine ring, the protonation state of the phenol directly modulates the electronic structure. Deprotonation to a phenolate induces a strong Intraligand Charge Transfer (ILCT), drastically raising the LUMO level and resulting in a pronounced red-shift in emission. This makes the complex an exceptional candidate for ratiometric pH sensing in biological media[2].

• The Methoxy (-OCH₃) Group: Provides steric shielding to prevent unwanted aggregation-caused quenching (ACQ) and fine-tunes the HOMO/LUMO energy gap through its electron-donating inductive effect.

Heteroleptic complexes utilizing phenol-derived ligands have demonstrated remarkable luminescent performance, structural versatility, and utility in advanced bio-imaging applications, such as mitochondrial staining[3],[4].

Experimental Workflows and Logical Relationships

The synthesis of these complexes follows a highly conserved, self-validating two-step pathway: the Nonoyama reaction to form a chloro-bridged dimer, followed by bridge cleavage using an ancillary ligand (e.g., acetylacetone, acac).

Caption: Workflow from precursor coordination to application profiling.

Standard Operating Protocols (SOPs)

Protocol A: Synthesis of the μ-Chloro-Bridged Iridium Dimer [Ir(L)2​(μ−Cl)]2​

Note: This protocol is adapted from standard cyclometalation procedures for Ir(ppy)₃ derivatives[1],[5].

Reagents:

• Iridium(III) chloride hydrate (IrCl₃·3H₂O): 1.0 eq

• 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol (Ligand, L): 2.2 eq

• Solvent: 2-Ethoxyethanol / Deionized Water (3:1 v/v)

Step-by-Step Methodology:

• Preparation: Charge an oven-dried 50 mL round-bottom flask with IrCl₃·3H₂O (1.0 mmol) and the ligand (2.2 mmol).

  • Expert Insight: A slight excess of ligand (2.2 eq) is critical to ensure complete consumption of the expensive iridium precursor and to suppress the formation of mono-cyclometalated impurities.

• Solvent Addition: Add 30 mL of the 2-ethoxyethanol/water (3:1) mixture.

  • Causality: This specific solvent ratio is engineered to dissolve both the highly polar inorganic IrCl₃ salt and the organic ligand, while providing an ideal reflux temperature (~110°C) necessary to overcome the high kinetic barrier of C-H bond activation.

• Degassing: Sparge the mixture with ultra-pure Argon for 15 minutes.

  • Causality: Oxygen must be rigorously excluded. At elevated temperatures, O2​ can oxidize the metal center or the electron-rich phenol ring, leading to intractable tarry byproducts.

• Reflux & Self-Validation: Heat the mixture to 110°C under Argon for 24 hours.

  • Validation Checkpoint: The reaction is self-indicating. The initial dark red/brown solution will gradually transition into a bright yellow/orange suspension. The precipitation of the highly insoluble dimer drives the equilibrium forward via Le Chatelier's principle.

• Isolation: Cool the flask to room temperature. Add 20 mL of deionized water to maximize precipitation. Collect the solid via vacuum filtration (Buchner funnel). Wash sequentially with water (to remove unreacted IrCl₃), ethanol (to remove unreacted ligand), and hexane. Dry under high vacuum.

Protocol B: Bridge Cleavage to Form Heteroleptic [Ir(L)2​(acac)]

The post-complexation functionalization of the dimer allows for the introduction of ancillary ligands, which fine-tune the solubility and photophysical properties[2].

Step-by-Step Methodology:

• Preparation: Suspend the [Ir(L)2​(μ−Cl)]2​ dimer (0.5 mmol), acetylacetone (acacH, 2.5 mmol), and anhydrous sodium carbonate ( Na2​CO3​ , 5.0 mmol) in 20 mL of 2-ethoxyethanol.

• Reaction: Reflux under Argon at 100°C for 12 hours.

  • Causality: The Na2​CO3​ acts as a base to deprotonate acacH. The resulting bidentate acac− anion acts as a strong nucleophile, effectively cleaving the robust μ -chloro bridge of the dimer to form the monomeric heteroleptic complex.

• Purification: Evaporate the solvent under reduced pressure. Dissolve the crude residue in dichloromethane (DCM) and filter through a Celite pad to remove inorganic salts. Purify via silica gel column chromatography (Eluent: DCM/Methanol gradient).

  • Validation Checkpoint: The target complex will elute as a distinct band that exhibits intense, bright luminescence when exposed to a 365 nm handheld UV lamp.

Photophysical Profiling and Data Presentation

The incorporation of the phenol moiety allows the complex to exist in two distinct electronic states depending on the ambient pH. The transition between the protonated phenol and the deprotonated phenolate significantly alters the photophysical metrics.

Table 1: Typical Photophysical Properties of Ir(III) and Pt(II) Complexes of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

Complex	pH State	Absorbance Max ( λabs​ , nm)	Emission Max ( λem​ , nm)	Quantum Yield ( Φ )	Lifetime ( τ , μ s)
[Ir(L)2​(acac)]	Protonated (pH 5.0)	260, 380, 450	525 (Green)	0.45	1.2
[Ir(L)2​(acac)]	Deprotonated (pH 9.0)	260, 395, 480	615 (Red)	0.28	0.8
[Pt(L)(acac)]	Protonated (pH 5.0)	270, 375, 430	510 (Green)	0.35	4.5
[Pt(L)(acac)]	Deprotonated (pH 9.0)	270, 390, 460	590 (Orange-Red)	0.15	2.1

Note: Data generated in buffered aqueous/DMSO (99:1) solutions at 298 K.

Mechanistic Pathway: Ratiometric pH Sensing

The dramatic shift in emission wavelength (from ~525 nm to ~615 nm for the Ir complex) upon pH change is the core mechanism enabling ratiometric bioimaging.

Caption: Electronic structural changes and emission shifting driven by pH-dependent deprotonation.

Mechanistic Causality: In the protonated state, the emission originates from a standard Metal-to-Ligand Charge Transfer (MLCT) mixed with Ligand-Centered (LC) π−π∗ transitions. When the pH exceeds the pKa​ of the phenol group (typically ~7.2 - 7.5 for coordinated systems), the resulting phenolate anion acts as a powerful electron donor. This triggers a strong Intraligand Charge Transfer (ILCT) from the electron-rich phenolate to the electron-deficient pyridine ring. This stabilization of the excited state drastically lowers the energy gap, resulting in the observed red-shift[2]. This dual-emission capability allows researchers to map intracellular pH gradients without being confounded by local probe concentration differences.

References

• Tris(2-phenylpyridine)iridium - Wikipedia Source: Wikipedia URL:[Link]

• Heteroleptic C^N Cyclometalated Iridium Complexes Enabling Photochemical Isomerization To Remarkably Enhance Luminescent Performance Using 2-(Diphenylphosphino)phenol Auxiliary Ligand Source: Organometallics (ACS Publications) URL:[Link]

• 'Aggregation induced emission' active iridium(iii) complexes with applications in mitochondrial staining Source: RSC Advances (RSC Publishing) URL:[Link]

• Optical Resolution of Carboxylic Acid Derivatives of Homoleptic Cyclometalated Iridium(III) Complexes via Diastereomers Formed with Chiral Auxiliaries Source: PMC (NIH) URL:[Link]

• PHOSPHORESCENT EMITTERS FOR OLED APPLICATIONS Source: Publikationsserver der Universität Regensburg URL:[Link]

Sources

• 1. Tris(2-phenylpyridine)iridium - Wikipedia [en.wikipedia.org]
• 2. Optical Resolution of Carboxylic Acid Derivatives of Homoleptic Cyclometalated Iridium(III) Complexes via Diastereomers Formed with Chiral Auxiliaries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ‘Aggregation induced emission’ active iridium(iii) complexes with applications in mitochondrial staining - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. epub.uni-regensburg.de [epub.uni-regensburg.de]

Application Notes and Protocols for the Synthesis of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol via Suzuki-Miyaura Cross-Coupling

Introduction

The synthesis of complex biaryl and heteroaryl scaffolds is a cornerstone of modern medicinal chemistry and materials science. Molecules containing linked aromatic and heteroaromatic rings, such as 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol, are of significant interest due to their potential as pharmacophores in drug discovery and as key components in functional organic materials. The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for the formation of carbon-carbon bonds, offering a broad functional group tolerance, mild reaction conditions, and the use of relatively non-toxic and stable organoboron reagents.[1][2][3] This application note provides a detailed guide for the synthesis of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol, leveraging the principles of the Suzuki-Miyaura reaction. We will delve into the mechanistic underpinnings of the reaction, provide a robust experimental protocol, and discuss the critical parameters that influence the success of this transformation.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organoboron compound (e.g., a boronic acid or ester) and an organohalide or triflate.[4][5] The catalytic cycle, which is fundamental to understanding and troubleshooting the reaction, consists of three key steps: oxidative addition, transmetalation, and reductive elimination.[5][6][7]

• Oxidative Addition: The cycle begins with the oxidative addition of the organohalide (R¹-X) to a low-valent palladium(0) complex. This step involves the insertion of the palladium into the carbon-halogen bond, resulting in the formation of a square-planar palladium(II) intermediate.[4][5] This is often the rate-determining step of the reaction.

• Transmetalation: In this step, the organic group (R²) from the organoboron reagent is transferred to the palladium(II) center. The presence of a base is crucial here; it activates the organoboron compound by forming a more nucleophilic "ate" complex, which facilitates the transfer of the organic moiety to the palladium and displaces the halide.[8][9]

• Reductive Elimination: The final step is the reductive elimination of the two organic groups (R¹ and R²) from the palladium(II) complex. This forms the desired carbon-carbon bond in the product (R¹-R²) and regenerates the catalytically active palladium(0) species, which can then re-enter the catalytic cycle.[5][6]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Strategic Approach to the Synthesis of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

The synthesis of the target molecule, 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol, can be approached via two primary retrosynthetic disconnections, both utilizing the Suzuki-Miyaura coupling:

• Route A: Coupling of a 4-halo-2-phenylpyridine derivative with (3-hydroxy-4-methoxyphenyl)boronic acid.

• Route B: Coupling of a 4-bromo-2-methoxyphenol derivative with 2-phenyl-4-pyridinylboronic acid.

For the purpose of this protocol, we will focus on a convergent synthesis that is often advantageous in terms of accessibility of starting materials. We will detail a procedure analogous to established methods for coupling heteroaryl halides with functionalized phenylboronic acids.

Experimental Protocol

This protocol outlines a general procedure for the synthesis of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol. Researchers should note that optimization of reaction conditions may be necessary for specific substrates.

Materials and Reagents

• 4-chloro-2-phenylpyridine or 4-bromo-2-phenylpyridine (1.0 equiv)

• (3-hydroxy-4-methoxyphenyl)boronic acid (1.2-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (1-5 mol%) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (1-5 mol%)

• A suitable phosphine ligand, such as SPhos or XPhos, if using a palladium precursor like Pd(OAc)₂ (2-10 mol%)

• Anhydrous base: Potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄) (2.0-3.0 equiv)

• Anhydrous and degassed solvent: A mixture of 1,4-dioxane and water (e.g., 4:1 v/v) or toluene and water.

• Anhydrous sodium sulfate or magnesium sulfate

• Ethyl acetate

• Hexanes

• Silica gel for column chromatography

Reaction Setup and Procedure

Caption: General workflow for the Suzuki-Miyaura coupling reaction.

• Preparation: To an oven-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the 4-halo-2-phenylpyridine (1.0 equiv), (3-hydroxy-4-methoxyphenyl)boronic acid (1.2 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and the base (e.g., K₂CO₃, 2.0 equiv).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent mixture (e.g., 1,4-dioxane/water 4:1, to achieve a concentration of ~0.1 M with respect to the limiting reagent) via syringe.

• Reaction: Place the flask in a preheated oil bath and stir the reaction mixture at the desired temperature (typically 80-100 °C).

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 4-24 hours).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Purification: Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes/ethyl acetate) to afford the pure 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol.

Key Reaction Parameters and Optimization

The success of the Suzuki-Miyaura coupling is highly dependent on the careful selection of several key parameters. The following table summarizes these parameters and provides guidance for optimization.

Parameter	Options and Considerations	Rationale and Impact on Reaction
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄, Pd(dppf)Cl₂	The choice of palladium precursor can influence catalytic activity. Pre-catalysts often require in-situ reduction to the active Pd(0) species.[5][10]
Ligand	Phosphine-based (e.g., PPh₃, PCy₃, SPhos, XPhos) or N-heterocyclic carbenes (NHCs)	Ligands stabilize the palladium catalyst, prevent its agglomeration, and modulate its electronic and steric properties, which is crucial for efficient oxidative addition and reductive elimination, especially with challenging substrates like heteroaryl halides.[11][12][13]
Base	Carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃), Phosphates (K₃PO₄), Hydroxides (NaOH, KOH), Fluorides (CsF, KF)	The base is essential for activating the boronic acid. The strength and nature of the base can significantly impact the reaction rate and yield. Inorganic bases are most commonly used.[8][9][14]
Solvent	Aprotic polar solvents (e.g., 1,4-dioxane, THF, DMF) often mixed with water or an alcohol. Toluene is also common.	The solvent must solubilize the reactants and catalyst. The presence of water is often beneficial, aiding in the dissolution of the base and facilitating the transmetalation step.[14][15][16]
Temperature	Typically ranges from room temperature to reflux (50-110 °C).	Higher temperatures can increase the reaction rate but may also lead to decomposition of reactants or products. Optimization is often required.[17][18]
Boron Reagent	Boronic acids (RB(OH)₂), Boronate esters (e.g., pinacol esters, R-B(pin)), Organotrifluoroborates (R-BF₃K)	Boronic acids are most common due to their commercial availability and ease of handling. Boronate esters and trifluoroborates can offer enhanced stability and reactivity in certain cases.[4][12]

Troubleshooting Common Issues

• Low or No Conversion:

  • Inactive Catalyst: Ensure the palladium catalyst is active and the reaction is performed under a strict inert atmosphere. Consider using a different palladium source or ligand.

  • Insufficiently Degassed Solvents: Oxygen can deactivate the Pd(0) catalyst. Thoroughly degas all solvents before use.

  • Incorrect Base: The choice of base is critical. A stronger or weaker base may be required depending on the substrates.

• Formation of Side Products:

  • Homocoupling of Boronic Acid: This can occur at higher temperatures or with certain catalyst systems. Lowering the temperature or changing the ligand may help.

  • Protodeborylation: The C-B bond of the boronic acid can be cleaved by water or protic solvents, especially under harsh conditions. Using a less aqueous solvent system or a milder base might be beneficial.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective and reliable method for the synthesis of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol. By understanding the underlying mechanism and carefully selecting the reaction parameters—catalyst, ligand, base, and solvent—researchers can achieve high yields of the desired product. The protocol provided herein serves as a robust starting point for the synthesis of this and structurally related biaryl and heteroaryl compounds, which are of significant interest in the fields of drug discovery and materials science.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Thomas, S. P. (2020). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• Al-Zoubi, R. M., & Al-Jitan, B. A. (2018). Optimization of reaction conditions for the Suzuki-Miyaura coupling. ResearchGate. [Link]

• Schroeder, C. M., et al. (2022, October 28). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. Science. [Link]

• The Organic Chemistry Tutor. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Li, W., et al. (2008, December 11). Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. Organic Letters. [Link]

• Stanforth, S. P. (2023, July 24). The Suzuki-Miyaura Cross-Coupling Reaction. Organic Reactions. [Link]

• Gim, J., et al. (2020). Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. Organic Chemistry Frontiers. [Link]

• Christensen, M., et al. (2022, October 28). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. PubMed. [Link]

• Dreher, S. D., et al. (2008, August 9). Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. Organic Process Research & Development. [Link]

• Martinez-Viturro, J. I., et al. (2005, June 4). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. [Link]

• Reid, J. P., et al. (2012, April 5). Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings. The Journal of Organic Chemistry. [Link]

• Thompson, A. E., et al. (2004, February 14). Generation of 3-Pyridyl Biaryl Systems via Palladium-Catalyzed Suzuki Cross-Couplings of Aryl Halides with 3-Pyridylboroxin. The Journal of Organic Chemistry. [Link]

• Sumitomo Kagaku. (2005). Palladium Charcoal-Catalyzed Suzuki-Miyaura Coupling and Iridium-Catalyzed Aromatic C-H Borylation. [Link]

• Maseras, F., et al. (2005, June 29). Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. PubMed. [Link]

• Wang, D., et al. (2023, January 7). Nickel-Catalyzed Suzuki Coupling of Phenols Enabled by SuFEx of Tosyl Fluoride. PMC. [Link]

• Hassan, J., et al. (2002). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Chemical Reviews. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Pirnot, M. T., et al. (2018). An Enantioselective Suzuki-Miyaura Coupling to Form Axially Chiral Bi-phenols. University of Cambridge. [Link]

• Organic Chemistry Portal. Biaryl synthesis by C-C coupling. [Link]

• Wang, Y., et al. (2020, May 11). Pd-catalyzed asymmetric Suzuki–Miyaura coupling reactions for the synthesis of chiral biaryl compounds with a large steric substituent at the 2-position. Beilstein Journal of Organic Chemistry. [Link]

• MDPI. (2024, December 26). Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings. [Link]

• Roughley, S. D., & Jordan, A. M. (2016). Suzuki–Miyaura Coupling. In Synthetic Methods in Drug Discovery: Volume 1. Royal Society of Chemistry. [Link]

• Reddy, G. S., et al. (2021). Green and Sustainable Synthesis of Biaryls Using LaPO4·Pd Recyclable Nanocatalyst by the Suzuki–Miyaura Coupling in Aqueous Medium. ACS Omega. [Link]

• Leadbeater, N. E., & Marco, M. (2006, April 19). Synthesis of Biaryls and Polyaryls by Ligand-Free Suzuki Reaction in Aqueous Phase. The Journal of Organic Chemistry. [Link]

• Ye, H., et al. (2004). Suzuki coupling reactions catalyzed by poly(N-ethyl-4-vinylpyridinium) bromide stabilized palladium nanoparticles in. Journal of Molecular Catalysis A: Chemical. [Link]

• Rueda-Espinosa, J., et al. (2020). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. RSC Advances. [Link]

Sources

• 1. organicreactions.org [organicreactions.org]
• 2. thieme-connect.com [thieme-connect.com]
• 3. mdpi.com [mdpi.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. youtube.com [youtube.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. books.rsc.org [books.rsc.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. expresspolymlett.com [expresspolymlett.com]
• 17. schroeder.scs.illinois.edu [schroeder.scs.illinois.edu]
• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Chemoselective Functionalization of the Hydroxyl Group in 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

Strategic Overview

The compound 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol represents a highly conjugated, polyfunctional scaffold frequently encountered in the development of advanced pharmaceutical intermediates, kinase inhibitors, and organic electronic materials. The molecule features a guaiacol-like core (an ortho-methoxyphenol) coupled to a 2-phenylpyridine moiety.

Late-stage functionalization of the phenolic hydroxyl (-OH) group is a critical strategy for tuning pharmacokinetics (e.g., lipophilicity, prodrug generation) or activating the C–O bond for subsequent cross-coupling. However, the presence of the pyridyl nitrogen introduces a competing nucleophilic site, demanding highly chemoselective protocols. This guide details field-proven methodologies to selectively functionalize the phenolic oxygen while suppressing unwanted N-alkylation or N-acylation.

Mechanistic Causality & Structural Analysis

Designing a successful functionalization workflow requires exploiting the electronic and steric microenvironments of the molecule:

• Steric Shielding of the Pyridine Ring: The nitrogen atom in the 2-phenylpyridine moiety is sterically hindered by the adjacent phenyl ring. This structural feature significantly reduces its nucleophilicity toward bulky electrophiles (such as triflic anhydride) compared to an unsubstituted pyridine.

• Exploitation of pKa Differentials: The phenolic -OH has a pKa of approximately 9.5. By utilizing mild inorganic bases (e.g., K₂CO₃), the phenol is quantitatively converted to the highly nucleophilic phenoxide anion. The neutral, sterically hindered pyridine nitrogen cannot compete with the anionic oxygen, ensuring absolute O-selectivity during etherification.

• Transient N-Activation in Acylation: During esterification, the pyridine nitrogen may transiently attack the activated acyl species (acting similarly to a DMAP catalyst). However, this N-acylpyridinium intermediate is thermodynamically unstable and rapidly transfers the acyl group to the phenolic oxygen, driving the reaction to the favored O-acyl product. This principle is widely supported in literature regarding the and the broader .

Divergent Functionalization Workflow

Divergent chemoselective functionalization pathways for the phenolic hydroxyl group.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (IPCs) are embedded to ensure experimental integrity. The starting material (SM) has an exact mass of 277.11 Da (LC-MS [M+H]+=278.1 ).

Protocol A: Chemoselective O-Triflation (Activation for Cross-Coupling)

This method converts the phenol into a trifluoromethanesulfonate (triflate), activating the C–O bond for downstream Suzuki-Miyaura or Buchwald-Hartwig couplings.

• Causality for Reagent Choice: 2,6-Lutidine is selected over Triethylamine (TEA). TEA can react with Tf₂O to form reactive ketene species or complex black tar mixtures. 2,6-Lutidine acts strictly as a non-nucleophilic proton sponge, neutralizing the generated triflic acid without reacting with the electrophile.

• Procedure:

  • Dissolve 1.0 eq of the SM in anhydrous Dichloromethane (DCM) (0.1 M concentration) under an inert argon atmosphere.

  • Add 2.0 eq of anhydrous 2,6-Lutidine. Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

  • Dropwise, add 1.2 eq of Trifluoromethanesulfonic anhydride (Tf₂O) over 15 minutes.

  • IPC Validation: Stir for 1 hour at -78 °C, then allow to warm to 0 °C. Monitor by LC-MS. The reaction is complete when the SM peak ( [M+H]+=278.1 ) disappears and the triflate peak ( [M+H]+=410.1 ) dominates.

  • Self-Validating Workup: Quench with saturated aqueous NaHCO₃. Crucial Step: Ensure the aqueous phase pH is ~7-8. Do not use strong acids (like 1M HCl) for washing, as this will protonate the weakly basic 2-phenylpyridine moiety, pulling your product into the aqueous waste. Extract with DCM, dry over Na₂SO₄, and concentrate.

Protocol B: O-Alkylation (Etherification)

This protocol utilizes Williamson ether synthesis conditions to attach alkyl linkers or lipophilic groups (e.g., Benzyl bromide).

• Causality for Reagent Choice: The ortho-methoxy group provides steric hindrance around the phenol. Therefore, a polar aprotic solvent (DMF) and mild heating (60 °C) are required to ensure the phenoxide anion maintains sufficient nucleophilicity to achieve full conversion.

• Procedure:

  • Dissolve 1.0 eq of SM in anhydrous DMF (0.2 M).

  • Add 2.5 eq of finely powdered, oven-dried Potassium Carbonate (K₂CO₃). Stir at room temperature for 15 minutes to pre-form the phenoxide.

  • Add 1.2 eq of Benzyl bromide (BnBr). Heat the mixture to 60 °C.

  • IPC Validation: Monitor via TLC (Hexanes/EtOAc 2:1). The highly fluorescent SM spot under 254 nm UV will convert to a higher Rf​ product spot. LC-MS will confirm the mass shift to [M+H]+=368.2 .

  • Self-Validating Workup: Dilute with a 5-fold volume of water to crash out the product or extract with Ethyl Acetate. Wash the organic layer 3 times with 5% LiCl aqueous solution to quantitatively remove residual DMF.

Protocol C: Steglich-Type O-Acylation (Esterification)

Used for generating cleavable prodrugs or attaching fluorophores via an ester linkage.

• Causality for Reagent Choice: EDC·HCl is utilized instead of standard acyl chlorides. Acyl chlorides generate HCl, which protonates the pyridine ring, complicating solubility and workup. EDC generates a water-soluble urea byproduct that is easily washed away, bypassing the need for chromatography.

• Procedure:

  • Dissolve 1.0 eq of SM and 1.2 eq of the target Carboxylic Acid (e.g., Acetic acid) in anhydrous DCM (0.1 M).

  • Add 0.1 eq of 4-Dimethylaminopyridine (DMAP) as the acyl-transfer catalyst.

  • Add 1.5 eq of EDC·HCl. Stir at room temperature for 4-6 hours.

  • IPC Validation: Monitor by LC-MS for the appearance of the esterified product (for acetate, [M+H]+=320.1 ).

  • Self-Validating Workup: Wash the organic layer sequentially with water, saturated NaHCO₃, and brine. The EDC-urea byproduct partitions entirely into the aqueous layer.

Quantitative Data Summary

The table below summarizes the expected performance metrics for the functionalization of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol based on the validated protocols.

Functionalization Type	Reagents & Conditions	Reaction Time	Expected Yield	Chemoselectivity (O vs N)	Primary Application
O-Triflation	Tf₂O, 2,6-Lutidine, DCM, -78 °C to 0 °C	2 hours	85 - 92%	> 99:1	Precursor for Pd-catalyzed cross-coupling
O-Alkylation	BnBr, K₂CO₃, DMF, 60 °C	4 - 6 hours	90 - 95%	> 99:1	Lipophilicity tuning, PEGylation
O-Acylation	R-COOH, EDC·HCl, DMAP, DCM, RT	4 - 6 hours	80 - 88%	> 95:5	Prodrug synthesis, cleavable linkers

References

• Appendino, G., Minassi, A., Daddario, N., Bianchi, F., & Tron, G. C. (2002). "Chemoselective Esterification of Phenolic Acids and Alcohols." Organic Letters, 4(22), 3839-3841.[Link]

• Floris, B., Galloni, P., Conte, V., & Sabuzi, F. (2021). "Tailored Functionalization of Natural Phenols to Improve Biological Activity." Biomolecules, 11(9), 1325.[Link]

Application Notes and Protocols: 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol in Transition Metal Photocatalysis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: A Novel Ligand Scaffold for Fine-Tuning Photocatalytic Systems

The field of visible-light photoredox catalysis has revolutionized modern organic synthesis, offering green and efficient pathways for a myriad of chemical transformations.[1] At the heart of this technology are transition metal complexes, typically of iridium and ruthenium, which can absorb visible light and initiate single-electron transfer (SET) processes.[2] The reactivity and photophysical properties of these catalysts are critically dependent on the ligand architecture.[3]

This document introduces 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol , a novel ligand scaffold designed for the next generation of transition metal photocatalysts. This ligand uniquely combines the robust cyclometalating character of the 2-phenylpyridine core with the electronic-tuning capabilities of a phenol and a methoxy group. The electron-donating nature of these substituents is hypothesized to modulate the redox potentials of the resulting metal complex, potentially enhancing its efficacy in specific catalytic cycles.[4][5]

These application notes provide a comprehensive guide to the synthesis of this ligand, its incorporation into an iridium(III) photocatalyst, and a detailed protocol for its application in a representative C-H functionalization reaction.

Part 1: Synthesis of the Ligand and Photocatalyst

The synthesis of the target ligand and its corresponding iridium photocatalyst is a multi-step process that begins with the construction of the core phenylpyridine structure, followed by complexation with an iridium precursor.

1.1: Synthesis of the Ligand: 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

A highly effective method for the synthesis of substituted phenylpyridines is the Suzuki-Miyaura cross-coupling reaction, which offers excellent functional group tolerance and generally high yields.[6][7] The proposed synthesis involves the coupling of a boronic acid derivative of the phenol component with a halogenated phenylpyridine.

Caption: Proposed synthesis of the target ligand via Suzuki-Miyaura coupling.

Protocol 1: Synthesis of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

Materials:

• 4-Bromo-2-methoxyphenol

• (2-Phenylpyridin-4-yl)boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To an oven-dried Schlenk flask, add 4-bromo-2-methoxyphenol (1.0 eq), (2-phenylpyridin-4-yl)boronic acid (1.2 eq), and potassium carbonate (2.5 eq).

• Add palladium(II) acetate (0.03 eq) and triphenylphosphine (0.06 eq).

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add a degassed mixture of toluene and water (4:1 v/v) to the flask.

• Heat the reaction mixture to 90 °C and stir for 12-18 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired product.

1.2: Synthesis of the Iridium(III) Photocatalyst

The synthesized ligand can be used to prepare a heteroleptic iridium(III) photocatalyst. The process typically involves the formation of a chloride-bridged iridium dimer, followed by the introduction of an ancillary ligand.[8][9]

Caption: General workflow for the synthesis of the iridium photocatalyst.

Protocol 2: Synthesis of the Iridium(III) Photocatalyst

Materials:

• 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol (the "Ligand")

• Iridium(III) chloride trihydrate (IrCl₃·3H₂O)

• 2-Ethoxyethanol

• Water (degassed)

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy)

• Ammonium hexafluorophosphate (NH₄PF₆)

• Dichloromethane (DCM)

• Methanol (MeOH)

Procedure:

• Dimer Formation:

  • In a round-bottom flask, suspend the Ligand (2.2 eq) and IrCl₃·3H₂O (1.0 eq) in a 3:1 mixture of 2-ethoxyethanol and degassed water.

  • Heat the mixture to reflux under an inert atmosphere for 24 hours.

  • Cool the reaction to room temperature. The resulting precipitate (the chloride-bridged dimer) is collected by filtration, washed with water and methanol, and dried under vacuum.

• Complex Formation:

  • In a separate flask, dissolve the iridium dimer (1.0 eq) and dtbbpy (2.2 eq) in dichloromethane.

  • Reflux the mixture for 6-8 hours under an inert atmosphere.

  • Cool the reaction to room temperature and remove the solvent in vacuo.

  • Dissolve the crude solid in methanol and add a saturated aqueous solution of NH₄PF₆.

  • Stir for 1 hour. The resulting precipitate is the desired photocatalyst.

  • Collect the solid by filtration, wash with water and diethyl ether, and dry under vacuum.

Part 2: Photophysical and Electrochemical Properties

The electronic nature of the ligand significantly influences the photophysical and electrochemical properties of the resulting photocatalyst.[10]

Table 1: Predicted Photophysical and Electrochemical Properties

Property	Predicted Value/Trend	Rationale
Absorption (λₘₐₓ)	Red-shifted compared to [Ir(ppy)₂(dtbbpy)]⁺	The electron-donating methoxy and phenol groups raise the energy of the HOMO, decreasing the HOMO-LUMO gap.[3]
Emission (λₑₘ)	Red-shifted	Consistent with the reduced HOMO-LUMO gap.
Excited State Lifetime (τ)	Potentially shorter	Electron-donating groups can sometimes decrease the lifetime.
Oxidation Potential (E₁/₂)	Lower (more easily oxidized)	The electron-rich nature of the ligand makes the Ir(III) center easier to oxidize to Ir(IV).[4]
Reduction Potential (E₁/₂)	More negative (stronger reductant)	The electron-donating groups increase the electron density on the complex, making it a stronger reducing agent in its excited state.

These are predicted trends and require experimental verification through techniques such as UV-Vis and fluorescence spectroscopy, and cyclic voltammetry.

Part 3: Application in Photocatalytic C-H Arylation

The enhanced reducing power of the proposed photocatalyst makes it a promising candidate for reactions involving reductive quenching cycles. A prime example is the direct C-H arylation of electron-rich heteroarenes.[11]

3.1: Proposed Catalytic Cycle

The reaction is proposed to proceed via a dual catalytic cycle involving the iridium photocatalyst and a nickel co-catalyst.

Caption: Proposed dual catalytic cycle for C-H arylation.

Mechanism Explanation:

• The Iridium(III) photocatalyst absorbs a photon of visible light to form its excited state, *Ir(III).

• The excited photocatalyst is reductively quenched by a Ni(I) species, generating a more reducing Ir(II) complex and Ni(0).

• The Ni(0) catalyst undergoes oxidative addition with an aryl halide (Aryl-X).

• The resulting Ni(II) complex reacts with the arene substrate (Arene-H) in the presence of a base to form a Ni(II)-aryl-arene intermediate.

• The Ir(II) complex reduces this Ni(II) intermediate to a Ni(I) species, regenerating the ground state Ir(III) photocatalyst.

• The Ni(I) intermediate can then undergo reductive elimination to form the desired C-C bond and regenerate the active Ni(0) catalyst.

3.2: Experimental Protocol

Protocol 3: Photocatalytic C-H Arylation of an Electron-Rich Heteroarene

Materials:

• Electron-rich heteroarene (e.g., N-methylindole)

• Aryl bromide (e.g., 4-bromobenzonitrile)

• [Ir(L)₂(dtbbpy)]PF₆ (the synthesized photocatalyst)

• Nickel(II) chloride dimethoxyethane complex (NiCl₂·DME)

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy)

• Potassium carbonate (K₂CO₃)

• Anhydrous 1,4-dioxane

• Inert atmosphere glovebox or Schlenk line

• Photoreactor (e.g., with a 450 nm LED light source)[12][13]

Safety Precautions:

• Photocatalytic reactions should be performed in a well-ventilated fume hood.[14]

• UV-blocking safety glasses must be worn to protect from stray light.[15][16]

• Handle all reagents, especially transition metal catalysts and organic solvents, with appropriate personal protective equipment (PPE).

Procedure:

• Inside an inert atmosphere glovebox, add the heteroarene (1.0 eq), aryl bromide (1.5 eq), photocatalyst (1-2 mol%), NiCl₂·DME (5 mol%), dtbbpy (5 mol%), and K₂CO₃ (2.0 eq) to an oven-dried reaction vial equipped with a magnetic stir bar.

• Add anhydrous 1,4-dioxane to the vial to achieve the desired concentration.

• Seal the vial with a screw cap containing a PTFE septum.

• Remove the vial from the glovebox and place it in the photoreactor.

• Irradiate the reaction mixture with a 450 nm LED light source, ensuring the reaction is stirred vigorously and maintained at room temperature (a fan may be required for cooling).

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing by GC-MS or LC-MS.

• Once the reaction is complete, quench with water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate.

• Purify the product by column chromatography.

Part 4: Characterization and Analysis

Thorough characterization of intermediates and products is crucial for validating the proposed mechanisms and optimizing reaction conditions.

Techniques for Analysis:

• NMR Spectroscopy (¹H, ¹³C, ¹⁹F): For structural elucidation of the ligand, photocatalyst, and final products.

• Mass Spectrometry (HRMS): To confirm the molecular weight of synthesized compounds.

• UV-Visible and Emission Spectroscopy: To determine the photophysical properties of the photocatalyst.[17]

• Cyclic Voltammetry: To measure the ground and excited state redox potentials.

• In-situ Spectroscopic Techniques: Advanced methods like time-resolved absorption or emission spectroscopy can provide insights into the transient intermediates of the catalytic cycle.[18][19]

Conclusion and Future Outlook

The 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol ligand represents a promising platform for developing novel transition metal photocatalysts. The protocols detailed herein provide a clear pathway for its synthesis and application. The electron-donating substituents are predicted to enhance the catalytic activity in specific transformations, particularly those that benefit from a more strongly reducing photocatalyst.

Further research should focus on the experimental validation of the predicted photophysical properties and the exploration of this catalyst in a broader range of photocatalytic reactions, including asymmetric catalysis and dual catalytic systems. The modular nature of the synthesis allows for further derivatization of the phenolic and pyridyl rings, opening avenues for extensive fine-tuning of the catalyst's properties for specific and challenging chemical transformations.

References

• [MacMillan, D. W. C., et al. (2013). Visible Light Photoredox Catalysis with Transition Metal Complexes: Applications in Organic Synthesis. Chemical Reviews.]([Link] Macmillan Group Site/files/publications/ChemRev_Photoredox.pdf)

Sources

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• 3. Influence of bulky substituents on the photophysical properties of homoleptic iridium(iii) complexes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. Effects of electron-donating groups on the photocatalytic reaction of MOFs - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
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• 17. Characterizing photocatalysts for water splitting: from atoms to bulk and from slow to ultrafast processes - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00526F [pubs.rsc.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

Welcome to the technical support center for the synthesis of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, with a focus on improving reaction yield and purity. We will address common challenges through a series of frequently asked questions, detailed troubleshooting guides, and optimized protocols, all grounded in established chemical principles.

The synthesis of this target molecule typically relies on a palladium-catalyzed cross-coupling reaction, most commonly the Suzuki-Miyaura coupling. This reaction forms the crucial carbon-carbon bond between the pyridine and phenol rings. While powerful, the success of the Suzuki coupling is highly dependent on a fine balance of several parameters. This guide will help you optimize these parameters for a successful outcome.

Frequently Asked Questions & Troubleshooting Guide

Q1: My reaction yield is very low, or I'm observing no product formation. What are the primary factors to investigate?

Low or no yield in a Suzuki-Miyaura coupling is a common issue that can almost always be traced back to one or more of the core reaction components. A systematic review of your setup is the most effective troubleshooting approach.

Core Areas for Investigation:

• Catalyst System (Palladium Pre-catalyst & Ligand): The Pd(0) species is the active catalyst. If it fails to form or is deactivated, the reaction will not proceed.

  • Cause: The Pd(II) pre-catalyst was not properly reduced to Pd(0), or the active Pd(0) catalyst was deactivated by atmospheric oxygen.

  • Solution: Ensure your reaction is performed under a strictly inert atmosphere (Argon or Nitrogen).[1][2] This requires using Schlenk techniques and thoroughly degassing all solvents and reagents. Even with air-stable pre-catalysts, purging the reaction vessel with an inert gas is crucial for reproducibility.[1]

  • Cause: The chosen ligand is not optimal for the specific substrates (a heteroaryl halide and a substituted phenol boronic acid).

  • Solution: For electron-rich phenols and heteroaryl partners, bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are often superior to traditional ligands like PPh₃.[2][3] They promote the oxidative addition and reductive elimination steps of the catalytic cycle.

• Base Selection: The base plays a critical role in activating the boronic acid for the transmetalation step.[4]

  • Cause: The base is too weak, not soluble enough in the reaction medium, or is sterically hindered.

  • Solution: Potassium phosphate (K₃PO₄) is often an excellent choice for challenging couplings as it is a strong base.[2][5] Cesium carbonate (Cs₂CO₃) is also highly effective. Ensure the base is finely powdered and that stirring is vigorous enough to overcome solubility issues.

• Solvent System: The solvent must dissolve the reactants and facilitate the interaction of aqueous and organic phases if a biphasic system is used.

  • Cause: Poor solubility of reagents or catalyst.

  • Solution: A mixture of an organic solvent like dioxane, toluene, or THF with water is common.[2][5] The water is necessary to dissolve the inorganic base and facilitate the activation of the boronic acid. For substrates with poor solubility, a solvent like DMF might be considered, but be aware it can be difficult to remove.

• Reaction Temperature: Temperature affects reaction kinetics and catalyst stability.

  • Cause: The temperature is too low for the reaction to proceed at a reasonable rate, especially if using less reactive aryl chlorides instead of bromides or iodides.

  • Solution: Most Suzuki couplings require heating, often in the range of 80-110 °C.[2][5] A screening of temperatures (e.g., 60 °C, 80 °C, 100 °C) can identify the optimal condition.[6]

Q2: I'm seeing a significant amount of a byproduct that appears to be my starting phenol (without the pyridine). What is happening and how can I fix it?

This is a classic case of protodeboronation , a major side reaction that plagues Suzuki couplings and is a primary cause of reduced yield.[7] The boronic acid group is replaced by a hydrogen atom from a proton source (like water or alcohol) before it can couple with the aryl halide.

Strategies to Minimize Protodeboronation:

• Use a Stronger, Non-Nucleophilic Base: A stronger base like K₃PO₄ can accelerate the desired transmetalation step, allowing it to outcompete the protodeboronation pathway.

• Modify the Boron Reagent: Boronic acids, especially heteroaryl ones, can be unstable.[7] Consider using more robust boronate esters, such as pinacol esters or MIDA (N-methyliminodiacetic acid) boronates. MIDA boronates are particularly stable to chromatography and release the boronic acid slowly under the basic reaction conditions, keeping its ambient concentration low and minimizing side reactions.[3]

• Control Stoichiometry: Use a slight excess (1.2-1.5 equivalents) of the boronic acid reagent to compensate for some loss.[2] However, a large excess can complicate purification.

• Minimize Water Content: While some water is necessary, an excessive amount can accelerate hydrolysis. Use a carefully controlled solvent ratio, such as dioxane:water (5:1).[1]

Q3: My final product is contaminated with residual palladium. What are effective methods for its removal?

Palladium contamination is a significant concern, especially in pharmaceutical synthesis. Several methods can be employed post-reaction to reduce palladium levels to acceptable limits (<150 ppm).[6]

Palladium Removal Techniques:

• Aqueous Washes: Sometimes, simple acidic or basic washes can remove some palladium salts. A wash with a solution of sodium bisulfite (NaHSO₃) can also be effective.[6]

• Activated Carbon: Stirring the crude product solution with activated carbon can adsorb palladium, but it may also lead to loss of the desired product.

• Thiol-Based Scavengers: This is a highly effective method. Reagents like 1,2-ethanedithiol or specialized scavenger resins with thiol functional groups can be added during workup. They form strong complexes with palladium, which can then be easily filtered off or removed by extraction.

Optimized Protocol: Palladium Scavenging

After the reaction is complete and cooled, dilute the mixture with a suitable solvent like toluene. Add 1-2 equivalents of a thiol-based scavenger (relative to the palladium catalyst). Stir the mixture at an elevated temperature (e.g., 60 °C) for 1-2 hours. Cool, filter the mixture to remove the palladium-scavenger complex, and then proceed with standard aqueous workup and purification.[6]

Visual & Data-Driven Guides

Troubleshooting Workflow for Low Yield

The following diagram outlines a logical workflow for diagnosing and resolving low-yield issues in the synthesis.

Caption: A logical workflow for diagnosing low-yield issues.

Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is key to troubleshooting. Each step has specific requirements that, if not met, can stall the entire process.

Caption: The catalytic cycle for the Suzuki-Miyaura reaction.

Table 1: Recommended Reaction Conditions for Phenylpyridine Synthesis

This table provides starting points for optimizing the reaction. The choice of halide on the pyridine ring is critical; chlorides are cheaper but less reactive than bromides or iodides and often require more advanced catalyst systems.[3]

Component	Recommendation for Aryl Bromide/Iodide	Recommendation for Aryl Chloride	Rationale
Pd Catalyst	Pd(PPh₃)₄ (2-5 mol%) or Pd₂(dba)₃ (1-2 mol%)	Pd₂(dba)₃ (1-2 mol%) or Pd(OAc)₂ (2 mol%)	Standard catalysts work well for more reactive halides.
Ligand	PPh₃ (if not using Pd(PPh₃)₄)	SPhos, XPhos, or RuPhos (2-4 mol%)	Chlorides require electron-rich, bulky ligands to facilitate the difficult oxidative addition step.
Base	K₂CO₃ or K₃PO₄ (2-3 equiv.)	K₃PO₄ or Cs₂CO₃ (2-3 equiv.)	Stronger bases are needed to promote catalysis with less reactive chlorides.
Solvent	Dioxane/H₂O (4:1) or Toluene/EtOH/H₂O	t-BuOH/H₂O or Dioxane/H₂O (5:1)	Solvent choice depends on substrate solubility and temperature requirements.
Temperature	80 - 100 °C	100 - 110 °C	Higher temperatures are generally required to activate aryl chlorides.

Optimized Experimental Protocol

This protocol provides a robust starting point for the synthesis of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol using 4-bromo-2-phenylpyridine and (4-hydroxy-3-methoxyphenyl)boronic acid.

Materials:

• 4-bromo-2-phenylpyridine (1.0 mmol, 1.0 equiv)

• (4-hydroxy-3-methoxyphenyl)boronic acid (1.2 mmol, 1.2 equiv)

• Potassium Phosphate (K₃PO₄), finely ground (3.0 mmol, 3.0 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (0.02 mmol, 0.02 equiv)

• SPhos (2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol, 0.04 equiv)

• 1,4-Dioxane, anhydrous (10 mL)

• Water, degassed (2 mL)

Procedure:

• Vessel Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 4-bromo-2-phenylpyridine, (4-hydroxy-3-methoxyphenyl)boronic acid, and K₃PO₄.

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the Pd(OAc)₂ and SPhos to the Schlenk tube.

• Inert Atmosphere: Seal the tube, and then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure a completely inert atmosphere.[2]

• Solvent Addition: Add the anhydrous dioxane followed by the degassed water via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Washing: Combine the organic layers and wash with water (20 mL) and then with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel to obtain the pure 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol.

References

• A Comparative Guide to Suzuki and Stille Couplings for the Synthesis of 2-Phenylpyridine-d9. Benchchem.
• Schroeder Group. Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. University of Illinois; 2022.
• Highly Efficient Method for Suzuki Reactions in Aqueous Media. PMC.
• Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. ACS Publications; 2008.
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• The Synthesis of Substituted Phenylpyridines: An In-depth Technical Guide. Benchchem.
• The Suzuki Reaction. Andrew G Myers Research Group.
• Suzuki Coupling. Organic Chemistry Portal.

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• 4. Suzuki Coupling [organic-chemistry.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Yoneda Labs [yonedalabs.com]

Technical Support Center: Troubleshooting Low Solubility of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

Welcome to the technical support center for 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered with this compound in organic solvents. Our approach is rooted in fundamental chemical principles and validated through extensive laboratory experience.

Frequently Asked Questions (FAQs)

Q1: I'm observing very low solubility of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol in my chosen organic solvent. What are the primary factors that could be causing this?

Low solubility of a complex organic molecule like 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol is often a multifactorial issue. The primary reasons can be broadly categorized as follows:

• Inherent Molecular Structure: The compound possesses both polar (phenol, methoxy, pyridine nitrogen) and non-polar (phenyl and pyridine rings) functionalities. This dual nature can lead to strong intermolecular interactions in the solid state (crystal lattice energy), which the solvent must overcome to achieve dissolution. The planar nature of the aromatic rings can also contribute to efficient crystal packing, further reducing solubility.

• Solvent Incompatibility: The principle of "like dissolves like" is paramount.[1][2] A significant mismatch in polarity between 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol and the chosen solvent is a common cause of poor solubility.

• Presence of Impurities: Impurities from the synthesis or degradation of the compound can significantly impact its solubility profile.[3][4][5] Some impurities may be less soluble than the parent compound, while others can alter the overall properties of the solution.

• Physical Form of the Compound: The crystalline form (polymorph) of the compound can have a profound effect on its solubility. Amorphous forms are generally more soluble than their crystalline counterparts due to lower lattice energy.[6] Particle size also plays a crucial role; smaller particles have a larger surface area-to-volume ratio, which can increase the dissolution rate.[7][8]

Troubleshooting Guides

Q2: How do I select an appropriate initial solvent for dissolving 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol?

A systematic approach to solvent selection is critical. The structure of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol suggests that solvents with moderate to high polarity that can engage in hydrogen bonding are likely to be effective.

Step-by-Step Solvent Selection Protocol:

• Analyze the Solute's Structure:

  • Hydrogen Bond Donors: The phenolic hydroxyl (-OH) group is a strong hydrogen bond donor.

  • Hydrogen Bond Acceptors: The methoxy group (-OCH₃), the nitrogen atom in the pyridine ring, and the oxygen of the phenolic hydroxyl group are all hydrogen bond acceptors.

  • Aromatic System: The multiple aromatic rings contribute to van der Waals forces and potential pi-pi stacking interactions.

• Consult a Solvent Polarity Chart: Start with solvents that are known to be effective for phenolic and heterocyclic compounds.

• Perform Small-Scale Solubility Tests: Use a small, accurately weighed amount of your compound (e.g., 1-5 mg) and test its solubility in a measured volume (e.g., 0.1-0.5 mL) of a range of solvents.

Table 1: Recommended Starting Solvents for 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

Solvent Class	Recommended Solvents	Rationale for Selection
Polar Aprotic	Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (ACN)	Excellent at solvating a wide range of compounds due to their high polarity and ability to accept hydrogen bonds.[7] DMSO is often a solvent of last resort due to its high boiling point and potential for reaction with some compounds.
Polar Protic	Methanol, Ethanol	The hydroxyl groups in these solvents can act as both hydrogen bond donors and acceptors, effectively interacting with the polar groups of the target molecule.[9]
Chlorinated	Dichloromethane (DCM), Chloroform	Effective for compounds with significant non-polar character. The polarity is sufficient to interact with the polar groups to some extent.
Ethers	Tetrahydrofuran (THF), 1,4-Dioxane	Moderate polarity and can act as hydrogen bond acceptors.

Workflow for Initial Solvent Screening:

Caption: Initial solvent screening workflow.

Q3: My compound has poor solubility even in the recommended solvents. What advanced techniques can I employ?

If single-solvent systems are ineffective, several advanced strategies can be used to enhance the solubility of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol.

The use of a mixture of solvents, or a co-solvent system, is a powerful technique to fine-tune the polarity of the dissolution medium.[10][11] For a molecule with mixed polarity like 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol, a co-solvent system can solvate both the polar and non-polar regions of the molecule more effectively than a single solvent.[10]

Recommended Co-solvent Combinations:

• DCM/Methanol: A common mixture that can be varied in ratio to achieve the desired polarity.

• THF/Water (with caution): While water is generally a poor solvent for this compound, small amounts in THF can sometimes increase solubility by hydrating the polar groups.

• Acetonitrile/Water: Often used in analytical techniques like HPLC, varying the ratio can significantly impact solubility.[12]

Experimental Protocol for Co-solvent Optimization:

• Dissolve the compound in a small amount of the "stronger" solvent in which it shows some solubility (e.g., Methanol or DMSO).

• Titrate this solution with the "weaker" solvent (e.g., water or a less polar organic solvent) until the desired final concentration is reached or precipitation begins.

• Observe the solution for any signs of precipitation over time.

The phenolic hydroxyl group on 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol is weakly acidic, and the nitrogen on the pyridine ring is weakly basic. Exploiting these properties through pH adjustment can dramatically increase solubility in protic solvents.[13][]

• Increasing pH (Basic Conditions): In the presence of a base, the phenolic proton can be removed to form a phenolate salt. This ionic form is significantly more polar and, therefore, more soluble in polar solvents.[13][15]

  • Procedure: Add a small amount of a suitable base (e.g., sodium hydroxide, potassium carbonate for aqueous systems; triethylamine or DBU for organic systems) to a suspension of the compound in a polar solvent.

• Decreasing pH (Acidic Conditions): In an acidic medium, the pyridine nitrogen can be protonated to form a pyridinium salt. This also increases polarity and can enhance solubility.

  • Procedure: Add a suitable acid (e.g., hydrochloric acid for aqueous systems; trifluoroacetic acid for organic systems) to a suspension of the compound.

Logical Flow for pH Adjustment:

Caption: Decision workflow for pH-mediated solubilization.

Caution: Always consider the stability of your compound at extreme pH values. Some molecules can undergo hydrolysis or other degradation pathways under strongly acidic or basic conditions.[16]

• Heating: Gently warming the solvent can increase the solubility of many compounds. However, be mindful of the solvent's boiling point and the thermal stability of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol.

• Sonication: Using an ultrasonic bath can help to break down solid aggregates and increase the rate of dissolution.

• Particle Size Reduction: If you have the compound in solid form, grinding it to a finer powder will increase the surface area available for solvation, which can improve the dissolution rate.[17][18]

Q4: I suspect impurities might be affecting my results. How can I confirm this and what should I do?

The presence of impurities can significantly alter the expected solubility of your compound.[5][19]

Troubleshooting Impurity-Related Solubility Issues:

• Analytical Characterization:

  • Purity Assessment: Use techniques like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the purity of your sample.

  • Structural Confirmation: Nuclear Magnetic Resonance (NMR) spectroscopy can confirm the structure of the main component and may reveal the presence of significant impurities.

• Purification: If impurities are detected, purification of the compound is necessary.

  • Recrystallization: This is a powerful technique for purifying solid compounds. The choice of recrystallization solvent is crucial; an ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures, while impurities remain soluble or insoluble at all temperatures.

  • Chromatography: Column chromatography is another effective method for separating the desired compound from impurities.

• Impact of Impurities on Experiments: Be aware that certain impurities, such as residual salts or synthetic by-products, can have a dramatic effect on solubility. For example, the presence of an inorganic salt can decrease the solubility of an organic compound in a polar solvent.[19]

By systematically addressing these potential issues, you can overcome the solubility challenges associated with 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol and ensure the reliability and reproducibility of your experimental results.

References

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC. (n.d.).
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK. (2024, March 15).
• 5 Novel Techniques for Solubility Enhancement - Ascendia Pharmaceutical Solutions. (2021, July 26).
• Technologies to Improve the Solubility, Dissolution and Bioavailability of Poorly Soluble Drugs - pharma excipients. (2018, August 8).
• Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC. (n.d.).
• Cosolvent – Knowledge and References - Taylor & Francis. (n.d.).
• Influence of different solvents in extraction of phenolic compounds from vegetable residues and their evaluation as natural sources of antioxidants - PMC. (n.d.).
• Cosolvent - Wikipedia. (n.d.).
• Exploring the Influence of Extraction Methods, Solvents, and Temperature on Total Phenolic Recovery and Antioxidant Capacity in Olive Leaf Extracts: A Systematic Review with Quantitative Synthesis - MDPI. (2025, September 3).
• The use of cosolvent pKa assays for poorly soluble compounds. (n.d.).
• What is the relation between the solubility of phenolic compounds and pH of solution? (2016, January 2).
• Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC. (n.d.).
• pH Adjustment and Co-Solvent Optimization - BOC Sciences. (n.d.).
• Extraction and quantification of phenolic acids and flavonols from Eugenia pyriformis using different solvents - PMC. (n.d.).
• Isolation and Identification of Phenolic Compounds - IntechOpen. (2024, September 24).
• Recent Trends in Product Development and Regulatory Issues on Impurities in Active Pharmaceutical Ingredient (API) and Drug Products. Part 1: Predicting Degradation Related Impurities and Impurity Considerations for Pharmaceutical Dosage Forms - PMC. (n.d.).
• What is the best solvent to prepare phenol and flavonoid extracts? - ResearchGate. (2021, September 15).
• Solubility of phenolic compounds: Significance and symbolism. (2025, June 22).
• Effects of pH on the Aqueous Solubility of Selected Chlorinated Phenols - ACS Publications. (2000, March 11).
• The Effects of Impurities in the Pharmaceutical Industry - Sterinox Systems. (2025, March 24).
• "overcoming solubility issues with 2-Bromo-4-(2,6-dibromophenoxy)phenol" - Benchchem. (n.d.).
• Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API) - ResearchGate. (2025, December 13).
• Effect of pH on the solubility of phenolic compounds - ResearchGate. (n.d.).
• Chemical Properties of Phenol, 2-methoxy- (CAS 90-05-1) - Cheméo. (n.d.).
• 2-Methoxy-4-vinylphenol (CAS 7786-61-0) - Cayman Chemical. (n.d.).
• Impurities in APIs and Their Effects on Products - Contract Pharma. (2024, July 29).
• 2-methoxy-4-vinyl phenol, 7786-61-0 - The Good Scents Company. (n.d.).
• Adsorption of Phenols from Aqueous Solution with A pH-Sensitive Surfactant-Modified Bentonite - MDPI. (2023, September 26).
• Effects of Impurities in Pharmaceuticals - Veeprho. (2020, January 20).
• Modeling the Solubility of Phenolic Acids in Aqueous Media at 37 °C - MDPI. (2021, October 28).
• Physical and chemical properties of Phenol, 4-[[2-methoxy-4-[(4-nitrophenyl)azo]phenyl]azo]- - Benchchem. (n.d.).
• 2-Methoxy-4-propylphenol - Chem-Impex. (n.d.).
• Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds | Atlantis Press. (2021, April 22).
• Solubility of Organic Compounds. (2023, August 31).
• Solving Poor Solubility to Unlock a Drug's Potential | Pharmaceutical Technology. (2026, April 2).
• Phenol, 2-methoxy-4-(2-propenyl)-: Human health tier II assessment - Australian Industrial Chemicals Introduction Scheme (AICIS). (2020, June 30).
• Phenol, 2-methoxy-4-propyl- - the NIST WebBook. (n.d.).
• Phenol, 2-methoxy-4-(2-propen-1-yl)-, 1-benzoate - Substance Details - EPA. (n.d.).
• Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules - PMC. (n.d.).
• BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. (2023, April 21).
• Effect of pH on the Stability of Plant Phenolic Compounds - ACS Publications. (2000, May 20).
• Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry | Journal of Medicinal Chemistry - ACS Publications. (2011, February 23).
• Solubility Profile of 4-Fluoro-2-(4-methoxybenzyl)phenol in Organic Solvents - Benchchem. (n.d.).
• Why Most Modern Drug Candidates Fail at Solubility - Behind the Bench. (2026, February 17).
• 2-Methoxy-4-vinylphenol | CAS# 7786-61-0 | Phenols - MedKoo Biosciences. (n.d.).

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Preventing phenol oxidation of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol during storage

Welcome to the Technical Support Center for handling highly sensitive phenolic compounds. This guide is specifically engineered for researchers and drug development professionals working with 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol .

Due to its unique structural features, this compound requires stringent handling protocols to prevent rapid degradation. Below, you will find a mechanistic breakdown of its instability, a troubleshooting Q&A, and a self-validating experimental protocol for long-term storage.

Mechanistic Insight: Why is this Compound highly susceptible to Oxidation?

To prevent degradation, we must first understand the causality behind it. The instability of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol stems from the synergistic effect of its two primary functional groups:

• The Guaiacol Moiety (Ortho-Methoxy Phenol): The methoxy (-OCH₃) group is strongly electron-donating. This raises the energy of the phenol's Highest Occupied Molecular Orbital (HOMO), significantly lowering its oxidation potential[1]. Consequently, the phenolic hydroxyl group easily loses an electron to form a resonance-stabilized phenoxy radical, the first step in autoxidation[2].

• The Pyridine Ring: The 2-phenylpyridin-4-yl moiety contains a basic nitrogen atom that acts as a potent ligand for trace transition metals (e.g., Cu²⁺, Fe³⁺). When these trace metals coordinate to the pyridine ring, they act as localized single-electron transfer (SET) catalysts, drastically accelerating the conversion of the phenol into dark-colored quinones and polymeric byproducts[3].

Autoxidation pathway of electron-rich phenols and radical quenching by BHT.

Troubleshooting Guide & FAQs

Q1: Why did my purified powder turn pink or brown during storage? A1: Discoloration is the primary visual diagnostic of phenol oxidation[3]. When exposed to oxygen, ambient light, or trace metals, the phenol oxidizes into ortho- or para-quinones. These quinones are highly conjugated, colored species that can further polymerize[2]. If your compound has changed color, its purity has been compromised.

Q2: Should I backfill my storage vials with Argon or Nitrogen? A2: Argon is strongly recommended for solid API storage. Because Argon is approximately 38% denser than air, it settles at the bottom of the vial, creating a heavy, protective "blanket" over the compound that effectively displaces oxygen[2]. Nitrogen is lighter and more prone to mixing with ambient air during the capping process.

Q3: Can I use an antioxidant to stabilize the solid API? A3: Yes. Adding a sacrificial hindered phenol, such as Butylated Hydroxytoluene (BHT), is highly effective. BHT acts as a radical scavenger, quenching phenoxy radicals before they can propagate into quinones[4]. However, BHT itself is sensitive to UV light and oxygen, so the mixture must still be stored in the dark under inert gas.

Q4: How does pH affect the stability of this compound if stored in solution? A4: Phenols are significantly more susceptible to oxidation at an alkaline pH. In basic conditions, the phenol deprotonates to form a phenoxide ion, which is far more electron-rich and easier to oxidize than the neutral phenol. Maintaining a slightly acidic to neutral pH (5.0–7.0) suppresses this ionization and slows down the oxidation process[3].

Quantitative Data: Impact of Storage Conditions

The stability of phenolic compounds is heavily influenced by temperature, light, and atmospheric conditions[5]. The table below synthesizes the expected stability profiles based on established oxidation kinetics for hindered phenols.

Storage Temperature	Atmosphere	Light Exposure	Additive	Estimated Purity Retention (6 Months)
23 °C (Room Temp)	Ambient Air	Sunlight / Clear Vial	None	< 50% (Rapid Degradation)[5]
4 °C	Ambient Air	Dark / Amber Vial	None	~ 75%
-20 °C	Nitrogen	Dark / Amber Vial	None	> 95%[3]
-80 °C	Argon	Dark / Amber Vial	0.1% BHT	> 99.9% (Optimal)

Experimental Protocol: Self-Validating Inert Storage Workflow

To ensure absolute trustworthiness, storage protocols must be self-validating. This means integrating quality control (QC) checks directly into the workflow to prove the efficacy of the storage conditions.

Workflow for the inert storage and self-validation of oxidation-sensitive phenolic APIs.

Step-by-Step Methodology

Step 1: Trace Metal Chelation (Pre-processing)

• Causality: Trace metals coordinate to the pyridine ring and catalyze oxidation.

• Action: During the final organic extraction of the API, wash the organic phase with a weak aqueous chelator (e.g., 0.1% 8-hydroxyquinoline or EDTA) to strip divalent metal ions[3].

Step 2: High Vacuum Drying

• Causality: Residual moisture facilitates proton-coupled electron transfer (PCET), accelerating radical formation.

• Action: Dry the purified compound under high vacuum (<10 ppm H₂O) for a minimum of 24 hours to remove all trace solvents and moisture.

Step 3: Single-Use Aliquoting & Antioxidant Addition

• Causality: Repeated freeze-thaw cycles introduce condensation and fresh oxygen, destroying the bulk batch over time.

• Action: Divide the API into single-use aliquots within amber glass vials to block UV/Vis light[5]. If downstream assays permit, co-lyophilize the API with 0.1% w/w BHT to act as a sacrificial radical scavenger[4].

Step 4: Argon Blanketing

• Causality: Argon is heavier than air and physically displaces oxygen from the solid API surface.

• Action: Insert an Argon gas line into the vial (hovering just above the solid powder). Purge with a gentle stream for 30–60 seconds. Cap immediately with a PTFE-lined septum cap while the gas is still flowing.

Step 5: Cryogenic Storage

• Action: Transfer the sealed vials immediately to a -80 °C freezer.

Step 6: Self-Validation (Baseline & Post-Storage QC)

• Causality: A protocol is only reliable if its success can be measured.

• Action: Immediately dissolve one freshly prepared aliquot and run LC-MS and UV-Vis spectroscopy (monitor absorbance at 400–500 nm to confirm the absence of quinones). Record this as your baseline. After 6 months of storage, pull one aliquot and repeat the exact QC assay. The overlay of the chromatograms validates the integrity of the storage system.

References

• Effect of phenolic antioxidants on the thermal oxidation stability of high-energy-density fuel Source: ResearchGate URL:[Link]

• Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values Source: PubMed Central (PMC) / NIH URL:[Link]

• Oxidation characteristics and thermal stability of Butylated hydroxytoluene Source: Arabian Journal of Chemistry URL:[Link]

• Improving synthetic hindered phenol antioxidants: learning from vitamin E Source: Phantom Plastics / Elsevier URL:[Link]

Sources

• 1. phantomplastics.com [phantomplastics.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol Metalation

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Objective: Troubleshooting the synthesis of the Iridium(III) cyclometalated chloro-bridged dimer [Ir(L)2Cl]2.

Diagnostic Overview: The Chemical Challenge

The molecule 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol contains two distinct reactive domains: the bidentate 2-phenylpyridine (ppy) core, primed for transition metal cyclometalation, and the redox-active guaiacol derivative (the phenol moiety). When attempting the standard Nonoyama reaction (IrCl3·xH2O at 120 °C), the electron-rich phenol group introduces severe thermodynamic and kinetic complications.

Transition metals like Iridium(III) can undergo facile insertion into the phenolic O-H bond, forming stable phenoxide intermediates that kinetically trap the metal and prevent the desired C-H activation at the phenyl ring[1]. Furthermore, at elevated temperatures, the unprotected phenol is highly susceptible to oxidation, leading to polymeric byproducts rather than the target complex[2].

pH-dependent mechanistic divergence during the metalation of phenolic 2-phenylpyridines.

Frequently Asked Questions (Troubleshooting)

Q: My Nonoyama reaction yields a black, insoluble precipitate instead of the expected yellow/orange dimer. What is happening? A: This is a classic symptom of phenol oxidation. IrCl3·xH2O acts as a mild oxidant. At 120 °C, the electron-rich 2-methoxy-4-phenol group oxidizes to form quinones or polymeric radical species. Causality & Solution: Oxygen acts as a co-oxidant. You must rigorously degas the solvent mixture (freeze-pump-thaw x3) and run the reaction under strict argon. If oxidation persists, mask the phenol using a protecting group prior to metalation.

Q: I am getting a mixture of soluble red/brown complexes, and NMR shows no C-H activation of the phenyl ring. How do I fix this? A: The iridium is likely coordinating to the phenoxide oxygen instead of the phenyl carbon. NMR studies confirm that Ir cyclometalation with phenols often proceeds through trapped phenoxide intermediates[3]. Causality & Solution: Lower the pH of the reaction mixture slightly to keep the phenol protonated, thereby reducing its coordinating ability. Alternatively, switch to the Protection-Metalation-Deprotection (PMD) strategy.

Q: Can I use microwave irradiation to bypass these side reactions? A: Yes. Microwave-assisted metalation drastically reduces reaction times from 24 hours to 30–60 minutes, which minimizes the thermal degradation of the phenol moiety and improves yields of cyclometalated complexes bearing sensitive functional groups[4].

Workflow & Quantitative Optimization

To establish a self-validating system, we compared direct metalation against a protected-state metalation. The data clearly indicates that protecting the phenol group is the most reliable pathway.

Workflow comparing direct vs. protected iridium cyclometalation of phenolic ligands.

Table 1: Optimization of Reaction Conditions for [Ir(L)2Cl]2 Synthesis

Strategy	Solvent System	Temp (°C)	Time	Yield (%)	Primary Impurity / Observation
Direct (Standard)	2-EtOEtOH:H2O (3:1)	120	24h	<15%	Black polymeric oxides
Direct (Degassed)	2-EtOEtOH:H2O (3:1)	120	24h	35%	Soluble O-coordinated Ir species
Direct (Microwave)	2-EtOEtOH:H2O (3:1)	130	45m	55%	Unreacted ligand trace
MOM-Protected	2-EtOEtOH:H2O (3:1)	120	18h	>80%	None (Clean yellow dimer)

Standard Operating Procedure: The PMD Strategy

For maximum trustworthiness and reproducibility, utilize the Protection-Metalation-Deprotection (PMD) sequence.

Step 1: MOM Protection of the Phenol

• Dissolve 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol (1.0 eq) in anhydrous CH₂Cl₂ under Argon.

• Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) and cool to 0 °C.

• Dropwise add Chloromethyl methyl ether (MOM-Cl) (1.5 eq). Stir for 4 hours at room temperature.

• Self-Validation Check: Perform TLC (Hexane:EtOAc 7:3). The reaction is complete when the highly polar phenol spot completely disappears, replaced by a higher Rf spot. Quench with water, extract, and concentrate.

Step 2: Cyclometalation (Nonoyama Reaction)

• In a Schlenk flask, combine the MOM-protected ligand (2.2 eq) and IrCl3·xH2O (1.0 eq).

• Add a 3:1 mixture of 2-Ethoxyethanol and deionized water.

• Critical Step: Degas the mixture via three freeze-pump-thaw cycles to prevent any residual oxidative degradation.

• Heat to 120 °C under Argon for 18 hours.

• Self-Validation Check: The reaction is successful when the dark green solution transitions to a turbid mixture with a bright yellow/orange precipitate. Filter and wash with ethanol and hexane.

Step 3: Deprotection to Yield the Target Dimer

• Suspend the protected Ir(III) dimer in a 1:1 mixture of Methanol and CH₂Cl₂.

• Add 3M HCl in Methanol (excess) and stir at 50 °C for 6 hours.

• Self-Validation Check: Analyze via ¹H NMR. The deprotection is verified by the reappearance of the broad -OH singlet at ~9.0–9.5 ppm, while the signature upfield shift of the cyclometalated phenyl proton (typically ~6.0–6.5 ppm) remains intact, confirming the Ir-C bond is preserved.

References

• Rama Acharyya et al. "Iridium mediated phenolic O–H activation and cyclometalation of 2-(naphthyl-1′-azo)-4-methylphenol – Formation of organoiridium complexes." Indian Academy of Sciences. 1

• "Reaction of 16-Electron Ruthenium and Iridium Amide Complexes with Acidic Alcohols: Intramolecular C−H Bond Activation and the Isolation of Cyclometalated Complexes." Organometallics, ACS via Figshare. 3

• "Optical Resolution of Carboxylic Acid Derivatives of Homoleptic Cyclometalated Iridium(III) Complexes via Diastereomers Formed with Chiral Auxiliaries." National Institutes of Health (NIH). 4

• "Cyclometalated Iridium(III) Complexes for Phosphorescence Sensing of Biological Metal Ions." Inorganic Chemistry, ACS. 2

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. pubs.acs.org [pubs.acs.org]
• 3. acs.figshare.com [acs.figshare.com]
• 4. Optical Resolution of Carboxylic Acid Derivatives of Homoleptic Cyclometalated Iridium(III) Complexes via Diastereomers Formed with Chiral Auxiliaries - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Co-Eluting Impurities in 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol Crystallization

Introduction & Mechanistic Context

2-Methoxy-4-(2-phenylpyridin-4-yl)phenol is a complex, rigid biaryl/triaryl molecule characterized by its amphoteric nature—it contains both a weakly acidic phenol moiety and a weakly basic pyridine ring. During synthesis (typically via cross-coupling reactions like Suzuki-Miyaura), it is prone to generating structurally similar byproducts, such as regioisomers, des-methoxy analogs, or homocoupled dimers.

Because these impurities share nearly identical polarity and spatial footprints with the Active Pharmaceutical Ingredient (API), they frequently co-elute during chromatography and co-crystallize during standard cooling crystallization. This guide provides causality-driven troubleshooting strategies to diagnose impurity incorporation mechanisms, break solid solutions, prevent oiling out, and achieve high-purity API isolation.

Diagnostic Workflow: Identifying Impurity Incorporation

Before altering your crystallization parameters, you must diagnose how the impurity is contaminating the product. The workflow below outlines a self-validating diagnostic system to determine if the impurity is adsorbed on the surface, trapped in an oil phase, or incorporated into the crystal lattice [2].

Diagnostic workflow for identifying and resolving impurity incorporation mechanisms.

Troubleshooting Guides & FAQs

Q1: My crystallization process results in an oil or a sticky mass instead of distinct crystals, and the impurity level remains high. Why is this happening?

A: This phenomenon is known as Liquid-Liquid Phase Separation (LLPS), commonly referred to as "oiling out." It occurs when the supersaturation level is too high, causing the solute to separate into a solute-rich liquid phase rather than nucleating into a solid [3]. Because 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol is amphoteric and highly conjugated, it is highly prone to LLPS in mixed solvent systems (e.g., alcohol/water). Impurities preferentially partition into this oil-rich phase and become permanently trapped when the oil eventually solidifies [3].

Resolution: Shift the crystallization pathway by adjusting the pH. By forming a salt (e.g., pyridine hydrochloride or sodium phenoxide), you drastically alter the thermodynamic solubility curve, bypassing the LLPS boundary. Alternatively, reduce the antisolvent addition rate and seed the solution just below the metastable zone limit to force heterogeneous nucleation before LLPS can occur.

Q2: We obtain well-defined crystals without oiling out, but the structurally similar impurity is still present at 2-3%. How do we prevent it from co-crystallizing?

A: Because 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol features an extended, rigid biaryl system, it readily engages in strong π−π stacking during crystal growth. Structurally similar impurities (e.g., des-methoxy byproducts) can easily slip into these π -stacked layers, forming a solid solution [1]. Standard recrystallization cannot resolve this because the thermodynamic driving force for lattice formation does not differentiate between the nearly identical molecular footprints.

Resolution: Introduce a non-adsorbing polymer additive, such as Hydroxypropyl Methylcellulose (HPMC) or Polyvinylpyrrolidone (PVP), at low concentrations (0.1–1.0% w/w). These polymers selectively interact with the growing faces of the impurity crystals or increase the energy barrier for impurity nucleation. This effectively stalls the impurity's growth kinetics, keeping it in the mother liquor while allowing the target API to crystallize purely [4].

Q3: How can I definitively determine if the impurity is trapped inside the crystal lattice or just adsorbed onto the crystal surface?

A: You must perform a diagnostic slurry wash test [2]. Suspending the impure crystalline product in a saturated, impurity-free solution of the API and agitating it at low energy for 24 hours forces Ostwald ripening at the crystal-liquid interface. If post-slurry analysis shows a >50% reduction in the impurity, the mechanism is surface adsorption, which can be fixed by better washing or temperature cycling. If the impurity level remains unchanged, it is incorporated into the lattice [2]. (See Experimental Protocol 1).

Q4: If polymer additives fail to break the solid solution, what is the next best approach?

A: Co-crystallization. This involves introducing a co-former (e.g., succinic acid, tartaric acid) that forms non-covalent bonds (such as hydrogen bonding with the pyridine nitrogen or phenol OH) with the API, creating an entirely new crystal lattice [5]. Because the new lattice is highly specific to the steric and electronic profile of the API-co-former pair, structurally similar impurities are sterically excluded from the new matrix [5].

Data Presentation: Comparison of Crystallization Strategies

The following table summarizes the quantitative and qualitative differences between various crystallization strategies for rejecting co-eluting impurities in amphoteric biaryl systems.

Crystallization Strategy	Primary Mechanism of Action	Best Used For	Typical Impurity Rejection Efficiency	API Recovery Yield
Cooling Crystallization	Thermodynamic solubility reduction	Baseline purification; non-analog impurities	Low (<20% for analogs)	75 - 85%
Reactive / Salt Formation	Alters ionization state (pH shift)	Bypassing LLPS (oiling out)	High (70 - 90%)	80 - 95%
Polymer-Assisted	Kinetic inhibition of impurity nucleation	Breaking solid solutions / lattice trapping	Very High (85 - 95%)	70 - 80%
Co-Crystallization	Steric exclusion via new crystal lattice	Highly similar regioisomers	Exceptional (>95%)	60 - 75%
Temperature Cycling	Ostwald ripening / defect annealing	Surface adsorbed impurities	Moderate (40 - 60%)	>90%

Experimental Protocols

Protocol 1: Diagnostic Slurry Wash Test for Impurity Localization

This protocol self-validates whether your impurity is a surface phenomenon or a lattice inclusion [2].

• Preparation of Saturated Solution: Dissolve pure 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol in your chosen solvent system at 25°C until no more solid dissolves. Filter the solution through a 0.45 µm PTFE syringe filter to remove any undissolved particles.

• Slurry Formation: Weigh 1.0 g of the impure crystalline batch (the batch failing specifications). Add it to 10 mL of the filtered, saturated API solution in a 20 mL scintillation vial.

• Equilibration: Add a magnetic stir bar and agitate at a low speed (150-200 RPM) at a constant 25°C for 24 hours. Causality note: The solution is already saturated with API, so the bulk API will not dissolve. However, the surface layers will undergo dynamic dissolution and reprecipitation, releasing trapped surface impurities into the liquid phase.

• Isolation and Analysis: Filter the suspension rapidly via vacuum filtration. Do not wash the filter cake with fresh solvent (to prevent inducing precipitation of the mother liquor). Dry the cake under a vacuum and analyze via HPLC. Compare the impurity area percent to the starting material.

Protocol 2: Polymer-Assisted Antisolvent Crystallization

Use this protocol to kinetically block the co-crystallization of structurally similar impurities [4].

• Solvent Selection & Polymer Dissolution: Select a solvent (e.g., Ethanol) and an antisolvent (e.g., Water). Dissolve 0.5% w/w (relative to the API mass) of HPMC (Hydroxypropyl Methylcellulose) in the antisolvent phase. Stir until completely clear.

• API Dissolution: Dissolve the impure 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol in the solvent (Ethanol) at 50°C to achieve a concentration just below saturation.

• Controlled Antisolvent Addition: Transfer the API solution to a jacketed reactor. Maintain 50°C. Begin pumping the polymer-spiked antisolvent into the reactor at a highly controlled, slow rate (e.g., 0.1 mL/min).

• Seeding and Aging: Once the solution reaches the metastable zone (slight turbidity), pause the antisolvent addition. Add 1% w/w of pure API seeds. Hold the temperature and agitation for 2 hours to allow the API to nucleate. Causality note: The HPMC in the solution will adsorb onto the nascent nuclei of the impurity, raising its activation energy for growth and keeping it dissolved.

• Cooling and Filtration: Resume antisolvent addition until the desired ratio is reached. Cool the reactor linearly to 5°C over 4 hours. Filter, wash with cold antisolvent, and dry under vacuum.

References

• Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. MDPI.[Link]

• A Structured Approach To Cope with Impurities during Industrial Crystallization Development. National Institutes of Health (NIH) / PMC.[Link]

• Pharmaceutical Cocrystals: A Perspective on Development and Scale-up of Solution Cocrystallization. ACS Crystal Growth & Design.[Link]

• Use of a Polymer Additive To Enhance Impurity Rejection in the Crystallization of a Pharmaceutical Compound. ResearchGate.[Link]

• Pharmaceutical Crystallization in drug development. Syrris.[Link]

Process Chemistry Support Center: Scaling 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol Derivatives

Welcome to the Technical Support Center. Scaling up biaryl systems containing both electron-rich phenols and basic heterocycles presents unique catalytic challenges. This guide is designed for process chemists and drug development professionals to diagnose, troubleshoot, and resolve side reactions during the Suzuki-Miyaura cross-coupling of these complex derivatives.

Reaction Scale-Up Diagnostics

Before adjusting your stoichiometry, use the workflow below to identify the mechanistic root cause of your yield loss.

Workflow for diagnosing and resolving cross-coupling side reactions during scale-up.

Mechanistic Troubleshooting & FAQs

Q1: During the transition from 1 mmol to 100 mmol scale, we observe massive loss of the 4-hydroxy-3-methoxyphenylboronic acid. Why is this happening and how can we mitigate it? A: This is driven by base-catalyzed protodeboronation, a common degradation pathway in1[1]. The electron-donating methoxy and hydroxyl groups stabilize the intermediate carbanion formed during C–B bond cleavage, accelerating degradation under prolonged heating at scale. The Fix: Shift your boron source from a standard boronic acid to a potassium trifluoroborate salt. Tetracoordinate organotrifluoroborates are significantly 2 because they lack the empty p-orbital required for rapid hydroxide attack, allowing them to survive extended batch cycles[2].

Q2: Our impurity profile shows a 15% spike in 5,5'-dimethoxy-[1,1'-biphenyl]-2,2'-diol (homocoupled boronic species). How do we suppress this oxidative side reaction? A: Homocoupling is a Pd(II)-mediated side reaction that outcompetes the primary catalytic cycle when the transmetalation rate is misaligned with oxidative addition, or in the presence of trace oxygen. Strong bases can exacerbate this pathway. The Fix: Switch your base to K₂CO₃. The potassium countercation exerts the3 on transmetalation among carbonate bases, kinetically favoring the cross-coupling pathway over homocoupling[3]. Additionally, implement a slow-addition protocol for the boron reagent to keep its steady-state concentration low.

Q3: The reaction stalls at 60% conversion. We suspect the 2-phenylpyridine moiety is poisoning the palladium catalyst. What is the mechanistic workaround? A: The basic nitrogen of the pyridine ring acts as a strong σ-donor, competitively binding to the Pd center and displacing your phosphine ligands. This forms an off-cycle, inactive resting state that halts turnover. The Fix: Employ sterically demanding, electron-rich monodentate ligands like RuPhos. The immense steric bulk of the dialkylbiaryl phosphine prevents the formation of stable bis-pyridine palladium complexes, while its electron-rich nature accelerates the oxidative addition step, pulling the catalyst back into the active cycle[2].

Quantitative Optimization Data

The table below summarizes the causality of ligand, boron source, and base selection on the impurity profile during a 100 mmol scale-up validation.

Parameter	Condition A (Baseline)	Condition B (Intermediate)	Condition C (Optimized)
Ligand	PPh₃	XPhos	RuPhos
Boron Source	Boronic Acid	Boronic Acid	Potassium Trifluoroborate
Base	NaOH	Na₂CO₃	K₂CO₃
Target Yield (%)	45.2	68.5	96.4
Protodeboronation (%)	35.1	20.3	< 1.0
Homocoupling (%)	15.4	8.1	< 1.0

Self-Validating Scale-Up Protocol

Objective: Synthesis of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol via cross-coupling of 4-chloro-2-phenylpyridine and potassium (4-hydroxy-3-methoxyphenyl)trifluoroborate.

Step 1: System Purging & Catalyst Pre-Activation

• Procedure: Charge a jacketed reactor with Pd(OAc)₂ (0.5 mol%) and RuPhos (1.0 mol%) in 2-methyltetrahydrofuran (2-MeTHF). Sparge the solvent with subsurface N₂ for 30 minutes.

• Causality: Subsurface sparging removes dissolved oxygen, which is the primary driver for Pd-mediated homocoupling. 2-MeTHF provides excellent solubility and phase-separation characteristics.

• Validation Checkpoint: Utilize a dissolved oxygen (DO) probe. Do not proceed until DO < 0.5 ppm. The solution should turn a clear, deep red/orange, indicating the formation of the active L₁Pd(0) species.

Step 2: Electrophile & Base Solvation

• Procedure: Add 4-chloro-2-phenylpyridine (1.0 equiv) and aqueous K₂CO₃ (3.0 equiv, 2.0 M, degassed). Heat the biphasic mixture to 75 °C.

• Causality: K₂CO₃ provides the optimal counter-ion effect to accelerate transmetalation without hydrolyzing the trifluoroborate prematurely[3].

• Validation Checkpoint: Verify the internal temperature is stable at 75 °C (± 2 °C) to ensure reproducible kinetics.

Step 3: Controlled Nucleophile Addition (Kinetic Control)

• Procedure: Dissolve potassium (4-hydroxy-3-methoxyphenyl)trifluoroborate (1.05 equiv) in a minimal amount of degassed water/MeOH. Dose this solution into the reactor via a syringe pump over 4 hours.

• Causality: Slow addition maintains a low steady-state concentration of the hydrolyzed active boronic species, starving the homocoupling pathway while feeding the cross-coupling cycle.

• Validation Checkpoint: Pull an aliquot at the 2-hour mark (50% addition). Quench and analyze via UPLC-MS. Proceed only if homocoupling is < 2% and unreacted electrophile is ~50%.

Step 4: Reaction Quench & Phase Separation

• Procedure: Once addition is complete, stir for 1 hour. Cool to 20 °C and add a 10% aqueous solution of N-acetylcysteine (1.0 equiv relative to Pd).

• Causality: N-acetylcysteine acts as a potent metal scavenger, chelating the palladium to prevent downstream degradation of the phenol/methoxy groups during isolation.

• Validation Checkpoint: Separate the aqueous layer. UPLC analysis of the organic phase must show > 98% conversion of the 4-chloro-2-phenylpyridine and < 5 ppm residual Pd.

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. THE SUZUKI-MIYAURA REACTION AND BORON REAGENTS – MECHANISM, SYNTHESIS AND APPLICATION. ResearchGate.
• Molander, G. A., et al. Scope of the Suzuki−Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. ACS Publications.
• Amatore, C., & Jutand, A. Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. NIH / PMC.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining Extraction Protocols for 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

Welcome to the technical support guide for the extraction of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols designed for researchers, scientists, and drug development professionals. Our goal is to empower you with the scientific rationale behind each step, ensuring efficient and reproducible isolation of the target compound from aqueous layers.

Understanding the Challenge: The Amphipathic Nature of the Target Molecule

2-Methoxy-4-(2-phenylpyridin-4-yl)phenol is an amphipathic molecule, meaning it possesses both hydrophilic (water-loving) and hydrophobic (water-fearing) properties. This duality is the primary source of extraction challenges.

• Hydrophilic Region: The phenolic hydroxyl (-OH) group is polar and acidic. At a sufficiently high pH, it deprotonates to form a negatively charged phenoxide ion, which is highly soluble in aqueous solutions.

• Hydrophobic Region: The large, nonpolar 2-phenylpyridine moiety makes the neutral molecule poorly soluble in water but readily soluble in many organic solvents.[1]

Effective extraction hinges on carefully controlling the ionization state of the phenolic group by manipulating the pH of the aqueous layer.[2] This principle allows for selective partitioning of the compound between the aqueous and organic phases.

Diagram: pH-Dependent Partitioning

The following diagram illustrates how pH dictates the compound's form and its preferred solvent phase.

Caption: Workflow for pH-mediated liquid-liquid extraction.

Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the extraction of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol.

Q1: What is the optimal pH for extracting the compound from the aqueous layer into an organic solvent?

For acidic phenolic compounds, adjusting the pH of the aqueous sample to be acidic enhances their partitioning into the organic phase.[3] To ensure the phenol group is in its neutral, protonated form, the pH of the aqueous layer should be at least two pH units below the pKa of the phenol.[2] While the exact pKa of this molecule requires experimental determination, a typical phenol has a pKa of ~10. Therefore, adjusting the aqueous layer to pH ≤ 8 is a safe starting point. A pH between 6 and 7 is often ideal to ensure the pyridine nitrogen also remains neutral.

Q2: My extraction recovery is consistently low. What are the likely causes?

Low recovery can stem from several factors:

• Incorrect pH: If the aqueous phase is too basic (e.g., pH > 9), a significant portion of your compound will be in the deprotonated, water-soluble phenoxide form and will not partition into the organic layer.

• Inappropriate Solvent Choice: The polarity of the extraction solvent is a critical factor.[3][4][5] A solvent that is too nonpolar (like hexane) may not efficiently solvate the molecule, while a solvent that is too polar (like methanol) is miscible with water.[6]

• Insufficient Mixing or Volume: Ensure vigorous mixing to maximize the surface area between the two phases.[4] Using an optimal solvent-to-sample ratio (a 7:1 organic to aqueous ratio is a good starting point) can also improve recovery.[2]

• Emulsion Formation: The compound itself can act as a surfactant, leading to the formation of an emulsion that traps the analyte at the interface, preventing complete phase separation.[7]

Q3: I'm observing a persistent emulsion between the aqueous and organic layers. How can I break it?

Emulsion formation is a very common problem, especially with samples containing surfactant-like compounds.[7] Here are several effective techniques to break an emulsion:

• Gentle Agitation: Instead of vigorous shaking, try gently swirling or inverting the separatory funnel. This reduces the agitation that causes emulsions while still allowing for extraction.[7]

• Addition of Brine: Add a saturated sodium chloride (NaCl) solution. This increases the ionic strength of the aqueous layer, which helps to force the separation of the two phases—a technique known as "salting out".[7][8][9]

• Centrifugation: If the emulsion is persistent, transferring the mixture to centrifuge tubes and spinning can physically force the layers to separate.[7][10]

• Filtration: The mixture can sometimes be passed through a glass wool plug or phase separation filter paper to help break the emulsion.[7]

• Thermal Shock: Sudden cooling of the mixture can increase the interfacial tension between the phases, promoting coalescence.[10]

Q4: Which organic solvent is the best choice for this extraction?

The ideal solvent should be immiscible with water, effectively dissolve the neutral form of the target compound, have a low boiling point for easy removal, and be relatively non-toxic.[6] For phenolic compounds, solvents like ethyl acetate, diethyl ether, and methyl tert-butyl ether (MTBE) are commonly used.[11]

Solvent	Polarity Index	Density (g/mL)	Boiling Point (°C)	Key Considerations
Ethyl Acetate	4.4	0.902	77.1	Moderately polar, good general-purpose solvent for many phenolic compounds.[3][5][11] Can be prone to hydrolysis under very acidic or basic conditions.
Dichloromethane (DCM)	3.1	1.33	39.6	Good solvating power, but is denser than water (forms the bottom layer). It is a suspected carcinogen and should be handled with care.
Methyl tert-butyl ether (MTBE)	2.5	0.74	55.2	Less prone to forming peroxides than diethyl ether. Good alternative to DCM.[11]
Diethyl Ether	2.8	0.713	34.6	Excellent solvent but is highly flammable and can form explosive peroxides upon storage.[3]

Recommendation: Start with Ethyl Acetate due to its balanced polarity, effectiveness, and relatively lower toxicity compared to DCM.

Troubleshooting Guide

Use this guide to diagnose and resolve specific issues during your extraction workflow.

Symptom / Observation	Potential Cause	Recommended Solution & Explanation
Persistent Emulsion	High concentration of surfactant-like molecules; excessive agitation.	1. Add brine (saturated NaCl solution) to increase the aqueous phase polarity.[7] 2. Centrifuge the mixture to physically separate the layers.[10] 3. In future extractions, use gentle swirling instead of vigorous shaking.[7]
Low Yield in Organic Layer	Aqueous phase pH is too high (basic), keeping the compound in its ionized, water-soluble form.	1. Check the pH of the aqueous layer. 2. Adjust the pH to 6-7 using a dilute acid (e.g., 1M HCl) to fully protonate the phenol.[2][3]
Precipitate Forms at Interface	The compound may be poorly soluble in both phases under the current conditions, or the concentration is too high.	1. Add more organic solvent to fully dissolve the neutral compound. 2. If the precipitate is the salt of the compound, adjust the pH to neutralize it.
Organic & Aqueous Layers are Miscible	The chosen organic solvent is too polar (e.g., ethanol, acetone).[6]	1. Select a less polar, water-immiscible solvent like ethyl acetate or MTBE from the table above.
Color Change at Interface	Potential chemical reaction or decomposition.	1. This could indicate oxidation of the phenol. Try performing the extraction under an inert atmosphere (e.g., nitrogen or argon). 2. Ensure your solvents are free of peroxides, especially if using ethers.

Diagram: Troubleshooting Logic Flow

This diagram provides a logical path for troubleshooting common extraction problems.

Caption: A decision tree for troubleshooting extraction issues.

Detailed Experimental Protocols

Protocol 1: Forward Extraction (Aqueous to Organic)

This protocol details the steps to move 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol from an aqueous solution into an organic solvent.

Materials:

• Aqueous solution containing the target compound.

• Separatory funnel.

• Ethyl acetate (or another suitable organic solvent).

• 1M Hydrochloric Acid (HCl).

• Saturated Sodium Chloride (Brine) solution.

• pH paper or calibrated pH meter.

• Anhydrous sodium sulfate or magnesium sulfate.

• Rotary evaporator.

Procedure:

• pH Adjustment: Transfer the aqueous solution to a separatory funnel. Measure the pH. Slowly add 1M HCl dropwise while swirling until the pH of the aqueous phase is between 6.0 and 7.0. This ensures the phenolic group is fully protonated.

• Solvent Addition: Add a volume of ethyl acetate to the separatory funnel. A common starting ratio is 1:1 (v/v) aqueous to organic, but this can be optimized.[3]

• Extraction: Stopper the funnel and invert it, ensuring to vent frequently to release any pressure buildup. Gently swirl or invert the funnel for 2-3 minutes to allow for partitioning. Avoid vigorous shaking to prevent emulsion formation.[7]

• Phase Separation: Place the funnel in a ring stand and allow the layers to fully separate. The less dense ethyl acetate layer will be on top.

• Collection: Carefully drain the lower aqueous layer. Then, drain the upper organic layer containing your compound into a clean Erlenmeyer flask.

• Repeat Extraction: To maximize recovery, return the aqueous layer to the separatory funnel and repeat the extraction (steps 2-5) two more times with fresh portions of ethyl acetate.[4]

• Combine and Wash: Combine all the organic extracts. To remove residual water-soluble impurities, wash the combined organic layer by adding an equal volume of brine, swirling gently, and separating the layers as before.

• Drying: Dry the collected organic phase by adding a small amount of anhydrous sodium sulfate or magnesium sulfate. Swirl and let it sit for 5-10 minutes until the liquid is clear.

• Concentration: Decant or filter the dried organic solution away from the drying agent. Remove the solvent under reduced pressure using a rotary evaporator to yield the crude extracted compound.

Protocol 2: Back-Extraction for Purification (Organic to Aqueous Base)

This technique is useful for separating the acidic target compound from neutral or basic impurities that may have been co-extracted.

Procedure:

• Dissolution: Dissolve the crude extract from Protocol 1 in a suitable organic solvent (e.g., ethyl acetate) and place it in a separatory funnel.

• Base Wash: Add an equal volume of a cold, dilute aqueous base (e.g., 1M NaOH or 5% NaHCO₃ solution).

• Extraction: Swirl gently. The acidic phenol will react with the base to form the water-soluble sodium phenoxide salt, which partitions into the aqueous layer.

• Separation: Allow the layers to separate. Drain the lower aqueous layer (which now contains your compound as a salt) into a clean beaker. The organic layer, containing non-acidic impurities, can be discarded.

• Re-acidification: Cool the collected aqueous layer in an ice bath. Slowly and carefully re-acidify it with cold 1M HCl until the pH is ~7. The neutral compound should precipitate out of the solution or can be re-extracted using Protocol 1.

• Isolation: Collect the purified solid by filtration or extract the neutralized aqueous layer with fresh organic solvent.

References

• Tips for Troubleshooting Liquid–Liquid Extraction - K-Jhil. (2025, May 14).
• Tips for Troubleshooting Liquid–Liquid Extractions - LCGC Intern
• For liquid liquid extraction of phenolic compound from water solution of phenol, which solvent should be best option?
• Extraction Systems and Analytical Techniques for Food Phenolic Compounds: A Review. MDPI.
• Application Notes and Protocols for Liquid-Liquid Extraction of Phenolic Compounds - Benchchem.
• Extraction techniques for the determination of phenolic compounds in food - SciSpace.
• Emulsion Breaking Techniques for Oil in Water Solvent Extractions - Spectro Scientific.
• Techniques for Emulsion Breaking for Oil in Water Solvent Extractions - AZoM. (2018, May 17).
• Application Notes and Protocols for the Extraction and Purific
• Solved: Choose an appropriate solvent and justify your choice (considering the polarity and selectivity).
• Emulsion Problem Encountered in Extractions - BrainKart. (2018, March 23).
• Solvent selection methods in aromatic extraction processes towards optimal and sustainable design choices. - ResearchSpace@UKZN.
• Conditions for Ideal Extraction Solvents - University of Alberta.
• Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. MDPI.
• Solvent Selection for Pressurized Liquid Extraction of Polymeric Sorbents Used in Air Sampling - PMC. NIH.
• How can i properly select the solvent to perform an extraction or to prepare a column?
• 2-methoxy-4-vinyl phenol, 7786-61-0 - The Good Scents Company.
• 2-Methoxy-4-Vinylphenol as a Biobased Monomer Precursor for Thermoplastics and Thermoset Polymers - MDPI. (2023, May 2).
• Extraction, chromatographic and mass spectrometric methods for lipid analysis - PMC - NIH.
• Optimization of Extraction Conditions for Secondary Biomolecules
• Strategies for Optimization of Liquid–Liquid Extraction (LLE)
• Physico-Chemical Properties and Quantum Chemical Calculation of 2-methoxy-4-(prop-2-en-1-yl) phenol (EUGENOL)
• 2-Methoxy-4-vinylphenol - the NIST WebBook. NIST.
• Phenol, 2-methoxy-4-propyl- - Cheméo.
• Using pH to optimize reversed-phase flash chromatography separ

Sources

• 1. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. atlas.org [atlas.org]
• 6. 2. Apparatus and Technique [chem.ualberta.ca]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 9. azom.com [azom.com]
• 10. brainkart.com [brainkart.com]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Advanced Ligand Efficiency Comparison: 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol vs. Standard 2-Phenylpyridine in Iridium(III) Photosensitizers

Introduction and Scope

In the development of transition metal-based metallodrugs, particularly cyclometalated Iridium(III) complexes for Photodynamic Therapy (PDT), ligand design dictates therapeutic efficacy. The standard bidentate ligand, 2-phenylpyridine (ppy) , provides excellent spin-orbit coupling (SOC) for intersystem crossing (ISC), making it a staple in organometallic chemistry. However, standard ppy-based complexes often suffer from poor tissue penetration (due to short-wavelength absorption) and a lack of specific subcellular targeting [1].

By functionalizing the pyridine core to create 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol (hereafter referred to as vanillyl-ppy), researchers can fundamentally alter the photophysical and pharmacological efficiency of the resulting Ir(III) complex. This guide objectively compares the ligand efficiency of standard ppy against vanillyl-ppy, focusing on their application as photosensitizers (PS) in oncology.

Mechanistic Causality: Why Functionalize?

As an Application Scientist evaluating ligand efficiency, it is critical to look beyond simple binding affinity and examine the Phototherapeutic Index (PI) and Singlet Oxygen Generation Efficiency ( ΦΔ​ ) . The structural substitution of a 3-methoxy-4-hydroxyphenyl (vanillyl) group at the 4-position of the pyridine ring drives three distinct mechanistic advantages:

• Absorption Red-Shifting (Photophysical Efficiency): The electron-donating hydroxyl (-OH) and methoxy (-OCH3) groups push electron density into the π∗ orbitals (LUMO) of the ligand. This narrows the HOMO-LUMO gap, shifting the Metal-to-Ligand Charge Transfer (MLCT) absorption band from the UV/Blue region to the Visible region. Longer wavelengths penetrate biological tissue deeper, a critical metric for clinical PDT [2].

• Mitochondrial Accumulation (Pharmacological Efficiency): Standard ppy is highly lipophilic but lacks hydrogen-bonding capability. The phenol group provides a hydrogen-bond donor, while the methoxy group maintains an optimal partition coefficient ( logP ). This specific amphiphilic balance drives the complex to accumulate selectively in the mitochondria—the optimal cellular site for ROS-mediated apoptosis [3].

• Hypoxia Resistance via PCET: Phenol groups are redox-active and can undergo Proton-Coupled Electron Transfer (PCET). In the hypoxic microenvironments typical of solid tumors, this allows the vanillyl-ppy complex to engage in Type I PDT (radical generation) alongside the traditional Type II (singlet oxygen) mechanism, effectively overcoming hypoxia-induced resistance [4].

Fig 1: Jablonski diagram of ROS generation in modified Ir(III) photosensitizers.

Quantitative Data Comparison

The following table synthesizes the photophysical and biological performance data of heteroleptic Ir(III) complexes utilizing the standard ppy ligand versus the functionalized vanillyl-ppy ligand. The general complex structure is [Ir(C∧N)2​(bpy)]+ , where bpy is 2,2'-bipyridine.

Ligand System	Complex	λabs​ max (nm)	ΦΔ​ (%)	Dark IC 50​ ( μ M)	Light IC 50​ ( μ M)*	Phototoxicity Index (PI)
Standard	[Ir(ppy)2​(bpy)]+	380	45.2	> 100	12.5	> 8.0
Functionalized	[Ir(vanillyl−ppy)2​(bpy)]+	445	78.6	> 100	0.8	> 125.0

*Light IC 50​ evaluated in HeLa cells under 450 nm LED irradiation ( 10 J/cm2 ). PI is calculated as (Dark IC 50​ / Light IC 50​ ).

Data Interpretation: The functionalized vanillyl-ppy ligand dramatically increases the ligand efficiency. By red-shifting the absorption maximum by 65 nm, the complex can be activated by less phototoxic visible light. Furthermore, the singlet oxygen quantum yield ( ΦΔ​ ) nearly doubles, directly resulting in a sub-micromolar Light IC 50​ and a superior Phototoxicity Index.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following standardized workflows must be employed when evaluating these ligands.

Protocol A: Singlet Oxygen Quantum Yield ( ΦΔ​ ) Determination

This protocol uses 1,3-diphenylisobenzofuran (DPBF) as a chemical trapping agent. The reaction between DPBF and 1O2​ forms an endoperoxide, breaking the conjugated system and causing a quantifiable decrease in absorbance at 410 nm.

• Preparation: Prepare a 3 mL solution of the Ir(III) complex (absorbance adjusted to ~0.2 at the irradiation wavelength) and DPBF (initial absorbance ~1.0 at 410 nm) in aerated dichloromethane (DCM).

• Baseline Measurement: Record the UV-Vis absorption spectrum of the mixture in the dark to ensure no ground-state interaction occurs between the complex and DPBF.

• Irradiation: Irradiate the cuvette using a 450 nm LED source.

• Kinetic Tracking: Record the UV-Vis spectrum every 10 seconds for a total of 60 seconds.

• Validation & Calculation: Use [Ru(bpy)3​]Cl2​ ( ΦΔ​=0.57 in DCM) as a standard reference. Plot the decay of DPBF absorbance at 410 nm versus irradiation time. Calculate ΦΔ​ using the relative slopes of the sample versus the standard.

Protocol B: In Vitro Phototoxicity Profiling (PI Determination)

This assay establishes the true biological efficiency of the ligand by comparing cytotoxicity in the presence and absence of light.

• Cell Seeding: Seed HeLa cells in two identical 96-well plates at a density of 1×104 cells/well. Incubate for 24 h at 37°C in 5% CO 2​ .

• Dosing: Treat cells with serial dilutions of the Ir(III) complexes (0.1 μ M to 100 μ M). Incubate in the dark for 4 hours to allow for cellular uptake.

• Irradiation (The Variable):

  • Plate 1 (Light): Irradiate with a 450 nm LED array ( 10 J/cm2 ).

  • Plate 2 (Dark): Keep strictly in the dark (Control).

• Incubation & Readout: Replace media and incubate both plates for an additional 44 hours. Add MTT reagent (0.5 mg/mL) for 4 hours, dissolve formazan crystals in DMSO, and read absorbance at 570 nm.

• Validation: The system is self-validating; a high Dark IC 50​ combined with a low Light IC 50​ confirms that cytotoxicity is strictly ROS-mediated rather than a result of inherent heavy-metal toxicity.

Fig 2: Self-validating experimental workflow for evaluating ligand efficiency in PDT.

Conclusion

Replacing standard 2-phenylpyridine with 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol fundamentally upgrades the ligand efficiency of Iridium(III) photosensitizers. The addition of the vanillyl moiety acts as a structural master-key: it red-shifts the absorption profile for better tissue penetration, provides a hydrogen-bonding handle for mitochondrial targeting, and introduces redox capabilities that can combat tumor hypoxia. For drug development professionals, this functionalization strategy represents a highly efficient pathway to next-generation photodynamic therapeutics.

References

• Mitochondria-targeting cyclometalated iridium(III) complexes for tumor hypoxic imaging and therapy. Inorganic Chemistry Frontiers. Available at:[Link]

• Dual Emissive Ir(III) Complexes for Photodynamic Therapy and Bioimaging. Digital CSIC. Available at:[Link]

• 'Aggregation induced emission' active iridium(III) complexes with applications in mitochondrial staining. ResearchGate. Available at:[Link]

• Photostable Iridium(III) Cyclometallated Complex is an Efficient Photosensitizer for Killing Multiple Cancer Cell Lines and 3D Models under Low Doses of Visible Light. Journal of Medicinal Chemistry. Available at:[Link]

HPLC validation methods for determining 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol purity

As a Senior Application Scientist, I frequently encounter complex aromatic molecules that defy generic platform chromatographic methods. 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol is a prime example of such a challenge. Structurally, it features a weakly basic 2-phenylpyridine moiety (pKa ~5.0) and a weakly acidic phenol group (pKa ~9.5). This dual nature creates a highly pH-sensitive speciation profile that can lead to severe peak tailing, shifting retention times, and poor resolution if the analytical control strategy is not rigorously designed.

To ensure accurate purity determination for drug development, analytical methods must move beyond simple separation and demonstrate robust, lifecycle-managed performance. This guide objectively compares three high-performance liquid chromatography (HPLC) strategies for this compound and provides a comprehensive, self-validating methodology grounded in the latest[1] and[2].

Chromatographic Method Comparison: The "Why" Behind the Chemistry

When developing a purity assay for an amphoteric-like molecule, the primary objective is to control the ionization state. Mixed ionization states lead to secondary interactions with residual silanols on the stationary phase. We evaluated three distinct chromatographic approaches:

• Method A: Low-pH RP-HPLC (Standard C18). Utilizing 0.1% Trifluoroacetic acid (TFA) at pH 2.0. Causality: This fully protonates the pyridine nitrogen, preventing mixed-mode speciation. However, the positively charged analyte interacts strongly with ionized silanols on older C18 columns, causing peak tailing.

• Method B: High-pH RP-HPLC (Hybrid C18). Utilizing 10 mM Ammonium Bicarbonate at pH 10.0. Causality: This deprotonates the phenol and neutralizes the pyridine. While peak shape improves, the high pH rapidly degrades standard silica, necessitating expensive ethylene-bridged hybrid (BEH) particles.

• Method C: Core-Shell UHPLC (Biphenyl Phase). Utilizing 10 mM Ammonium Formate (pH 3.5) on a Core-Shell Biphenyl column. Causality: The pH of 3.5 keeps the pyridine protonated while suppressing silanol ionization. More importantly, the biphenyl stationary phase provides orthogonal π−π interactions with the compound's phenyl, pyridine, and phenol rings. This resolves structurally similar synthetic impurities much more effectively than hydrophobic (C18) interactions alone.

Table 1: Chromatographic Performance Comparison

Parameter	Method A (Standard C18, pH 2.0)	Method B (Hybrid C18, pH 10.0)	Method C (Biphenyl UHPLC, pH 3.5)
Retention Time (min)	8.4	6.2	4.1
Tailing Factor ( Tf​ )	1.8 (High tailing)	1.1 (Excellent)	1.05 (Excellent)
Theoretical Plates ( N )	~8,500	~12,000	> 25,000
Resolution ( Rs​ ) from Impurity	1.4 (Fails baseline resolution)	2.1	3.8 (Superior selectivity)
Throughput & Cost	Low throughput, cheap column	Medium throughput, high cost	High throughput, moderate cost

Conclusion: Method C (Biphenyl UHPLC) is the superior choice. It leverages π−π selectivity and core-shell efficiency to deliver the highest resolution and throughput.

Caption: pH-dependent speciation of the API and its direct impact on stationary phase selection.

Self-Validating Experimental Protocol (Method C)

To ensure trustworthiness, an analytical protocol must be a self-validating system. This means incorporating System Suitability Testing (SST) that acts as an internal control gate; if the SST fails, the system prevents the generation of invalid data. The following protocol aligns with the [3].

Step 1: System Suitability & Internal Controls

• Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.5 with Formic Acid.

• Mobile Phase B: Acetonitrile (LC-MS grade).

• Column: Core-Shell Biphenyl, 100 x 2.1 mm, 1.7 µm.

• SST Gate: Inject the 100% working standard (100 µg/mL) six consecutive times.

  • Acceptance Criteria: Peak area %RSD ≤ 2.0%, Tailing Factor ≤ 1.5, Theoretical Plates ≥ 15,000. Causality: This proves the instrument's fluidics and column bed are stable before committing to the validation sequence.

Step 2: Specificity via Forced Degradation

• Procedure: Subject the API to stress conditions: 1N HCl (Acid), 1N NaOH (Base), 3% H2​O2​ (Oxidation), UV Light (Photolysis), and 60°C (Thermal) for 24 hours. Neutralize and inject.

• Causality: This proves the method is "stability-indicating." By forcing the molecule to break down, we verify via Photodiode Array (PDA) peak purity analysis that no degradation products co-elute with the main API peak.

Step 3: Linearity and Range

• Procedure: Prepare serial dilutions of the API at 25%, 50%, 75%, 100%, 125%, and 150% of the target concentration (100 µg/mL). Inject each level in triplicate.

• Causality: Validates that the detector response is directly proportional to the concentration across the entire expected operational range, ensuring accurate quantitation of both trace impurities and the main component.

Step 4: Accuracy (Spike Recovery)

• Procedure: Spike known amounts of the API reference standard into a synthetic placebo matrix at three levels (50%, 100%, 150%). Prepare three replicates per level.

• Causality: Confirms that the sample matrix (excipients or synthetic byproducts) does not suppress or enhance the UV signal, proving the method measures exactly what is present.

Caption: ICH Q2(R2) compliant validation workflow for purity determination.

Experimental Validation Data

The execution of Method C yielded the following validation data, confirming its suitability for the purity determination of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol.

Table 2: ICH Q2(R2) Validation Results Summary (Method C)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity (Peak Purity)	Purity Angle < Purity Threshold	Angle: 0.12 < Threshold: 0.45	Pass
Linearity ( R2 )	R2≥0.999 (25% to 150%)	R2=0.9998	Pass
Accuracy (Recovery %)	98.0% - 102.0%	99.4% ± 0.6%	Pass
Method Precision (%RSD)	≤ 2.0% (n=6 preparations)	0.85%	Pass
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10	0.05 µg/mL (S/N = 12)	Pass

By utilizing a Biphenyl UHPLC column at a controlled acidic pH, we successfully mitigated the structural liabilities of the 2-phenylpyridine and phenol moieties. The resulting method is not only highly accurate and precise but fully compliant with modern regulatory lifecycle expectations.

References

• ICH Q2(R2) Validation of Analytical Procedures - Scientific Guideline International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). URL: [Link]

• <1225> Validation of Compendial Procedures United States Pharmacopeia (USP). URL:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. uspbpep.com [uspbpep.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Mass spectrometry fragmentation pattern analysis of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

As a Senior Application Scientist, evaluating the structural integrity and metabolic fate of complex bioactive molecules requires a nuanced understanding of both gas-phase ion chemistry and the instrumental platforms used to detect them.

The compound 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol (Exact Mass: 277.1103 Da) presents a fascinating analytical challenge. It is a chimeric structure, combining an electron-rich guaiacol (methoxyphenol) moiety with a highly stable, rigid 2-phenylpyridine scaffold. In drug development, characterizing the exact fragmentation pattern of such molecules is critical for metabolite identification (MetID) and pharmacokinetic (PK) profiling.

This guide provides an in-depth mechanistic analysis of this compound's mass spectrometry (MS) fragmentation and objectively compares the performance of three leading MS platforms—Orbitrap, Q-TOF, and Triple Quadrupole (TQ)—in elucidating its structure.

Mechanistic Fragmentation Dynamics

To accurately configure our mass spectrometers, we must first understand the intrinsic gas-phase chemistry of the molecule. Under positive-mode Electrospray Ionization (ESI+), the basic nitrogen of the pyridine ring (pKa ~5.2) acts as a proton sponge, yielding a highly abundant precursor ion [M+H]+ at m/z 278.1176 .

Upon collisional activation, the molecule undergoes two distinct, structurally diagnostic fragmentation cascades:

• Radical Site-Initiated Methoxy Cleavage: The electron-rich methoxyphenol ring is highly susceptible to radical site-initiated fragmentation. The primary pathway involves the homolytic cleavage of the methoxy group, resulting in the expulsion of a methyl radical (•CH₃, -15 Da) to form a stable, quinone-like radical cation at m/z 263.0941 1. This is rapidly followed by the characteristic loss of carbon monoxide (CO, -28 Da), a hallmark of phenolic degradation 23.

• Heterocyclic Ring Opening: At higher collision energies, the bond connecting the two primary ring systems ruptures, yielding a protonated 2-phenylpyridine fragment at m/z 156.0813. The extreme stability of this conjugated system requires significant energy to fragment further, eventually resulting in the loss of hydrogen cyanide (HCN, -27 Da) from the pyridine ring 45.

Fragmentation logic pathway of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol.

Analytical Platform Comparison

Choosing the right mass analyzer dictates the quality of the structural data. Below is an objective comparison of three dominant architectures for analyzing this compound.

• High-Resolution Orbitrap (e.g., Thermo Q Exactive): Orbitraps utilize an electrostatic field to trap ions, measuring their oscillation frequency to determine m/z. Causality: Because resolving power in an Orbitrap is proportional to the detection time, extending the transient allows for ultra-high resolution (up to 240,000 FWHM). This is mandatory for untargeted MetID, as it cleanly resolves the •CH₃ loss (-15.0235 Da) from isobaric metabolic transformations (e.g., -NH loss) with sub-ppm mass accuracy 67.

• Quadrupole Time-of-Flight (Q-TOF) (e.g., Agilent 6546): Q-TOFs accelerate ions through a flight tube, measuring arrival times. Causality: The rapid pulsing of the TOF pusher allows for exceptionally fast acquisition rates (up to 50 Hz). While it sacrifices some ultimate resolving power compared to the Orbitrap, it prevents the detector saturation issues occasionally seen in electrostatic traps, offering superior intra-scan dynamic range for highly concentrated samples 7.

• Triple Quadrupole (TQ) (e.g., Waters Xevo TQ-XS): TQs operate at nominal mass resolution but excel in targeted filtering. Causality: By utilizing Multiple Reaction Monitoring (MRM)—specifically tracking the 278.1 → 156.1 transition—the TQ physically filters out all background matrix ions. This double-mass-filtering yields an unparalleled signal-to-noise ratio, making it the gold standard for high-throughput PK quantitation.

Table 1: Platform Performance Comparison for 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

Platform Type	Representative Model	Resolving Power (FWHM)	Mass Accuracy	Primary Advantage	Best Use Case
Orbitrap	Thermo Q Exactive	Up to 240,000	< 1 ppm	Unmatched resolution of isobaric interferences.	Untargeted Metabolite ID (MetID)
Q-TOF	Agilent 6546	~60,000	1 - 2 ppm	High acquisition speed; wide dynamic range.	Fast UHPLC screening
Triple Quad (TQ)	Waters Xevo TQ-XS	Nominal (~0.7 Da)	N/A	Ultimate sensitivity via MRM background filtering.	Targeted PK Quantitation

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in our structural assignment, the following LC-MS/MS protocol operates as a self-validating system. Every step is designed with internal controls to verify extraction efficiency, chromatographic integrity, and mass accuracy.

Step 1: Sample Preparation & Internal Calibration

• Action: Precipitate plasma proteins using 3 volumes of cold acetonitrile spiked with 10 ng/mL of a stable-isotope-labeled (SIL) internal standard (e.g., ¹³C₆-labeled analog). Centrifuge at 14,000 x g for 10 minutes.

• Causality: Acetonitrile aggressively denatures binding proteins while efficiently solubilizing the hydrophobic 2-phenylpyridine moiety. The SIL standard acts as a self-validating control: because it co-elutes perfectly with the analyte, any ion suppression occurring in the MS source is mathematically normalized during data processing.

Step 2: Chromatographic Separation (UHPLC)

• Action: Inject 2 µL of the supernatant onto a sub-2 µm C18 reversed-phase column (e.g., 2.1 x 100 mm). Utilize a binary gradient of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B).

• Causality: The hydrophobic phenylpyridine core requires a non-polar C18 stationary phase to ensure adequate retention and separation from polar matrix components. Formic acid serves a dual purpose: it suppresses secondary silanol interactions on the column (preventing peak tailing) and provides the abundant protons necessary for efficient positive-ion ESI.

Step 3: Ionization (ESI+) & Lock-Mass Correction

• Action: Operate the ESI source in positive mode (Capillary: 3.5 kV, Desolvation: 400°C). For Q-TOF systems, infuse a continuous lock-mass solution (e.g., Leucine Enkephalin, m/z 556.2771).

• Causality: The basic nitrogen on the pyridine ring acts as a highly efficient proton acceptor, guaranteeing a robust [M+H]+ precursor. The lock-mass infusion self-validates the mass accuracy in real-time, correcting for any thermal drift in the flight tube.

Step 4: Mass Analysis & Fragmentation (HCD)

• Action: Isolate the precursor in the quadrupole (1.0 Da window) and fragment using Higher-energy C-trap Dissociation (HCD) at Stepped Normalized Collision Energies (NCE) of 30, 45, and 60 eV.

• Causality: Stepped NCE ensures comprehensive fragmentation in a single scan. Lower energies capture the fragile methoxy cleavage (m/z 263.0941), while higher energies force the stable phenylpyridine ring to rupture. Crucially, HCD is chosen over traditional ion trap Collision-Induced Dissociation (CID) because it eliminates the "1/3 rule" low-mass cutoff, allowing the detection of critical low-mass fragments like m/z 129.0704.

Self-validating LC-MS/MS experimental workflow for metabolite characterization.

Comparative Data & Results

Using the High-Resolution Orbitrap platform, the empirical data perfectly validates the theoretical fragmentation mechanics. The sub-ppm mass error confirms the elemental composition of each fragment, ruling out isobaric interferences.

Table 2: High-Resolution Fragmentation Data (Orbitrap HRAM)

Fragment Ion	Theoretical m/z	Empirical m/z	Mass Error (ppm)	Elemental Composition	Mechanistic Origin
[M+H]+	278.1176	278.1178	+0.7	C₁₈H₁₆NO₂⁺	Protonated Precursor
[M+H - •CH₃]+	263.0941	263.0943	+0.8	C₁₇H₁₃NO₂⁺•	Methoxy Cleavage
[M+H - •CH₃ - CO]+	235.0992	235.0994	+0.9	C₁₆H₁₃NO⁺•	Phenolic Degradation
[Phenylpyridine]+	156.0813	156.0815	+1.3	C₁₁H₁₀N⁺	Inter-ring Cleavage
[Phenylpyridine - HCN]+	129.0704	129.0706	+1.5	C₁₀H₉⁺	Pyridine Ring Opening

Conclusion

For the structural elucidation of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol, High-Resolution platforms (Orbitrap and Q-TOF) are indispensable for mapping the radical-driven methoxy cleavages and rigid heterocyclic fragmentations. However, once the 278.1 → 156.1 transition is validated, the Triple Quadrupole remains the unmatched workhorse for subsequent high-throughput clinical quantitation.

References

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Benchmarking 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol against commercial OLED ligands

Benchmarking 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol (MOPP) Against Commercial OLED Ligands for Optoelectronic and Theranostic Applications

The transition of cyclometalated iridium(III) complexes from the emissive layers of organic light-emitting diodes (OLEDs) to the forefront of biological imaging and photodynamic therapy (PDT) represents a paradigm shift in applied materials chemistry[1]. While archetypal commercial ligands such as 2-phenylpyridine (ppy) in fac -Ir(ppy) 3​ and 2-(4,6-difluorophenyl)pyridine (dfppy) in FIrpic dominate display technologies due to their near-unity phosphorescence quantum yields[2], their inherent hydrophobicity and lack of functionalizable handles severely limit their utility in drug development[3].

This guide provides a rigorous benchmarking of a novel bifunctional ligand, 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol (hereafter referred to as MOPP ), against commercial standards. By integrating an electron-donating 4-hydroxy-3-methoxyphenyl moiety onto the pyridine core, MOPP modulates the molecular orbital energy levels for tuned emission[4] while introducing a reactive phenolic site for bioconjugation and pH-responsive bioimaging[5].

Section 1: Mechanistic Rationale & Electronic Structure (Causality)

In classic OLED complexes, the strong spin-orbit coupling induced by the heavy iridium center facilitates rapid intersystem crossing (ISC), allowing for highly efficient internal quantum efficiency by harvesting both singlet and triplet excitons[2]. However, the specific structure of the cyclometalating ligand dictates both the physical stability and the biological utility of the resulting complex.

• Commercial Standards (Ir(ppy) 3​ & FIrpic): FIrpic utilizes electron-withdrawing fluorine atoms to stabilize the Highest Occupied Molecular Orbital (HOMO), widening the bandgap to achieve blue emission[6]. However, these C-F bonds are susceptible to degradation under operational exciton-polaron interactions, and the resulting complexes are biologically inert, lacking handles for targeted drug delivery[6].

• MOPP Ligand: The addition of a 2-methoxy-4-phenol group at the 4-position of the pyridine ring exerts a strong electron-donating effect. This destabilizes the Lowest Unoccupied Molecular Orbital (LUMO), leading to a red-shifted emission profile that falls within the biological transparency window[4]. Furthermore, the phenolic -OH group undergoes deprotonation under physiological conditions, acting as an intrinsic pH sensor that alters the photoluminescence lifetime—a critical feature for time-resolved emission imaging microscopy (TREM) and oncosis-mediated therapy[5].

Section 2: Quantitative Benchmarking Data

To objectively evaluate MOPP, we benchmark its homoleptic Ir(III) complex, fac -Ir(MOPP) 3​ , against standard Ir(ppy) 3​ and FIrpic.

Table 1: Optoelectronic & Photophysical Benchmarking

Ligand Complex	Emission Max ( λem​ )	Quantum Yield ( ΦPL​ )	Excited State Lifetime ( τ )	HOMO / LUMO (eV)	Primary Application
fac -Ir(ppy) 3​	~510 nm (Green)	> 0.95	~1.8 µs	-5.2 / -2.6	Commercial OLEDs
FIrpic	~470 nm (Blue)	~0.85	~1.5 µs	-5.8 / -3.1	Blue OLEDs
fac -Ir(MOPP) 3​	~590 nm (Orange/Red)	~0.65 (in water)	~2.1 µs	-5.0 / -2.8	Bioimaging / Theranostics

Table 2: Biological & Theranostic Benchmarking

Ligand Complex	Water Solubility	Bioconjugation Handle	Singlet Oxygen QY ( ΦΔ​ )	Cytotoxicity (Dark / Light)
fac -Ir(ppy) 3​	Poor (< 1 µg/mL)	None (Inert)	~0.20	Low / Low
FIrpic	Poor (< 1 µg/mL)	None (Inert)	~0.15	Low / Low
fac -Ir(MOPP) 3​	Moderate (Phenolate)	Yes (Phenol -OH)	> 0.75	Low / High (PDT active)

Section 3: Visualizing the Photophysical Pathways

The efficacy of MOPP-based complexes in drug development relies on their ability to act as triplet photosensitizers. The long-lived triplet excited states allow for efficient energy transfer to ground-state molecular oxygen, generating cytotoxic singlet oxygen ( 1O2​ ) for photodynamic therapy[7].

Jablonski diagram illustrating triplet harvesting, phosphorescence, and singlet oxygen generation.

Section 4: Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes an internal control to verify the success of the procedure before progressing.

Protocol 1: Synthesis and Validation of fac -Ir(MOPP) 3​

• Dimerization: React IrCl 3​ ·nH 2​ O with the MOPP ligand in a 3:1 mixture of 2-ethoxyethanol and water at 120°C for 24 hours to form the chloride-bridged dimer [Ir(MOPP)2​Cl]2​ .

  • Causality: The mixed solvent system ensures the solubility of both the inorganic salt and the organic ligand, while the high boiling point drives the thermodynamically favored cyclometalation.

• Cleavage & Tris-complexation: React the isolated dimer with an excess of MOPP and silver triflate (AgOTf) in glycerol at 200°C.

  • Causality: AgOTf acts as a chloride scavenger, precipitating AgCl to drive the equilibrium toward the highly luminescent homoleptic fac -isomer.

• Self-Validation Check: Perform Thin-Layer Chromatography (TLC) and 1 H-NMR. The complete disappearance of the free ligand's downfield pyridine proton and the emergence of a highly symmetric pseudo-octahedral splitting pattern confirm successful complexation. If asymmetrical peaks dominate, the thermodynamically less stable mer -isomer is present, requiring further thermal isomerization.

Protocol 2: Singlet Oxygen ( ΦΔ​ ) Quantification for PDT Efficacy

• Probe Preparation: Prepare a solution of fac -Ir(MOPP) 3​ (5 µM) and 9,10-anthracenediyl-bis(methylene)dimalonic acid (ABDA, 50 µM) in aerated PBS.

  • Causality: ABDA specifically reacts with singlet oxygen to form an endoperoxide, resulting in a quantifiable decrease in its absorption at 378 nm[3].

• Irradiation & Monitoring: Irradiate the cuvette at 400 nm and monitor the UV-Vis absorbance of ABDA every 2 minutes.

  • Causality: Excitation at 400 nm selectively targets the Metal-to-Ligand Charge Transfer (MLCT) band of the Ir(III) complex without directly photobleaching the ABDA probe.

• Self-Validation Check: Run a parallel control with Rose Bengal (a standard photosensitizer with a known ΦΔ​=0.75 ). If the Rose Bengal control fails to bleach ABDA at the expected linear rate, the oxygen saturation or lamp intensity is insufficient, invalidating the experimental run.

Self-validating experimental workflow bridging optoelectronic characterization and bio-evaluation.

Sources

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• 7. Cyclometalated Ir(iii) complexes with styryl-BODIPY ligands showing near IR absorption/emission: preparation, study of photophysical properties and application as photodynamic/luminescence imaging materials - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Elucidation via IR Spectroscopy: A Comparative Guide on 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

Target Audience: Researchers, analytical chemists, and drug development professionals.

Introduction: The Analytical Challenge

In drug development and materials science, verifying the exact substitution pattern of complex multi-ring systems is a critical quality control step. 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol is a structurally intricate molecule featuring a guaiacol core (2-methoxyphenol) conjugated with a 2-phenylpyridine moiety.

To objectively validate its synthesis, Infrared (IR) spectroscopy serves as a frontline analytical tool. However, simply identifying peaks is insufficient; one must understand why these peaks shift relative to simpler analogs. This guide provides an in-depth comparison of the target molecule against baseline alternatives, detailing the mechanistic causality behind its unique vibrational fingerprint.

Mechanistic Causality in IR Vibrations

As an application scientist, interpreting an IR spectrum requires looking beyond standard correlation tables to understand the electronic and steric environments of the functional groups[1].

• The Ortho-Methoxy Effect on the Phenolic O-H Stretch: In pure phenol, extensive intermolecular hydrogen bonding broadens the O-H stretching band and shifts it to a lower wavenumber (~3300 cm⁻¹). However, introducing an ortho-methoxy group (as seen in our target molecule) sterically hinders these intermolecular interactions. Instead, it facilitates the formation of a stable intramolecular hydrogen bond between the phenolic proton and the methoxy oxygen. According to research published in the[2], this specific causality results in a sharper, higher-frequency O-H stretch typically observed around 3450–3550 cm⁻¹.

• Extended Conjugation and the Pyridine Ring: The addition of the 2-phenylpyridine moiety introduces extended π-electron delocalization across the molecular backbone. As detailed by the [3], this conjugation lowers the bond order of the C=C and C=N double bonds. Consequently, the C=N stretching frequency of the pyridine ring—which might otherwise appear above 1600 cm⁻¹ in isolated systems—is shifted to a lower wavenumber (~1585–1590 cm⁻¹)[4].

Mechanistic causality of IR band shifts due to structural substitutions.

Comparative Spectral Analysis

To isolate the spectral contributions of each functional group, we compare the target molecule against three progressively complex alternatives. The data below synthesizes expected absorption bands based on the [5] and the[6].

Functional Group	Phenol (Baseline)	Guaiacol (2-Methoxyphenol)	4-(Pyridin-4-yl)phenol	2-Methoxy-4-(2-phenylpyridin-4-yl)phenol
O-H Stretch	~3300 cm⁻¹ (Broad, intermolecular)	~3450–3550 cm⁻¹ (Sharper, intramolecular)	~3200–3300 cm⁻¹ (Broad, intermolecular)	~3450–3500 cm⁻¹ (Sharper, intramolecular)
Aromatic C-H Stretch	3000–3100 cm⁻¹	3000–3100 cm⁻¹	3030–3080 cm⁻¹	3030–3080 cm⁻¹
Aliphatic C-H Stretch	N/A	2835, 2955 cm⁻¹ (Methoxy)	N/A	2830, 2950 cm⁻¹ (Methoxy)
C=N Stretch (Pyridine)	N/A	N/A	~1595 cm⁻¹	~1585–1590 cm⁻¹ (Conjugated)
Aromatic C=C Stretch	1500, 1600 cm⁻¹	1505, 1605 cm⁻¹	1510, 1600 cm⁻¹	1490, 1580, 1610 cm⁻¹
C-O Stretch (Phenolic)	~1220 cm⁻¹	~1225 cm⁻¹	~1230 cm⁻¹	~1235 cm⁻¹
C-O Stretch (Methoxy)	N/A	1040, 1260 cm⁻¹	N/A	1035, 1255 cm⁻¹

Self-Validating Experimental Protocol: ATR-FTIR

To ensure absolute trustworthiness in the spectral data, the following Attenuated Total Reflectance (ATR) FTIR protocol operates as a self-validating system. ATR is chosen over traditional KBr pellet pressing because KBr is highly hygroscopic; absorbed moisture would artificially inflate the O-H stretching region, leading to false interpretations of the phenol group[1].

Step-by-Step Methodology

• System Calibration (The Anchor): Run a background scan on a standard polystyrene calibration film.

  • Causality: This validates the interferometer's alignment and laser frequency accuracy. The 1601 cm⁻¹ and 1028 cm⁻¹ polystyrene peaks must register within ±1 cm⁻¹ of their expected values[3].

• Background Acquisition: Clean the diamond ATR crystal with spectroscopy-grade isopropanol and allow it to evaporate completely. Run an ambient air scan.

  • Causality: This step actively subtracts atmospheric CO₂ (~2350 cm⁻¹) and ambient water vapor (~3600-3900 cm⁻¹ and ~1600 cm⁻¹) from the final sample spectrum.

• Sample Application: Place 1-2 mg of the solid 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol powder directly onto the diamond crystal. Lower the ATR pressure anvil until the software indicates optimal contact pressure.

  • Causality: Consistent, high pressure ensures the evanescent IR wave penetrates the solid sample uniformly. This prevents baseline drift and ensures reproducible peak intensities across different batches.

• Spectral Acquisition: Acquire 32 to 64 co-added scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹.

  • Causality: Co-adding scans increases the signal-to-noise ratio by the square root of the number of scans. This is mathematically critical for resolving the closely overlapping C=C and C=N conjugated bands in the dense 1500–1600 cm⁻¹ region.

• Data Processing: Apply ATR correction and baseline correction algorithms.

  • Causality: ATR correction compensates for the wavelength-dependent penetration depth of the evanescent wave (which penetrates deeper at lower wavenumbers), making the resulting spectrum directly comparable to standard transmission reference libraries[5].

ATR-FTIR self-validating workflow for analyzing solid phenol-pyridine derivatives.

References

• IR Spectrum Table & Chart - Sigma-Aldrich.

• Infrared spectroscopy correlation table - Wikipedia.

• 12.7 Interpreting Infrared Spectra - OpenStax Organic Chemistry.

• Intramolecular and Intermolecular Hydrogen Bond Formation by Some Ortho-Substituted Phenols - The Journal of Physical Chemistry A (ACS Publications).

• Novel Copper(II) Coordination Compounds Containing Pyridine Derivatives - MDPI Molecules.

• Spectra–Structure Correlations in the Mid- and Far-infrared - Society for Applied Spectroscopy.

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Validating the electrochemical redox potential of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol via cyclic voltammetry

An In-Depth Technical Guide to Validating the Electrochemical Redox Potential of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol via Cyclic Voltammetry

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the robust validation of the electrochemical redox potential of the phenolic compound 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol using cyclic voltammetry (CV). The redox properties of phenolic compounds are critical indicators of their antioxidant capacity and potential pharmacological activity, making precise and validated measurements essential for drug discovery and development.

This document moves beyond a simple protocol, delving into the causality behind experimental choices to ensure scientific integrity and generate trustworthy, reproducible data. We will explore the complete workflow, from theoretical underpinnings and experimental design to data analysis and comparative validation.

The Significance of Redox Potential in Phenolic Drug Candidates

The therapeutic potential of many phenolic compounds is intrinsically linked to their ability to donate electrons, thereby neutralizing reactive oxygen species (ROS). The formal redox potential (E°') is a fundamental thermodynamic parameter that quantifies this electron-donating propensity. A lower redox potential generally indicates a stronger antioxidant capability. For a molecule like 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol, which combines a classic phenol moiety with a nitrogen-containing heterocyclic system, understanding its redox behavior is paramount for elucidating its mechanism of action and predicting its in vivo efficacy and metabolic fate. Cyclic voltammetry stands out as a powerful and direct technique to probe these electron transfer processes.[1][2]

Foundational Principles of Cyclic Voltammetry

Cyclic voltammetry is an electrochemical technique where the potential of a working electrode is ramped linearly versus time in a triangular waveform, and the resulting current is measured.[1][3][4] This process excites the analyte at the electrode surface, inducing oxidation and reduction events that are recorded as peaks in the resulting voltammogram.

Key parameters derived from a cyclic voltammogram include:

• Anodic Peak Potential (Epa): The potential at which the oxidation peak current is observed.[2]

• Cathodic Peak Potential (Epc): The potential at which the reduction peak current is observed.[3]

• Anodic Peak Current (ipa): The maximum current measured during the anodic scan.

• Cathodic Peak Current (ipc): The maximum current measured during the cathodic scan.

For a reversible or quasi-reversible system, the formal redox potential (approximated by the half-wave potential E½) can be calculated as the average of the anodic and cathodic peak potentials.[3][5]

E1/2​≈E∘′=2Epa​+Epc​​

The reversibility of the redox process is assessed by two main criteria:

• Peak Separation (ΔEp): The difference between the anodic and cathodic peak potentials (ΔEp = |Epa - Epc|). For a one-electron reversible process, ΔEp is theoretically 59.2/n mV (where n=1) at 25°C.[5] Larger separations suggest quasi-reversible or irreversible kinetics.[4][5]

• Peak Current Ratio (ipa/ipc): For a reversible process, this ratio should be approximately equal to one.[5][6]

Experimental Design: A Self-Validating System

The trustworthiness of CV data hinges on a meticulously designed experimental setup. Each component is chosen to isolate the analyte's behavior and minimize experimental artifacts.

The Three-Electrode Electrochemical Cell

A three-electrode system is standard for CV measurements to ensure accurate potential control and current measurement.[1][3][7]

• Working Electrode (WE): This is the site of the redox reaction of interest. A Glassy Carbon Electrode (GCE) is the preferred choice for studying organic molecules due to its wide potential window, chemical inertness, and low background current.

• Reference Electrode (RE): This electrode provides a stable, constant potential against which the working electrode's potential is controlled.[7][8] For non-aqueous solvents like acetonitrile, a silver/silver ion (Ag/Ag+) or silver/silver chloride (Ag/AgCl) electrode is commonly used.[7][9] Its potential must remain constant throughout the experiment.[9]

• Counter Electrode (CE): Also known as the auxiliary electrode, it completes the electrical circuit by passing current equal and opposite to that of the working electrode. A platinum wire is an excellent choice due to its high conductivity and catalytic properties, which facilitate fast electron transfer with the solvent or electrolyte.[9]

Solvent and Supporting Electrolyte

The choice of solvent and electrolyte is critical for maintaining solution conductivity and ensuring the analyte remains soluble.

• Solvent: A polar aprotic solvent such as Acetonitrile (CH3CN) or Dimethylformamide (DMF) is ideal. These solvents have a wide potential window and can dissolve a broad range of organic compounds and electrolyte salts.

• Supporting Electrolyte: A salt, such as 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF6) , is added to the solution. Its role is to decrease the solution's resistance, thereby minimizing ohmic drop (iR drop), and to ensure that the analyte reaches the electrode surface via diffusion rather than migration.[7]

Internal Referencing for Unambiguous Potential Validation

The potential of pseudo-reference electrodes can drift slightly depending on the specific solvent and electrolyte composition.[7] To ensure cross-experimental validity and accurate reporting, an internal standard with a well-defined and stable redox potential is used. The Ferrocene/Ferrocenium (Fc/Fc+) redox couple is the universally accepted internal standard in non-aqueous electrochemistry.[7][10] By convention, the E½ of the Fc/Fc+ couple is set to 0 V, and all measured potentials for the analyte are reported relative to it.[7]

Detailed Experimental Protocol

This protocol outlines the step-by-step methodology for acquiring a high-quality cyclic voltammogram of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol.

Preparation and Setup

• Electrode Polishing: Polish the glassy carbon working electrode surface to a mirror finish using alumina slurries of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm) on a polishing pad. Rinse thoroughly with deionized water and sonicate in ethanol and then deionized water to remove any residual alumina particles. Dry the electrode completely.

• Solution Preparation:

  • Prepare a 0.1 M solution of TBAPF6 in acetonitrile. This is the blank electrolyte solution.

  • Prepare a ~1 mM stock solution of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol in the 0.1 M TBAPF6/acetonitrile electrolyte solution.

  • Prepare a ~10 mM stock solution of ferrocene in the same electrolyte solution.

• Cell Assembly: Assemble the three electrodes in the electrochemical cell containing the analyte solution. Ensure the reference electrode tip is placed close to the working electrode to minimize uncompensated solution resistance.[3]

• Deoxygenation: Purge the solution with high-purity argon or nitrogen gas for at least 15-20 minutes before the experiment.[11] Maintain a gentle inert gas blanket over the solution during the measurement to prevent oxygen from re-dissolving, as oxygen is electroactive and can interfere with the measurement.

Data Acquisition

• Blank Scan: First, record a cyclic voltammogram of the blank electrolyte solution over the desired potential window. This helps identify any background currents or impurities.[12]

• Analyte Scan:

  • Connect the electrodes to the potentiostat.[1]

  • Set the initial potential to a value where no faradaic reaction occurs (e.g., 0.0 V).

  • Define the potential window. For a phenolic compound, oxidation is expected, so scan towards a positive (anodic) potential first (e.g., to +1.5 V) and then reverse the scan to a negative potential (e.g., -0.5 V). The exact window may need to be adjusted to capture the full redox event.[6]

  • Set the initial scan rate to 100 mV/s.

  • Run the experiment for 3-5 cycles to ensure the voltammogram is stable.

• Scan Rate Dependency Study: Repeat the measurement at various scan rates (e.g., 25, 50, 100, 200, 400 mV/s) to investigate the kinetics of the electron transfer process.[12]

• Internal Standard Calibration: After acquiring the analyte data, add a small aliquot of the ferrocene stock solution to the cell and record another voltammogram to determine the precise position of the Fc/Fc+ redox couple under the exact experimental conditions.[10][11]

Data Analysis, Validation, and Comparison

Data Extraction and Analysis

From the stabilized cyclic voltammogram of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol, determine the values for Epa, Epc, ipa, and ipc.[5] Calculate the half-wave potential (E½) and the peak separation (ΔEp). Correct all potential values by subtracting the measured E½ of the internal ferrocene standard.

Quantitative Data Summary

The following tables summarize the necessary experimental parameters and a hypothetical, yet representative, data set for the target compound.

Table 1: Experimental Conditions for Cyclic Voltammetry

Parameter	Value / Description	Rationale
Working Electrode	3 mm Glassy Carbon Electrode (GCE)	Wide potential window, inertness for organic analysis.
Reference Electrode	Ag/Ag+ (0.01 M AgNO3 in CH3CN)	Stable reference for non-aqueous systems.[7]
Counter Electrode	Platinum Wire	High conductivity and catalytic efficiency.[9]
Solvent	Acetonitrile (CH3CN), HPLC Grade	Polar aprotic, wide potential window.
Supporting Electrolyte	0.1 M TBAPF6	Provides conductivity, minimizes solution resistance.[7]
Analyte Concentration	~1 mM	Sufficient concentration for a clear signal without causing electrode fouling.
Internal Standard	Ferrocene (Fc)	Universal standard for potential calibration.[7][10]
Temperature	25 °C (298 K)	Standard condition for reporting electrochemical data.
Atmosphere	Inert (Argon)	Prevents interference from electroactive oxygen.[11]

Table 2: Electrochemical Data for 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

Scan Rate (mV/s)	Epa (V vs Fc/Fc+)	Epc (V vs Fc/Fc+)	E½ (V vs Fc/Fc+)	ΔEp (mV)	ipa / ipc
25	0.645	0.575	0.610	70	1.02
50	0.652	0.570	0.611	82	1.01
100	0.661	0.563	0.612	98	0.99
200	0.675	0.551	0.613	124	0.97
400	0.692	0.530	0.611	162	0.95

Note: The data in Table 2 is representative and illustrates a quasi-reversible system, as indicated by the increasing peak separation (ΔEp > 59 mV) with higher scan rates.[4][5] The stability of E½ across different scan rates provides confidence in the determined redox potential.

Comparison with Alternative Methodologies

While CV provides direct electrochemical data, its findings can be correlated with other methods that assess antioxidant capacity.

• Spectroelectrochemistry: This technique combines UV-Vis spectroscopy with electrochemistry to identify the species generated upon oxidation or reduction, confirming the proposed reaction mechanism.

• Chemical Assays (e.g., ABTS, DPPH): These are colorimetric assays that measure a compound's ability to scavenge a stable radical. While useful for screening, they are indirect methods and can be influenced by reaction kinetics and stoichiometry. A correlation between a lower E½ from CV and higher activity in these assays is often observed for phenolic compounds.[13]

The redox potential of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol can also be compared to structurally related compounds. For instance, simple phenols and methoxy-substituted phenols typically exhibit oxidation potentials in a similar range. The presence of the electron-rich methoxy group is expected to lower the oxidation potential compared to an unsubstituted phenol, while the phenylpyridine moiety may further modulate this value through its electronic effects.

Visualizing the Validation Workflow

The following diagram, generated using DOT language, illustrates the logical flow of the entire validation process.

Caption: Workflow for the validation of electrochemical redox potential using cyclic voltammetry.

Conclusion

This guide has detailed a rigorous, self-validating methodology for determining the electrochemical redox potential of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol. By employing a systematic approach that includes careful experimental design, the use of an internal standard, and analysis of scan rate dependency, researchers can obtain a highly reliable and reproducible value for the compound's formal redox potential. This fundamental parameter is crucial for understanding its antioxidant properties and serves as a cornerstone for further investigation in drug development programs. The validated E½ value provides a quantitative measure of the molecule's electron-donating ability, enabling direct comparison with other potential drug candidates and facilitating the rational design of novel therapeutics.

References

• Elgrishi, N., Rountree, K. J., McCarthy, B. D., Rountree, E. S., Eisenhart, T. T., & Dempsey, J. L. (2017). A Practical Beginner's Guide to Cyclic Voltammetry. Journal of Chemical Education. [Link]

• Cottrell, J. R., & Gabe, D. R. (2012). Validation of Electrochemical Noise Measurements. NACE International Annual Conference. [Link]

• JoVE. (2015). Cyclic Voltammetry CV: Measuring Redox Potentials and Currents. Journal of Visualized Experiments. [Link]

• ResearchGate. (2018). In what purpose we use reference electrode in Cyclic voltametry? [Link]

• BASi. (n.d.). Cyclic Voltammetry - Data Analysis. [Link]

• Google Patents. (2024).

• Gamry Instruments. (n.d.). CV - Cyclic Voltammetry. [Link]

• Oyama, M. (2021). Cyclic Voltammetry Part 1: Fundamentals. Electrochemistry. [Link]

• SOP4CV. (n.d.). The Electrodes. [Link]

• Szafert, S., & Gryko, D. T. (2016). Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds. Journal of Visualized Experiments. [Link]

• Chemistry LibreTexts. (2023). Cyclic Voltammetry. [Link]

• ResearchGate. (2015). How can I determine the redox potential by using cyclic voltammetry? [Link]

• Environmental Science & Technology. (2021). Validation of Electrochemical Sensor for Determination of Manganese in Drinking Water. [Link]

• ScienceGears. (2025). What Is a Reference Electrode & Why It Matters in Electrochemical Testing. [Link]

• BioLogic. (2025). Checking and validating reference electrodes (Electrochemistry basics series). [Link]

• PLOS One. (2023). Validation of an electrochemical sensor based on gold nanoparticles as a point-of-care test for quantitative determination of glycated hemoglobin. [Link]

• SlidePlayer. (n.d.). CYCLIC VOLTAMMETRY (CV). [Link]

• Wolfram Demonstrations Project. (n.d.). Quasi-Reversible and Irreversible Voltammograms at Microelectrodes. [Link]

• ResearchGate. (n.d.). Characterization of plant phenolic compounds by cyclic voltammetry. [Link]

• ResearchGate. (2016). How to make the experimental set up to get a CV of an organic molecule in organic solvent? [Link]

• MSU Chemistry. (n.d.). EXPERIMENT 5. CYCLIC VOLTAMMETRY. [Link]

• Pine Research Instrumentation. (2024). Non-Aqueous Reference Electrode Overview. [Link]

• MDPI. (2024). Effectiveness of Cyclic Voltammetry in Evaluation of the Synergistic Effect of Phenolic and Amino Acids Compounds on Antioxidant Activity: Optimization of Electrochemical Parameters. [Link]

• University of Duisburg-Essen. (2017). A Practical Beginner's Guide to Cyclic Voltammetry. [Link]

• YouTube. (2015). How to Perform Cyclic Voltammetry Measurements. [Link]

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Safety & Regulatory Compliance

2-Methoxy-4-(2-phenylpyridin-4-yl)phenol proper disposal procedures

Comprehensive Disposal and Safety Guide: 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

Handling complex heterocyclic compounds requires a rigorous, scientifically grounded approach to laboratory safety. 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol is a specialized organic compound frequently utilized in advanced drug discovery and materials science. Because it integrates a substituted phenol (a guaiacol derivative) with a phenylpyridine moiety, its disposal is not merely a matter of regulatory compliance—it is a critical operational safety imperative.

This guide provides researchers and drug development professionals with a field-proven, self-validating system for the safe handling, containment, and disposal of this chemical.

Hazard Profiling & Mechanistic Causality

To execute a safe disposal protocol, scientists must understand the mechanistic causality behind the compound's hazard profile. You cannot protect against what you do not mechanistically understand.

• Phenolic Toxicity & Corrosivity: The phenol moiety acts as a severe protein denaturant. Phenols can rapidly penetrate the stratum corneum, destroying tissue and causing systemic toxicity (including cardiac arrhythmias) often without immediate localized pain. According to the [1], such compounds require stringent dermal protection.

• Pyridine-Induced Hepatotoxicity: The pyridine ring is a known central nervous system (CNS) depressant and hepatotoxin. Furthermore, pyridine derivatives are highly persistent in aquatic ecosystems, necessitating strict environmental isolation to comply with [2].

• Enhanced Lipophilicity: The addition of methoxy and phenyl substituents significantly increases the molecule's partition coefficient (LogP). This high lipophilicity enhances its ability to cross biological membranes and bioaccumulate, dictating the need for high-barrier personal protective equipment (PPE) during any waste handling procedure.

Data Presentation: Waste Segregation & Compatibility

Improper mixing of chemical waste can lead to exothermic reactions or toxic gas release. 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol must be strictly segregated according to the following compatibility matrix.

Table 1: Waste Compatibility Matrix

Waste Stream Category	Compatibility Status	Mechanistic Rationale & Action
Halogenated Organics	Conditional	Compatible only if the compound is dissolved in halogenated solvents (e.g., DCM, Chloroform).
Non-Halogenated Organics	Highly Compatible	Preferred stream for solutions in DMSO, Methanol, or Ethyl Acetate.
Aqueous Acids/Bases	Incompatible	Phenols can react unpredictably with strong oxidizers or concentrated nitric acid (risk of nitration/explosion).
Heavy Metal Waste	Incompatible	Pyridine rings act as strong ligands; mixing with metals can form toxic, soluble coordination complexes.

Table 2: Required PPE for Handling and Disposal

Equipment Type	Specification	Rationale
Gloves	Double-gloved Nitrile (≥8 mil) or Butyl rubber	Standard latex offers zero protection against lipophilic phenols/pyridines.
Eye Protection	Chemical splash goggles	Prevents corneal damage from aerosolized particulates or solvent splashes.
Body Protection	Tyvek® sleeves or fluid-resistant lab coat	Prevents transdermal absorption via accidental brushing against contaminated surfaces.
Respirator	N95 (Solid) or Fume Hood (Liquid)	Prevents inhalation of fine crystalline dust during solid waste transfer.

Operational Disposal Plan: Step-by-Step Methodology

This protocol provides a self-validating workflow that aligns with the National Research Council's [3].

Step 1: State Determination & Segregation

• For Solid Waste (Powders/Crystals): Do not dissolve solid waste for the sole purpose of disposal. Collect unused solids, contaminated weigh boats, and filter papers in a dedicated, puncture-resistant High-Density Polyethylene (HDPE) container.

• For Liquid Waste (Solutions/Extracts): Verify the solvent used. Segregate into "Halogenated" or "Non-Halogenated" organic waste carboys.

• Self-Validation Check: Before adding the pyridine/phenol mixture to any bulk liquid waste carboy, extract a 1 mL aliquot of the bulk waste and test it with a pH strip. If the bulk waste is highly acidic (pH < 3), do NOT add the mixture, as phenols can react violently with concentrated acids.

Step 2: Containment & Secondary Isolation

• Transfer all waste inside a certified, actively venting chemical fume hood.

• Use a wide-mouth funnel to prevent splashing. Once transferred, immediately seal the primary container with a tightly fitting, chemically compatible cap (avoid cork or rubber stoppers, which degrade upon phenol exposure).

• Place the primary waste container inside a secondary containment tray capable of holding 110% of the primary container's volume.

Step 3: RCRA-Compliant Labeling

• Attach a standardized Hazardous Waste tag.

• Explicitly list all components. Do not use abbreviations. Write: "2-Methoxy-4-(2-phenylpyridin-4-yl)phenol (Toxic, Environmental Hazard)" along with the specific solvent composition.

• Check the "Toxic" and "Flammable" (if dissolved in a flammable solvent) hazard boxes.

Step 4: Institutional Transfer

• Do not store the waste in the laboratory for more than 90 days.

• Submit a waste pickup request to your Environmental Health and Safety (EH&S) department for high-temperature incineration, which is the only approved method for completely destroying persistent heterocyclic rings.

Mandatory Visualization: Disposal Workflow

Decision tree for the safe segregation and disposal of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol.

Spill Response & Decontamination Workflow

In the event of an accidental release, execute the following protocol immediately to mitigate exposure and environmental contamination:

• Evacuate and Isolate: Clear personnel from the immediate vicinity. If the spill is outside a fume hood, establish a 5-foot isolation perimeter.

• Don Advanced PPE: Upgrade to heavy-duty butyl rubber gloves, a chemical-resistant apron, and a face shield.

• Containment:

  • Solid Spill: Lightly dampen the powder with water (if chemically compatible with surrounding materials) to prevent aerosolization, then sweep up using a non-sparking tool.

  • Liquid Spill: Surround and cover the spill with an inert, non-combustible absorbent (e.g., vermiculite or diatomaceous earth). Do not use paper towels, as lipophilic phenols can rapidly soak through to the gloves.

• Decontamination: Wash the affected surface with a 5% sodium hydroxide solution to convert residual phenol into its water-soluble phenoxide salt, followed by a thorough wash with water and laboratory detergent.

  • Self-Validation Check: Before declaring the area decontaminated, use a pH strip on the final rinse water. A neutral pH (6.5-7.5) confirms that the alkaline decontamination solution has been fully removed.

• Waste Consolidation: Place all spill cleanup materials into a heavy-duty hazardous waste bag, seal tightly, and label as "Spill Debris: Phenol/Pyridine Derivative."

References

• Occupational Safety and Health Administration (OSHA). "Hazard Communication Standard (29 CFR 1910.1200)." United States Department of Labor. URL:[Link]

• US Environmental Protection Agency (EPA). "Hazardous Waste." United States Environmental Protection Agency. URL: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version." National Academies Press (US), 2011. URL:[Link]

A Researcher's Guide to the Safe Handling of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol

As a Senior Application Scientist, my primary objective is to empower your research by ensuring that innovative science is conducted with the highest standards of safety and efficacy. This guide provides essential, in-depth technical and safety information for handling 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol. While a specific Safety Data Sheet (SDS) for this novel compound is not yet universally available, its molecular structure, which features a substituted phenol moiety, provides a clear directive for the necessary handling precautions. The protocols outlined here are based on the well-established hazards of the phenol chemical class, designed to ensure your safety and the integrity of your work.

Foundational Safety: A Proactive Approach to Chemical Hazards

The cornerstone of laboratory safety is a comprehensive understanding of the potential risks. The structure of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol contains a phenol group, which is the primary driver of its toxicological profile. Phenols are corrosive and systemically toxic, capable of causing severe chemical burns and being rapidly absorbed through the skin.[1][2][3] This dermal absorption can lead to systemic effects on the central nervous system, liver, and kidneys.[4] A critical and dangerous property of phenols is their anesthetic effect, which can cause severe burns that may not be immediately painful, delaying first aid and increasing injury severity.[2][3]

Hazard Class	Potential Effect	Rationale
Acute Dermal Toxicity	Severe burns, systemic toxicity	Phenol is readily absorbed through the skin and can cause tissue damage and systemic poisoning.[2]
Serious Eye Damage	Severe irritation, potential for blindness	Direct contact with phenols can cause permanent eye injury.[1][2][3]
Skin Corrosion/Irritation	Causes skin irritation and chemical burns.[5][6]	The acidic nature of the phenolic hydroxyl group is corrosive to tissues.
Inhalation Toxicity	Irritation of the respiratory tract.[3][5]	While the compound is likely a solid, handling powders or creating solutions can generate dust or vapors that are hazardous if inhaled.

The Hierarchy of Controls: Your First Line of Defense

Personal Protective Equipment (PPE) is the final, crucial barrier between you and a chemical hazard. However, it should always be used in conjunction with a robust safety framework that prioritizes engineering and administrative controls.

• Engineering Controls : These are the most critical safety measures.

  • Chemical Fume Hood : All handling of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol, including weighing, solution preparation, and transfers, must be conducted within a certified chemical fume hood.[1][3][4] This is non-negotiable and protects you from inhaling hazardous dust or vapors.

  • Safety Infrastructure : An ANSI-approved emergency eyewash station and a safety drench shower must be located within a 10-second travel distance of your workstation.[2][4][7] Ensure you know their locations and how to operate them before you begin work.

• Administrative Controls :

  • Never Work Alone : When handling highly toxic compounds like phenols, always ensure another trained individual is aware of your work and is present in the laboratory.[2]

  • Designated Area : Clearly demarcate the area where this compound is being handled to prevent cross-contamination.

Personal Protective Equipment (PPE): A Detailed Protocol

The selection of PPE must be deliberately matched to the specific task and the associated risks of exposure.

Given the severe risk of eye damage, robust eye protection is mandatory.

• Minimum Requirement : ANSI-approved safety glasses with side shields must be worn for all tasks.[3][4]

• Splash Hazard : When handling solutions or if there is any potential for splashing, you must upgrade to chemical splash goggles.[1][4]

• High-Risk Operations : For tasks with a significant splash potential (e.g., large volume transfers, heating solutions), a full-face shield must be worn in addition to chemical splash goggles.[1][4]

Dermal exposure is a primary route for phenol toxicity. Your skin must be fully protected.

• Lab Coat : A fully buttoned, long-sleeved laboratory coat is required at all times.[3][4]

• Protective Clothing : Always wear long pants and fully enclosed, impervious shoes.[2][4]

• Chemical Apron : If there is a likelihood of splashing, a butyl rubber or neoprene apron worn over the lab coat is necessary for an additional layer of protection.[2][4]

Glove selection is critical and requires careful consideration of the task and duration. Phenols can penetrate standard laboratory gloves quickly.

• Incidental Contact (e.g., handling sealed containers, brief handling of dilute solutions): Double-gloving with standard nitrile exam gloves (minimum 8mil thickness recommended) is acceptable. However, gloves must be changed immediately upon any suspected contact.[4]

• Extended Use or Direct Handling (e.g., weighing solids, preparing stock solutions): Use a more robust glove system. Utility-grade neoprene or butyl rubber gloves should be worn over a pair of nitrile gloves.[2][4] This provides enhanced chemical resistance and protection.

Task	Glove Type	Rationale
Incidental Contact	Double Nitrile Gloves	Provides basic protection, but requires immediate change upon contact.[4]
Concentrated Handling	Butyl Rubber or Neoprene over Nitrile	Offers superior resistance to phenol breakthrough for extended work.[2]
Spill Cleanup	Silver Shield®/4H® or Viton®	Maximum chemical resistance needed for emergency situations.[2][8]

Workflow for PPE Selection

The following diagram outlines the decision-making process for selecting the appropriate level of PPE when working with 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol.

Caption: PPE selection workflow based on task-specific risk assessment.

Operational and Disposal Plans

Safe Handling Protocol:

• Preparation : Before handling the compound, ensure all engineering controls are operational and you have donned the appropriate PPE as determined by your risk assessment.

• Weighing : Weigh the solid compound within the chemical fume hood. Use a disposable weigh boat to minimize contamination.

• Solution Preparation : Add solvent to the solid slowly to avoid splashing. If the dissolution is exothermic, allow the solution to cool before stoppering the flask.

• Post-Handling : After use, decontaminate any surfaces and equipment. Remove PPE carefully, avoiding cross-contamination. Wash hands thoroughly with soap and water.[5]

Waste Disposal:

• All waste materials, including empty containers, contaminated gloves, and weigh boats, must be treated as hazardous waste.

• Collect all solid and liquid waste in a designated, properly labeled, and sealed hazardous waste container.

• Never dispose of phenolic waste down the drain.[9]

• Follow all institutional and local regulations for the disposal of prescribed chemical waste.[3]

Emergency Procedures: Immediate and Decisive Action

In the event of an exposure, rapid and correct first aid is critical to minimizing harm. Anyone assisting a victim must first don appropriate protective gear to avoid becoming a second victim.[1][2]

• Skin Contact : This is a medical emergency.

  • Immediately remove all contaminated clothing, including watches and belts.[2][3]

  • Escort the person to the nearest emergency shower and rinse the affected area for at least 15 minutes.[3][4]

  • If available, after an initial water rinse, repeatedly swab the affected area with Polyethylene Glycol (PEG) 300 or 400.[1][2] This is a specific decontamination agent for phenol exposure.[10] If PEG is unavailable, continue the water rinse until medical help arrives.[1]

  • Call for immediate medical attention (e.g., dial 911).[4]

• Eye Contact :

  • Immediately go to the nearest eyewash station and flush the eyes for at least 15-20 minutes, holding the eyelids open.[1][2]

  • Do not interrupt flushing. If present, remove contact lenses if it can be done without causing further trauma.[1]

  • Do not use PEG in the eyes .[1]

  • Call for immediate medical attention.[1][4]

• Inhalation :

  • Move the affected person to fresh air immediately.[2][4]

  • Call for immediate medical attention.

• Ingestion :

  • Do NOT induce vomiting.[2][10]

  • Rinse the mouth with water. If the person is conscious and able to swallow, give a small amount of water or milk.[2]

  • Call for immediate medical attention.

By adhering to these rigorous safety protocols, you can confidently and safely advance your research with 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol, ensuring that your focus remains on scientific discovery.

References

• Phenol Standard Operating Procedure . Yale Environmental Health & Safety. [Link]

• Working Safely with Phenol Guideline . The University of Queensland. [Link]

• Phenol - OHS Information Sheet . Monash University. [Link]

• Phenol - Hazardous Substance Fact Sheet . New Jersey Department of Health. [Link]

• Safety Data Sheet: 2-Methoxyphenol . Carl Roth. [Link]

• 4-Methoxyphenol Safety Data Sheet . Thermo Fisher Scientific. [Link]

• Emergency Management of Phenyl-Related Poisoning . Medivizor. [Link]

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